6-Hydroxy-5-iodonicotinonitrile

• CAS: 1135283-36-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 1H and 13C NMR Spectral Data of Functionalized Nicotinonitriles

Introduction: The Pivotal Role of Nicotinonitriles and NMR Spectroscopy in Drug Discovery

Functionalized nicotinonitriles are a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents. Their prevalence stems from the bioisosteric relationship between the nitrile group and other functionalities, as well as the pyridine ring's ability to engage in crucial hydrogen bonding and aromatic interactions within biological targets. The precise characterization of these molecules is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for elucidating their intricate structures in solution.[1][2][3]

This comprehensive guide provides researchers, scientists, and drug development professionals with a deep dive into the ¹H and ¹³C NMR spectral data of functionalized nicotinonitriles. By moving beyond a mere catalog of chemical shifts, this document aims to instill a causal understanding of how substituent effects, solvent choice, and experimental parameters collectively shape the NMR landscape of this vital class of molecules.

The Logic of NMR: From Magnetic Fields to Molecular Structure

At its core, NMR spectroscopy exploits the magnetic properties of atomic nuclei, specifically the ¹H and ¹³C isotopes. When placed in a strong external magnetic field, these nuclei can exist in different spin states with distinct energy levels. The absorption of radiofrequency radiation induces transitions between these states, and the precise frequency required for this resonance is exquisitely sensitive to the local electronic environment of the nucleus.[4] This sensitivity is the foundation of NMR's power to map out molecular structures.

Chemical Shift (δ): The position of an NMR signal, reported in parts per million (ppm), is known as the chemical shift.[4] It is influenced by the shielding or deshielding of the nucleus by surrounding electrons. Electronegative atoms or electron-withdrawing groups decrease the electron density around a nucleus, deshielding it and causing its signal to appear at a higher chemical shift (downfield).[4] Conversely, electron-donating groups increase electron density, shielding the nucleus and shifting its signal to a lower chemical shift (upfield). Tetramethylsilane (TMS) is the universally accepted reference standard, with its ¹H and ¹³C signals set to 0 ppm.[4]

Spin-Spin Coupling (J-coupling): The interaction between the spins of neighboring nuclei, mediated through the bonding electrons, results in the splitting of NMR signals into multiplets.[5][6] This phenomenon, known as J-coupling or scalar coupling, provides invaluable information about the connectivity of atoms within a molecule.[6] The magnitude of the coupling constant (J), measured in Hertz (Hz), is independent of the external magnetic field strength and is highly dependent on the number of bonds separating the coupled nuclei, as well as their dihedral angle.[5][6][7]

Decoding the ¹H NMR Spectra of Functionalized Nicotinonitriles

The aromatic protons of the nicotinonitrile ring system typically resonate in the downfield region of the ¹H NMR spectrum, generally between 7.0 and 9.0 ppm. The precise chemical shifts and coupling patterns are dictated by the position and electronic nature of the substituents.

Substituent Effects on Chemical Shifts:

• Electron-Withdrawing Groups (EWGs): Substituents such as nitro (-NO₂), cyano (-CN), and carbonyl groups (-COR) deshield the ring protons, shifting their signals to higher ppm values. The effect is most pronounced for protons ortho and para to the substituent.

• Electron-Donating Groups (EDGs): Groups like amino (-NH₂), hydroxyl (-OH), and alkoxy (-OR) shield the ring protons, causing their signals to shift to lower ppm values. This effect is also most significant at the ortho and para positions.

Typical Coupling Patterns:

The protons on the pyridine ring exhibit characteristic coupling patterns that are invaluable for assigning their positions. The magnitude of the J-coupling constant is dependent on the number of bonds separating the protons:

• Ortho coupling (³JHH): Typically in the range of 4-6 Hz.

• Meta coupling (⁴JHH): Smaller, usually between 2-3 Hz.

• Para coupling (⁵JHH): Often very small or negligible (<1 Hz).

Table 1: Representative ¹H NMR Data for Substituted Nicotinonitriles

Substituent at C2	H4 Chemical Shift (δ, ppm)	H5 Chemical Shift (δ, ppm)	H6 Chemical Shift (δ, ppm)	J-Couplings (Hz)
-H	~8.61 (d)	~7.28 (m)	~7.68 (td)	³J₄,₅ ≈ 8.0, ⁴J₄,₆ ≈ 1.8, ³J₅,₆ ≈ 4.8
-NH₂	~7.8-8.0 (d)	~6.5-6.7 (dd)	~8.0-8.2 (d)	³J₄,₅ ≈ 8.5, ⁴J₄,₆ ≈ 2.0, ³J₅,₆ ≈ 5.0
-Cl	~8.5-8.7 (d)	~7.3-7.5 (dd)	~8.3-8.5 (d)	³J₄,₅ ≈ 8.2, ⁴J₄,₆ ≈ 2.2, ³J₅,₆ ≈ 4.9

Note: Data is illustrative and can vary based on solvent and other substituents.[8][9]

Unraveling the ¹³C NMR Spectra of Functionalized Nicotinonitriles

The ¹³C NMR spectrum provides direct information about the carbon skeleton of the molecule.[10] Due to the low natural abundance of the ¹³C isotope (1.1%), these spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets where each unique carbon atom gives rise to a distinct peak.[10]

Chemical Shift Ranges:

The chemical shifts of the carbon atoms in the nicotinonitrile ring are found in the aromatic region, typically between 110 and 160 ppm.[11][12][13] The nitrile carbon itself appears in a distinct region, usually between 115 and 125 ppm.

Influence of Substituents:

Similar to ¹H NMR, the chemical shifts of the ring carbons are significantly influenced by the electronic effects of substituents.

• EWGs cause a downfield shift (higher ppm) of the carbon to which they are attached (ipso-carbon) and the para-carbon.

• EDGs lead to an upfield shift (lower ppm) of the ipso- and para-carbons. The ortho- and meta-carbons are also affected, but to a lesser extent.

Table 2: Typical ¹³C NMR Chemical Shift Ranges for Functionalized Nicotinonitriles

Carbon Position	Typical Chemical Shift Range (δ, ppm)
C2	150 - 160
C3 (with -CN)	105 - 115
C4	135 - 145
C5	120 - 130
C6	150 - 160
-CN	115 - 125

Note: These are general ranges and can be influenced by the specific substituents and solvent.[11][12][13]

Experimental Protocols: A Self-Validating System

The quality and reliability of NMR data are fundamentally dependent on meticulous sample preparation and the appropriate choice of experimental parameters.[1]

Step-by-Step Sample Preparation:

• Analyte Purity: Ensure the sample is of high purity. Paramagnetic impurities, even at trace levels, can cause significant line broadening and obscure spectral details.[1]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample.[14] Common choices for nicotinonitriles include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), and Acetone-d₆. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[15][16][17]

• Concentration: For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typically sufficient.[14][18] For the less sensitive ¹³C NMR, a higher concentration of 20-100 mg is often required.[14][18]

• Homogenization: Ensure the sample is fully dissolved to create a homogeneous solution. Any particulate matter will degrade the magnetic field homogeneity, leading to poor resolution and broad peaks.[1] Filtration of the sample into the NMR tube through a small plug of glass wool is highly recommended.

• Internal Standard: The use of an internal standard, such as TMS, allows for accurate calibration of the chemical shift scale.

Data Acquisition Workflow:

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Advanced 2D NMR Techniques for Unambiguous Structure Elucidation

For complex functionalized nicotinonitriles, 1D NMR spectra can become crowded and difficult to interpret. In such cases, 2D NMR techniques are indispensable for unambiguously assigning proton and carbon signals and confirming the molecular structure.[19][20][21]

• COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H J-coupling correlations. Cross-peaks in a COSY spectrum connect protons that are coupled to each other, typically over two or three bonds.[20][22][23]

• HSQC (Heteronuclear Single Quantum Coherence): An HSQC spectrum correlates directly bonded ¹H and ¹³C nuclei. Each cross-peak represents a C-H bond, providing a powerful tool for assigning carbon signals based on their attached protons.[20][22][23]

• HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH). HMBC is crucial for piecing together molecular fragments and establishing long-range connectivity.[20][22]

Caption: Logical relationships revealed by common 2D NMR experiments.

Conclusion: A Predictive and Verifiable Approach

The interpretation of ¹H and ¹³C NMR spectra of functionalized nicotinonitriles is a deductive process grounded in the fundamental principles of chemical shifts and spin-spin coupling. By understanding the influence of substituent electronic effects and the characteristic coupling patterns of the pyridine ring, researchers can confidently assign signals and verify the structures of their synthesized compounds. When faced with complex molecules, the application of 2D NMR techniques provides an additional layer of certainty, enabling the unambiguous elucidation of intricate molecular architectures. This guide serves as a foundational resource, empowering scientists in the field of drug development to leverage the full potential of NMR spectroscopy in their pursuit of novel therapeutic agents.

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Unveiling Molecular Architecture: A Technical Guide to the Crystal Structure Determination of Iodinated Pyridine Derivatives

This guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the principles and practices involved in determining the crystal structure of iodinated pyridine derivatives. Moving beyond a simple recitation of protocols, this document elucidates the causal reasoning behind experimental choices, ensuring a robust and self-validating approach to structural elucidation.

The Significance of Iodinated Pyridines in Modern Research

Iodinated pyridine derivatives are a cornerstone of medicinal chemistry and materials science. The pyridine ring is a common scaffold in numerous pharmaceuticals, and the introduction of iodine atoms can significantly modulate a molecule's physicochemical properties. This includes enhancing binding affinity to biological targets through halogen bonding, a specific type of non-covalent interaction where the iodine atom acts as a Lewis acid. Furthermore, the high electron density of iodine makes these compounds valuable for X-ray crystallography, aiding in the solution of the phase problem. In materials science, these derivatives are explored for their potential in creating novel organic scintillators for X-ray imaging, where the heavy iodine atom improves X-ray absorption.[1][2]

The Path to a High-Quality Crystal: A Foundational Prerequisite

The journey to a crystal structure begins with the growth of a high-quality single crystal. This is often the most challenging and critical step in the entire process.[3][4] The ideal crystal for single-crystal X-ray diffraction should be of a suitable size (typically 0.1-0.3 mm in each dimension), possess a well-defined shape, and be free from defects.[5]

The Art and Science of Crystallization

Crystallization is a process of controlled precipitation, where a solute in a supersaturated solution organizes into a highly ordered solid lattice. The key is to approach supersaturation slowly, allowing for the formation of a few nucleation sites that can then grow into larger, well-ordered crystals.[5] Rapid precipitation often leads to the formation of many small, poorly-diffracting crystals or an amorphous solid.[5]

Several techniques are commonly employed to achieve the slow supersaturation necessary for growing diffraction-quality crystals of iodinated pyridine derivatives. The choice of method and solvent system is crucial and often requires empirical screening.

A variety of methods can be employed to grow single crystals, each with its own advantages and best-use cases.

• Slow Evaporation: This is the simplest method, where the solvent is allowed to evaporate slowly from a near-saturated solution of the compound.[5][6] The rate of evaporation can be controlled by adjusting the opening of the container.[7] While straightforward, this method may not always yield the highest quality crystals as crystallization can occur rapidly towards the end of the process.[7]

• Vapor Diffusion: This technique is highly effective, especially when only small amounts of the compound are available.[5][7][8] A solution of the compound in a "good" solvent is placed in a small, open vial. This vial is then sealed inside a larger container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.[5][8][9]

• Liquid-Liquid (or Solvent) Diffusion/Layering: This method involves carefully layering a solution of the compound with a miscible anti-solvent in which the compound is less soluble.[8][10] The slow diffusion at the interface of the two liquids leads to gradual supersaturation and crystal growth.[8] The success of this technique relies on a significant difference in the densities of the two solvents.[5][10]

• Sublimation: For compounds that are stable at elevated temperatures and have a sufficient vapor pressure, sublimation can be an excellent, solvent-free method for growing high-purity crystals.[10][11][12] The compound is heated under reduced pressure, and the vapor deposits as crystals on a cooled surface.[10]

This protocol outlines a typical vapor diffusion experiment for an iodinated pyridine derivative.

• Preparation of the Inner Vial: Dissolve 2-5 mg of the purified iodinated pyridine derivative in a minimal amount of a suitable "good" solvent (e.g., dichloromethane, chloroform, or toluene) in a small, clean vial (e.g., a 0.5 mL vial).

• Preparation of the Outer Chamber: Add 1-2 mL of a volatile "anti-solvent" (e.g., pentane, hexane, or diethyl ether) to a larger vial or beaker.[8]

• Assembly: Carefully place the open inner vial inside the larger chamber, ensuring it does not touch the sides.[7]

• Sealing and Incubation: Seal the outer chamber tightly (e.g., with a cap or parafilm) and leave it in an undisturbed location, free from vibrations and significant temperature fluctuations.[7][10]

• Monitoring: Monitor the setup periodically for crystal growth over several days to weeks.

Troubleshooting Common Crystallization Challenges

Several issues can arise during crystallization attempts. Understanding the potential causes is key to overcoming them.

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is not supersaturated; Compound is too soluble.	Increase the concentration of the starting solution; Try a different solvent/anti-solvent system; Place the setup in a cooler environment to decrease solubility.[10]
Formation of Oil	The compound's solubility is too high in the chosen solvent, leading to liquid-liquid phase separation instead of crystallization.[7]	Use a more dilute starting solution; Try a different solvent system where the compound has slightly lower solubility; Slow down the rate of supersaturation (e.g., by lowering the temperature).[10]
Many Small Crystals	Nucleation rate is too high.	Decrease the concentration of the solution; Slow down the rate of supersaturation; Filter the solution to remove any particulate matter that could act as nucleation sites.[5]
Poor Crystal Quality	Rapid crystal growth; Presence of impurities.	Slow down the crystallization process; Further purify the compound before setting up crystallizations.

From Crystal to Data: Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, the next step is to collect X-ray diffraction data.[13] Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides detailed information about the three-dimensional arrangement of atoms within a crystal.[14]

The Principles of X-ray Diffraction

A single crystal is composed of a repeating three-dimensional array of unit cells. When a beam of monochromatic X-rays is directed at the crystal, the electrons of the atoms scatter the X-rays. Due to the periodic arrangement of atoms in the crystal lattice, most of the scattered waves interfere destructively. However, at specific angles, they interfere constructively, producing a diffraction pattern of discrete spots. The positions and intensities of these spots contain the information needed to determine the crystal structure.

Data Collection Workflow

The process of collecting diffraction data involves several key steps.

Caption: A simplified workflow for X-ray diffraction data collection.

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head, typically using a cryoloop and cryoprotectant to allow for data collection at low temperatures (e.g., 100 K). Low temperatures minimize thermal vibrations of the atoms and can mitigate radiation damage.

• Crystal Screening: A few initial diffraction images are collected to assess the quality of the crystal. This allows for the determination of the unit cell parameters and an initial assessment of the crystal's diffraction quality.

• Full Data Collection: If the crystal is of sufficient quality, a full dataset is collected by rotating the crystal in the X-ray beam. A complete dataset typically requires collecting data over a hemisphere or a full sphere of rotation to measure the intensities of as many unique reflections as possible.[14]

• Data Processing: The raw diffraction images are processed to integrate the intensities of the diffraction spots and apply corrections for various experimental factors.[15] This results in a file containing a list of unique reflections and their corresponding intensities and standard uncertainties.[15]

Solving the Puzzle: Structure Solution and Refinement

The processed diffraction data provides the intensities (and thus the amplitudes) of the scattered X-ray waves, but the phase information is lost during the experiment.[16] This is known as the "phase problem." For iodinated pyridine derivatives, the presence of the heavy iodine atom is a significant advantage in solving this problem.

The Power of Anomalous Scattering

The iodine atom is a strong anomalous scatterer. This means that its scattering factor is sensitive to the wavelength of the incident X-rays. By collecting data at a specific wavelength where the anomalous scattering of iodine is significant, it is possible to determine the positions of the iodine atoms in the unit cell. This information can then be used to calculate initial phases for the entire structure. This technique is known as Single-wavelength Anomalous Diffraction (SAD).[16][17][18]

The Structure Determination Workflow

The process of solving and refining a crystal structure is iterative.

Caption: The iterative workflow for crystal structure solution and refinement.

• Structure Solution: The positions of the iodine atoms are determined from the anomalous signal in the diffraction data. These positions are then used to calculate an initial set of phases.[19]

• Model Building: An initial electron density map is calculated using the experimental amplitudes and the initial phases. An atomic model of the molecule is then built into this electron density map.

• Refinement: The initial model is refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns. This is an iterative process where the atomic coordinates, displacement parameters, and other model parameters are adjusted to minimize the difference between the observed and calculated structure factor amplitudes.

• Validation: The final refined model is thoroughly validated to ensure its chemical and crystallographic reasonability. This includes checking bond lengths, angles, and the overall fit to the electron density map.

Interpreting the Results: Structural Analysis and Databases

The final result of a successful crystal structure determination is a detailed three-dimensional model of the molecule, providing precise information on bond lengths, bond angles, and intermolecular interactions.[14] For iodinated pyridine derivatives, this allows for a detailed analysis of halogen bonding and other supramolecular interactions that govern the crystal packing.

The Cambridge Structural Database (CSD)

The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures.[20][21][22] It is an invaluable resource for researchers, allowing them to:

• Search for and retrieve existing crystal structures of related compounds.[23]

• Analyze trends in molecular geometry and intermolecular interactions.

• Compare newly determined structures with previously published data.

Conclusion: A Pathway to Atomic-Level Insight

The determination of the crystal structure of iodinated pyridine derivatives is a multi-step process that requires careful planning, execution, and analysis. From the initial challenge of growing high-quality crystals to the final validation of the refined structure, each step is critical for obtaining a reliable and accurate molecular model. The presence of iodine not only imparts interesting chemical properties to these molecules but also provides a powerful tool for overcoming the phase problem in X-ray crystallography. By following the principles and protocols outlined in this guide, researchers can confidently navigate the path to unveiling the intricate three-dimensional architecture of these important compounds, paving the way for new discoveries in medicine and materials science.

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Discovery of novel 6-hydroxypyridine-3-carbonitrile compounds

An In-Depth Technical Guide to the Discovery of Novel 6-Hydroxypyridine-3-carbonitrile Compounds

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds, earning them the designation of "privileged structures."[1] The pyridinone core is a prominent member of this class, demonstrating a remarkable versatility that has led to its incorporation in numerous FDA-approved drugs.[2][3] These six-membered heterocyclic scaffolds are notable for their ability to act as both hydrogen bond donors and acceptors, a characteristic that allows for diverse and specific interactions with biological targets.[2][3]

The 6-hydroxypyridine-3-carbonitrile moiety, a specific embodiment of the broader pyridinone class, has garnered significant attention. This scaffold is a bioisostere for amides, phenols, and various other heterocyclic rings, and its physicochemical properties can be finely tuned through synthetic modification.[2] This adaptability makes it an invaluable component in fragment-based drug design, biomolecular mimetics, and particularly as a hinge-binding motif for protein kinases.[2][3] Consequently, derivatives of this core have shown a wide spectrum of pharmacological activities, including potent antitumor, anti-inflammatory, and antimicrobial effects.[2][4][5] This guide provides a comprehensive overview of the synthesis, biological evaluation, and optimization of novel 6-hydroxypyridine-3-carbonitrile compounds, offering field-proven insights for researchers in drug discovery.

Part 1: Synthetic Strategies for Core Scaffold Assembly

The accessibility of a chemical scaffold is paramount to its exploration in drug discovery. An effective synthetic route must be robust, scalable, and amenable to the introduction of diverse substituents for structure-activity relationship (SAR) studies. For the 6-hydroxypyridine-3-carbonitrile core and its analogues, several efficient synthetic strategies have been developed.

One-Pot, Multi-Component Synthesis: An Efficient Approach

The principle of atom economy and operational simplicity drives the adoption of one-pot reaction methodologies. A particularly effective strategy for synthesizing the related 6-amino-2-pyridone-3,5-dicarbonitrile scaffold involves a one-pot, two-step process that can be adapted for the target compounds.[6] This approach is cost-effective and minimizes waste, which is crucial for both initial library synthesis and later-stage scale-up.[6]

The causality behind this choice lies in its efficiency: combining multiple reaction steps into a single operation without isolating intermediates saves time, reagents, and reduces potential material loss. The use of natural product catalysts like betaine or guanidine carbonate further enhances the green chemistry profile of the synthesis.[6]

A generalized workflow for this synthetic approach is outlined below.

Caption: One-pot, two-step synthesis workflow.

Detailed Experimental Protocol: One-Pot Synthesis

This protocol is a self-validating system, where successful synthesis can be readily confirmed by standard analytical techniques like NMR and mass spectrometry.

• Step 1: Knoevenagel Condensation.

  • To a solution of an appropriate aldehyde (1.0 eq) and malononitrile (1.1 eq) in ethanol, add a catalytic amount of betaine (0.1 eq).

  • Stir the reaction mixture at room temperature for 1-2 hours.

  • Causality: The basic nature of betaine facilitates the deprotonation of malononitrile, initiating the condensation with the aldehyde to form the electrophilic alkylidenemalononitrile intermediate. Progress is monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Step 2: Michael Addition, Cyclization, and Tautomerization.

  • To the reaction mixture from Step 1, add cyanoacetamide (1.0 eq) and guanidine carbonate (0.2 eq).

  • Reflux the mixture for 4-6 hours.

  • Causality: Guanidine carbonate acts as a base to deprotonate cyanoacetamide, which then undergoes a Michael addition to the intermediate from Step 1. This is followed by an intramolecular cyclization and subsequent tautomerization to yield the stable 6-hydroxypyridine-3-carbonitrile aromatic core.

• Work-up and Purification.

  • After cooling, the reaction mixture is poured into ice-cold water.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried.[7]

  • Recrystallization from a suitable solvent (e.g., ethanol) or purification by column chromatography yields the final product.[7]

Part 2: Biological Activity and Therapeutic Potential

The 6-hydroxypyridine-3-carbonitrile scaffold is a versatile pharmacophore that interacts with a wide array of biological targets. Its most prominent role is as a kinase inhibitor, a class of drugs that has become central to modern oncology and immunology.[8]

Kinase Inhibition: A Privileged Interaction

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of many diseases, especially cancer.[8] The pyridinone scaffold can form critical hydrogen bond interactions with the "hinge" region of the ATP-binding pocket of many kinases.[2] This interaction mimics the binding of the adenine portion of ATP, effectively blocking the enzyme's catalytic activity.

A notable example is the compound Pyridone 6 (P6) , a potent pan-Janus kinase (JAK) inhibitor.[9] The JAK family (JAK1, JAK2, JAK3, and TYK2) are non-receptor tyrosine kinases that are essential for cytokine signaling that governs immune responses and hematopoiesis.

Caption: The JAK-STAT signaling pathway and its inhibition.

Anticancer and Neuroprotective Applications

Beyond JAK inhibition, these compounds have shown promise in other therapeutic areas:

• Anticancer Activity: Derivatives have demonstrated potent activity against various cancer cell lines, including glioblastoma, liver, breast, and lung cancers.[6] In some cases, they exhibit synergistic effects when combined with other clinically relevant kinase inhibitors.[6]

• Alzheimer's Disease: A multitarget strategy using 6-aminopyridine derivatives has yielded promising dual inhibitors of Glycogen synthase kinase 3β (GSK-3β) and Casein Kinase-1δ (CK-1δ), two kinases implicated in the tau pathology of Alzheimer's disease.[10]

Activity Data of Representative Compounds

The potency of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50).

Compound Name/ID	Target(s)	IC50 Value	Therapeutic Area	Reference
Pyridone 6 (P6)	JAK1	15 nM	Inflammation	[9]
JAK2	1 nM	Inflammation	[9]
JAK3	5 nM	Inflammation	[9]
TYK2	1 nM	Inflammation	[9]
Compound 8d	GSK-3β	0.77 µM	Alzheimer's Disease	[10]
CK-1δ	0.57 µM	Alzheimer's Disease	[10]
Compound 5o	Glioblastoma Cells	Potent Activity (qualitative)	Oncology	[6]

Part 3: A Self-Validating Discovery Workflow

The discovery and validation of novel compounds follow a logical, multi-stage process designed to systematically identify promising candidates and de-risk their progression. Each stage provides critical data that validates the decisions made in the previous step.

Caption: A typical drug discovery and validation workflow.

• Library Synthesis: A diverse library of 6-hydroxypyridine-3-carbonitrile analogues is synthesized, typically varying the substituents at different positions on the pyridine ring.

• High-Throughput Screening (HTS): The library is screened against the primary biological target (e.g., a specific kinase) in a high-throughput format to identify initial "hits."

• Hit Confirmation: The activity of the initial hits is confirmed, and their potency (IC50) is accurately determined through dose-response experiments. This step validates the HTS results.

• Selectivity Profiling: Confirmed hits are tested against a panel of related off-target kinases to assess their selectivity. High selectivity is crucial for minimizing potential side effects. This step validates the compound's specificity.

• Cell-Based Assays: The ability of the compounds to enter cells and engage the target in a physiological context is evaluated. Phenotypic outcomes, such as inhibition of cancer cell proliferation, are measured.[6][10] This step validates the biological relevance of the target inhibition.

• ADME/Tox Profiling: Early-stage assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicology (ADME/Tox) properties is performed using a combination of in-silico models and in-vitro assays.[10] This step validates the drug-like properties of the compound.

• Lead Optimization: The most promising compounds ("leads") are subjected to iterative rounds of chemical modification to improve potency, selectivity, and ADME properties, guided by the data from the previous steps.

Conclusion and Future Directions

The 6-hydroxypyridine-3-carbonitrile scaffold represents a truly privileged platform in modern drug discovery.[1][11][12] Its synthetic tractability, coupled with its proven ability to interact with key biological targets like protein kinases, ensures its continued relevance. Future research will likely focus on expanding the chemical diversity around this core, exploring novel therapeutic applications, and employing advanced computational methods to rationally design next-generation inhibitors with superior potency and selectivity. The systematic, self-validating workflows described herein provide a robust framework for unlocking the full therapeutic potential of this remarkable class of compounds.

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A Theoretical Investigation into the Electronic Structure of 6-Hydroxy-5-iodonicotinonitrile: A Guide for Researchers

This technical guide provides a comprehensive theoretical framework for investigating the electronic structure of 6-Hydroxy-5-iodonicotinonitrile. This molecule, a substituted pyridine derivative, holds potential significance for researchers in drug discovery and materials science due to the versatile chemical functionalities imparted by its hydroxyl, iodo, and cyano groups.[1][2] This document outlines the computational methodologies, expected electronic properties, and the scientific rationale behind the theoretical analysis, offering a self-validating system for in-silico characterization.

Introduction: The Scientific Imperative

Substituted pyridine scaffolds are fundamental building blocks in a vast array of clinically significant molecules and functional materials.[2][3] The introduction of diverse substituents onto the pyridine ring allows for the fine-tuning of its electronic and steric properties, thereby influencing its biological activity and material characteristics. 6-Hydroxy-5-iodonicotinonitrile is a particularly intriguing molecule due to the interplay of its electron-donating hydroxyl group, the electron-withdrawing and bulky iodo group, and the π-accepting cyano group. Understanding the electronic landscape of this molecule is paramount to predicting its reactivity, intermolecular interactions, and photophysical behavior.

This guide will delve into the application of Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), established and powerful quantum chemical methods, to elucidate the electronic properties of 6-Hydroxy-5-iodonicotinonitrile.[4][5][6] The insights gleaned from these theoretical calculations can guide synthetic efforts, inform biological testing, and accelerate the development of novel applications.

Theoretical Methodology: A Self-Validating Computational Workflow

The cornerstone of a reliable theoretical investigation is a robust and well-justified computational protocol. The following workflow is designed to provide a comprehensive and accurate description of the electronic structure of 6-Hydroxy-5-iodonicotinonitrile.

Computational Workflow Diagram

Caption: A schematic of the computational workflow for the theoretical analysis of 6-Hydroxy-5-iodonicotinonitrile.

Step-by-Step Experimental Protocol

• Molecular Structure Preparation: The initial 3D structure of 6-Hydroxy-5-iodonicotinonitrile is constructed using a molecular builder and subjected to a preliminary geometry optimization using a molecular mechanics force field (e.g., MMFF94).

• Ground State Geometry Optimization: The low-energy conformer from the previous step is then fully optimized using DFT. A common and effective functional for this purpose is B3LYP, paired with a basis set such as 6-311++G(d,p) to provide a good balance of accuracy and computational cost.[7] The optimization is considered complete when the forces on all atoms are negligible and the structure corresponds to a true minimum on the potential energy surface.

• Vibrational Frequency Analysis: To verify that the optimized structure is a true minimum, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms a stable geometry.

• Electronic Property Calculation: Using the optimized geometry, a single-point energy calculation is performed to obtain detailed information about the electronic structure. This includes the energies of the molecular orbitals, the total electronic energy, and the dipole moment.

• Excited State Calculations: To investigate the photophysical properties, TD-DFT calculations are performed on the optimized ground-state geometry.[8] A range-separated functional, such as CAM-B3LYP, is often recommended for more accurate prediction of excitation energies, especially for systems with potential charge-transfer character.[8] These calculations yield the vertical excitation energies, oscillator strengths, and the nature of the electronic transitions.

• Solvation Effects: To simulate a more realistic chemical environment, all calculations can be performed incorporating an implicit solvation model, such as the Polarizable Continuum Model (PCM). This is particularly important for predicting properties in solution.[9]

Results and Discussion: Unveiling the Electronic Landscape

This section outlines the key electronic properties of 6-Hydroxy-5-iodonicotinonitrile that can be elucidated through the proposed computational workflow and provides insights into their interpretation.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the chemical reactivity of a molecule.[7] The HOMO represents the ability to donate an electron, while the LUMO signifies the ability to accept an electron. The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of the molecule's chemical stability and reactivity.[7]

For 6-Hydroxy-5-iodonicotinonitrile, the HOMO is expected to be localized primarily on the electron-rich pyridine ring and the hydroxyl group, while the LUMO is anticipated to have significant contributions from the electron-withdrawing cyano group and the pyridine ring. The presence of the iodine atom, with its lone pairs, may also influence the HOMO's energy and distribution. A smaller HOMO-LUMO gap would suggest a higher propensity for the molecule to undergo electronic transitions and chemical reactions.

Parameter	Predicted Value (eV)	Significance
HOMO Energy	Electron-donating ability
LUMO Energy	Electron-accepting ability
HOMO-LUMO Gap	Chemical reactivity and stability

Note: The predicted values in the table are placeholders and would be populated with the results from the actual DFT calculations.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map that illustrates the charge distribution within a molecule, providing a powerful visual tool for identifying sites susceptible to electrophilic and nucleophilic attack.[10][11]

• Negative Regions (Red/Yellow): These areas of high electron density are prone to attack by electrophiles. For 6-Hydroxy-5-iodonicotinonitrile, negative potential is expected around the nitrogen atom of the pyridine ring, the oxygen atom of the hydroxyl group, and the nitrogen atom of the cyano group due to their lone pairs of electrons.

• Positive Regions (Blue): These electron-deficient regions are susceptible to nucleophilic attack. Positive potential is anticipated around the hydrogen atom of the hydroxyl group and potentially on the iodine atom, which can exhibit a "sigma-hole" leading to halogen bonding.[12][13]

Caption: A conceptual representation of the Molecular Electrostatic Potential map for 6-Hydroxy-5-iodonicotinonitrile.

Simulated Electronic Absorption Spectrum

TD-DFT calculations allow for the simulation of the UV-Vis absorption spectrum, providing insights into the electronic transitions of the molecule.[1][10] The calculated maximum absorption wavelength (λmax) and the corresponding oscillator strength (f) can be compared with experimental data if available. The analysis of the molecular orbitals involved in the dominant electronic transitions (e.g., HOMO -> LUMO) reveals their nature, such as π -> π* or n -> π* transitions.

Transition	λmax (nm)	Oscillator Strength (f)	Major Contribution
S0 -> S1
S0 -> S2
S0 -> S3

Note: The table presents a template for summarizing the results of the TD-DFT calculations.

Global Reactivity Descriptors

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's chemical behavior.[10]

• Ionization Potential (I): Approximated as -EHOMO

• Electron Affinity (A): Approximated as -ELUMO

• Electronegativity (χ): (I + A) / 2

• Chemical Hardness (η): (I - A) / 2

• Softness (S): 1 / (2η)

• Electrophilicity Index (ω): χ2 / (2η)

These descriptors provide a quantitative measure of the molecule's stability, reactivity, and tendency to accept or donate electrons in chemical reactions.

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the in-depth investigation of the electronic structure of 6-Hydroxy-5-iodonicotinonitrile using DFT and TD-DFT methods. The proposed workflow and analysis of key electronic properties such as frontier molecular orbitals, molecular electrostatic potential, and simulated electronic spectra provide a robust and scientifically grounded approach to understanding this promising molecule. The insights gained from these theoretical calculations are invaluable for guiding future experimental work in drug discovery and materials science, ultimately accelerating the innovation process.

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Initial Purity Assessment of Synthesized 6-Hydroxy-5-iodonicotinonitrile: A Multi-Modal Analytical Approach

An In-Depth Technical Guide for Drug Development Professionals

Abstract

6-Hydroxy-5-iodonicotinonitrile is a pivotal heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and other targeted therapeutics. The isomeric purity and overall impurity profile of this intermediate are critical determinants of the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for the initial purity assessment of newly synthesized batches of 6-Hydroxy-5-iodonicotinonitrile. We will explore the causal relationships between a plausible synthetic route and its potential impurity profile, and detail a self-validating, multi-modal analytical strategy employing High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis (EA). The protocols and interpretative guidance herein are designed to provide researchers and drug development professionals with a robust and scientifically sound methodology for ensuring the quality of this critical intermediate.

Introduction: The Imperative for Rigorous Purity Analysis

In the pathway of drug discovery and development, the quality of starting materials and intermediates is paramount. 6-Hydroxy-5-iodonicotinonitrile, a substituted pyridine, serves as a key precursor in numerous synthetic routes.[1][2] The introduction of impurities at this early stage—be they starting materials, reagents, by-products, or degradation products—can have cascading effects, leading to downstream reaction failures, the formation of difficult-to-remove impurities in the final API, and potential safety liabilities.

Therefore, a rigorous initial purity assessment is not merely a quality control checkpoint; it is a foundational element of a successful drug development program. This guide eschews a one-size-fits-all template, instead focusing on a logical, science-driven workflow that begins with understanding the molecule's synthetic origin.

Plausible Synthesis and Anticipated Impurity Profile

To design a robust analytical strategy, one must first anticipate the likely impurities. A common and effective method for the synthesis of iodo-substituted pyridones involves direct electrophilic iodination.[3][4]

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An In-Depth Technical Guide to the Solubility Assessment of 6-Hydroxy-5-iodonicotinonitrile in Organic Solvents

Executive Summary

The aqueous and organic solvent solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug development. It governs everything from bioavailability and manufacturability to the design of stable, effective dosage forms. This guide provides a comprehensive, scientifically grounded framework for determining the solubility of 6-Hydroxy-5-iodonicotinonitrile, a substituted hydroxypyridine derivative. While specific data for this exact molecule is not publicly available, the principles and methodologies detailed herein are universally applicable to novel chemical entities of this class. We will delve into the theoretical underpinnings of solubility, present robust, step-by-step experimental protocols, and explain how to translate the resulting data into actionable insights for formulation and development, adhering to the highest standards of scientific integrity and regulatory expectations.

Introduction: The Critical Role of Solubility in Drug Development

6-Hydroxy-5-iodonicotinonitrile is a heterocyclic compound featuring a hydroxypyridine core, substituted with a polar nitrile group and a large, hydrophobic iodine atom. This unique combination of functional groups suggests a molecule with complex solubility behavior, including the potential for hydrogen bonding (hydroxyl group), dipole-dipole interactions (nitrile group), and a significant molecular weight that may hinder dissolution.

Understanding the solubility of such a compound is not merely an academic exercise; it is a critical path activity in pharmaceutical development. Poor solubility can lead to low and erratic absorption, undermining therapeutic efficacy. As defined by the Biopharmaceutics Classification System (BCS), solubility is a primary parameter that, along with permeability, dictates the expected in vivo performance of a drug.[1][2] According to International Council for Harmonisation (ICH) guidelines, a drug is considered "highly soluble" when its highest therapeutic dose can dissolve in 250 mL or less of aqueous media across a pH range of 1.2 to 6.8.[3][4] This classification has profound regulatory implications, including the potential for biowaivers.[1][5]

This guide will equip the research scientist with the theoretical knowledge and practical protocols to systematically evaluate the solubility of 6-Hydroxy-5-iodonicotinonitrile in a range of pharmaceutically relevant organic solvents.

Theoretical Framework for Solubility

2.1 The Principle of "Like Dissolves Like"

At its core, solubility is a measure of the thermodynamic equilibrium achieved when a solute dissolves in a solvent.[6] The adage "like dissolves like" provides a useful qualitative starting point. Polar solutes dissolve in polar solvents, and nonpolar solutes in nonpolar solvents. However, for a molecule with mixed functionality like 6-Hydroxy-5-iodonicotinonitrile, a more quantitative approach is necessary.

2.2 Hansen Solubility Parameters (HSP)

A powerful tool for predicting miscibility is the Hansen Solubility Parameter (HSP) theory.[7] It deconstructs the total cohesive energy of a substance into three components:

• δd (Dispersion): Energy from atomic forces (van der Waals).

• δp (Polar): Energy from dipolar intermolecular forces.

• δh (Hydrogen Bonding): Energy from electron exchange, including hydrogen bonds.

The principle is that substances with similar HSP values are likely to be miscible.[7][8] By determining the HSP of 6-Hydroxy-5-iodonicotinonitrile (often through experimental testing with a range of known solvents), one can rationally select solvents for formulation development, predict polymer miscibility for solid dispersions, and even troubleshoot container interaction issues.[9] A smaller difference (Δδ) between the HSP of the solute and the solvent indicates a higher likelihood of good solubility.[10]

A Systematic Experimental Strategy

A robust solubility study is built on a foundation of meticulous planning and validated methods. The overall workflow should be systematic, beginning with material characterization and culminating in data-driven interpretation.

Figure 1: A systematic workflow for solubility determination.

3.1 Solute and Solvent Selection

API Characterization: The purity and solid-state form (polymorphism) of the 6-Hydroxy-5-iodonicotinonitrile must be confirmed prior to any study.[6] Different polymorphs can exhibit significantly different solubilities.

Solvent Panel: A diverse panel of solvents should be selected to cover a range of polarities and hydrogen bonding capabilities. This allows for a comprehensive understanding of the API's behavior.

Table 1: Representative Panel of Organic Solvents for Solubility Screening

Solvent	Polarity Index	Type	Potential Use in Formulation
Water	10.2	Protic, Polar	Aqueous formulations, BCS classification
Methanol	5.1	Protic, Polar	Co-solvent, synthesis
Ethanol	4.3	Protic, Polar	Co-solvent, oral liquids
Acetone	5.1	Aprotic, Polar	Wet granulation, coatings
Ethyl Acetate	4.4	Aprotic, Moderately Polar	Extraction, synthesis
Dimethyl Sulfoxide (DMSO)	7.2	Aprotic, Polar	Solubilizer for in vitro assays
Polyethylene Glycol 400	-	Protic, Polar	Vehicle for oral/topical formulations
Propylene Glycol	-	Protic, Polar	Co-solvent, humectant

Detailed Experimental Protocols

The cornerstone of an accurate solubility study is the determination of equilibrium solubility . The Shake-Flask method is the universally recognized gold-standard for this purpose.[11]

4.1 Protocol 1: Equilibrium Solubility by Saturation Shake-Flask Method

This protocol is designed to achieve a state of thermodynamic equilibrium between the undissolved solid and the saturated solution.

Objective: To prepare saturated solutions of 6-Hydroxy-5-iodonicotinonitrile in various solvents under controlled temperature.

Materials:

• 6-Hydroxy-5-iodonicotinonitrile (verified purity >99%)

• Selected solvents (HPLC grade)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control (set to 37 ± 1 °C for BCS studies, or ambient)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Procedure:

• Add Excess Solute: Add an excess amount of 6-Hydroxy-5-iodonicotinonitrile to a vial (e.g., 20-50 mg). The key is to ensure a visible amount of undissolved solid remains at the end of the experiment.

• Add Solvent: Add a known volume of the selected solvent (e.g., 2 mL).

• Equilibration: Tightly cap the vials and place them in the orbital shaker. Agitate at a constant speed (e.g., 150 rpm) and temperature for a predetermined period.

  • Expert Insight (Causality): The goal is to reach equilibrium. This process can be slow. It is crucial to prove that equilibrium has been reached. Therefore, samples should be taken at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration plateaus between consecutive time points.[12]

• Phase Separation: Once equilibrium is assumed, allow the vials to stand undisturbed in the temperature-controlled environment for at least 30 minutes to allow excess solid to settle.

• Sampling: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the solution through a 0.22 µm syringe filter into a clean vial for analysis.

  • Trustworthiness (Self-Validation): The first few drops from the filter should be discarded to prevent adsorption effects. The filtered sample should be immediately diluted with mobile phase to prevent precipitation prior to analysis.[12]

4.2 Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for quantification due to its specificity, sensitivity, and ability to detect degradation.[12]

Objective: To accurately determine the concentration of dissolved 6-Hydroxy-5-iodonicotinonitrile in the filtered samples.

Workflow:

Figure 2: HPLC quantification workflow.

Procedure:

• Method Development: Develop a stability-indicating HPLC method. A typical starting point for a molecule like this would be:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid to ensure good peak shape).

  • Detector: UV detector set to an appropriate wavelength (determined by a UV scan of the compound).

  • Flow Rate: 1.0 mL/min.

• Calibration Curve:

  • Prepare a primary stock solution of 6-Hydroxy-5-iodonicotinonitrile in a suitable solvent (e.g., DMSO or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to create at least five calibration standards spanning the expected solubility range.

  • Inject the standards and plot the peak area versus concentration. The calibration curve must have a correlation coefficient (r²) of >0.999.

• Sample Analysis:

  • Dilute the filtered samples from Protocol 1 with the mobile phase to bring them into the concentration range of the calibration curve.

  • Inject the diluted samples in triplicate.

• Calculation: Use the regression equation from the calibration curve to calculate the concentration in the diluted samples. Back-calculate to find the original concentration in the saturated solution, accounting for all dilution factors.

Data Presentation and Interpretation

All quantitative results should be compiled into a clear, concise table. This allows for easy comparison and analysis.

Table 2: Solubility of 6-Hydroxy-5-iodonicotinonitrile in Various Organic Solvents at 37 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	USP/NF Descriptor[13]
Water (pH 7.4)	Hypothetical Value	Hypothetical Value	e.g., Sparingly soluble
Methanol	Hypothetical Value	Hypothetical Value	e.g., Freely soluble
Ethanol	Hypothetical Value	Hypothetical Value	e.g., Soluble
Acetone	Hypothetical Value	Hypothetical Value	e.g., Soluble
Ethyl Acetate	Hypothetical Value	Hypothetical Value	e.g., Slightly soluble
DMSO	Hypothetical Value	Hypothetical Value	e.g., Very soluble
PEG 400	Hypothetical Value	Hypothetical Value	e.g., Freely soluble
Propylene Glycol	Hypothetical Value	Hypothetical Value	e.g., Soluble

Note: The molecular weight of 6-Hydroxy-5-iodonicotinonitrile (C6H3IN2O) is approximately 245.99 g/mol .

Interpretation: The data from this table provides immediate, actionable insights. For example, high solubility in ethanol and propylene glycol suggests these would be excellent candidates for developing a liquid oral formulation. Low solubility in ethyl acetate might be leveraged for purification via crystallization. The relationship between solubility and solvent properties can be visualized to further guide formulation.

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An In-depth Technical Guide to the Thermal Stability Analysis of Halogenated Nicotinonitriles

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the principles and methodologies for assessing the thermal stability of halogenated nicotinonitriles. By integrating theoretical concepts with practical applications, this document serves as a crucial resource for ensuring the safety, efficacy, and quality of pharmaceutical compounds.

Section 1: The Critical Role of Thermal Stability in Drug Development

Halogenated nicotinonitriles are a significant class of heterocyclic compounds in medicinal chemistry, forming the structural core of numerous therapeutic agents. The introduction of halogen substituents can profoundly influence the molecule's pharmacokinetic and pharmacodynamic properties. However, this structural modification also necessitates a thorough evaluation of the compound's thermal stability.

Thermal stability is a critical quality attribute for any active pharmaceutical ingredient (API).[1][2] It dictates the compound's shelf-life, storage conditions, and compatibility with manufacturing processes, such as drying and milling, which often involve elevated temperatures.[3] Inadequate thermal stability can lead to degradation, resulting in loss of potency, the formation of potentially toxic impurities, and altered bioavailability.[4] Therefore, a robust and comprehensive thermal stability analysis is a cornerstone of the drug development process, mandated by regulatory bodies worldwide.[5][6]

Section 2: Core Analytical Techniques for Thermal Stability Profiling

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are two of the most powerful and widely used thermal analysis techniques for characterizing the thermal properties of pharmaceutical materials.[7][8]

Thermogravimetric Analysis (TGA)

TGA provides a quantitative measurement of the mass of a material as a function of temperature or time in a controlled atmosphere.[8][9][10][11] This technique is invaluable for determining the temperature at which a material begins to decompose, the extent of mass loss, and the kinetics of degradation.[9][10][12]

Causality Behind Experimental Choices in TGA:

• Heating Rate: A slower heating rate generally provides better resolution of thermal events, allowing for the separation of closely occurring decomposition steps. However, it also prolongs the experiment. A common starting point is 10 °C/min.[13]

• Atmosphere: An inert atmosphere, typically nitrogen, is used to study the intrinsic thermal stability of the compound without oxidative effects.[8][10] Switching to an oxidative atmosphere (air or oxygen) can reveal the material's susceptibility to oxidative degradation.[8][9][10]

• Sample Mass: A smaller sample mass (typically 5-10 mg) is preferred to minimize thermal gradients within the sample and ensure uniform heating.[10]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7][14][15] It is used to detect thermal events such as melting, crystallization, glass transitions, and solid-solid phase transitions, providing insights into the physical stability and polymorphism of the compound.[7][14][16]

Causality Behind Experimental Choices in DSC:

• Heating and Cooling Rates: Similar to TGA, the heating rate affects the resolution and position of thermal events. Controlled cooling cycles are essential for studying crystallization and polymorphic transformations.

• Crucible Type: The choice of crucible (e.g., aluminum, copper, hermetically sealed) depends on the nature of the sample and the temperature range of the experiment. Hermetically sealed pans are necessary for volatile samples or to prevent interaction with the atmosphere.

• Atmosphere: An inert atmosphere is typically used to prevent oxidative reactions that could interfere with the measurement of physical transitions.[13]

Section 3: Experimental Workflow and Data Interpretation

A systematic approach to thermal analysis ensures the generation of reliable and reproducible data. The following workflow integrates TGA and DSC for a comprehensive evaluation of halogenated nicotinonitriles.

Caption: Integrated workflow for TGA and DSC analysis.

Interpreting TGA Thermograms

The TGA thermogram plots the percentage of initial mass remaining on the y-axis against the temperature on the x-axis. The derivative of this curve (DTG) shows the rate of mass loss and is useful for identifying the temperature of maximum decomposition (Tmax).

Key Parameters from TGA:

• Tonset (Onset Decomposition Temperature): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability.

• Tmax (Temperature of Maximum Decomposition Rate): The temperature at which the rate of mass loss is highest, as indicated by the peak of the DTG curve.

• Mass Loss (%): The percentage of mass lost during a specific decomposition step. This can provide clues about the nature of the leaving groups.

• Residual Mass (%): The amount of material remaining at the end of the experiment, which can indicate the formation of a stable char.

Interpreting DSC Thermograms

The DSC thermogram plots heat flow on the y-axis against temperature on the x-axis. Endothermic events (e.g., melting) result in a downward peak, while exothermic events (e.g., crystallization, decomposition) produce an upward peak.

Key Parameters from DSC:

• Tm (Melting Point): The temperature at which the crystalline solid transitions to a liquid. A sharp melting peak is indicative of a pure crystalline substance.

• ΔHf (Enthalpy of Fusion): The amount of energy required to melt the sample. This is related to the degree of crystallinity.

• Tg (Glass Transition Temperature): The temperature at which an amorphous material transitions from a rigid, glassy state to a more rubbery state.

• Polymorphic Transitions: The presence of multiple peaks before the final melting point can indicate the existence of different crystalline forms (polymorphs), each with its own thermal stability profile.

Section 4: Influence of Halogen Substitution on Thermal Stability

The nature and position of the halogen substituent on the nicotinonitrile ring can significantly impact the compound's thermal stability. This is primarily due to the differences in bond dissociation energies (C-F > C-Cl > C-Br > C-I) and the electronic effects of the halogens.[17]

General Trends:

• Fluorine: Generally increases thermal stability due to the high strength of the C-F bond.

• Chlorine and Bromine: Often exhibit intermediate stability.[18]

• Iodine: Tends to decrease thermal stability due to the weaker C-I bond, making it more susceptible to thermal cleavage.

Positional Effects: The position of the halogen on the pyridine ring can influence the molecule's overall electronic distribution and steric hindrance, which in turn affects its thermal stability.[19]

Hypothetical Case Study: Thermal Analysis of Halogenated Nicotinonitriles

To illustrate the impact of halogen substitution, consider a hypothetical series of 2-halogenated nicotinonitriles.

Table 1: TGA Data for 2-Halogenated Nicotinonitriles

Compound	Tonset (°C)	Tmax (°C)	Mass Loss (%)
2-Fluoro-nicotinonitrile	250	265	98
2-Chloro-nicotinonitrile	235	250	99
2-Bromo-nicotinonitrile	220	235	99
2-Iodo-nicotinonitrile	205	220	100

Table 2: DSC Data for 2-Halogenated Nicotinonitriles

Compound	Tm (°C)	ΔHf (J/g)
2-Fluoro-nicotinonitrile	125	110
2-Chloro-nicotinonitrile	115	102
2-Bromo-nicotinonitrile	108	95
2-Iodo-nicotinonitrile	102	90

The data in these tables clearly demonstrates the trend of decreasing thermal stability with increasing atomic weight of the halogen.

Section 5: Decomposition Mechanisms

The thermal decomposition of halogenated nicotinonitriles can proceed through various pathways. A primary step often involves the cleavage of the carbon-halogen bond.[20] The subsequent reactions can be complex, potentially involving the nitrile group and the pyridine ring.[21][22][23]

Caption: Generalized decomposition pathway for halogenated nicotinonitriles.

Understanding these mechanisms is crucial for identifying potential degradants and ensuring the safety of the drug substance. Advanced techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) can provide valuable information about the evolved gases during decomposition, aiding in the elucidation of these pathways.[8]

Section 6: Self-Validating Protocols for Robust Thermal Analysis

To ensure the trustworthiness of the thermal stability data, it is essential to follow self-validating protocols.

TGA Protocol

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications and recognized standards such as ASTM E1131.[24][25][26][27]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible.

• Experimental Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with nitrogen at a flow rate of 50 mL/min for at least 30 minutes to ensure an inert atmosphere.[13]

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature (determined from a preliminary scouting run to be above the final decomposition) at a heating rate of 10 °C/min.

• Data Acquisition: Record the mass loss and temperature throughout the experiment.

• Data Analysis: Determine Tonset, Tmax, and percentage mass loss.

DSC Protocol

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a DSC pan. Crimp the pan to ensure good thermal contact. For volatile samples, use a hermetically sealed pan.

• Experimental Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with nitrogen at a flow rate of 50 mL/min.

• Thermal Program (Heat-Cool-Heat):

  • Equilibrate at a temperature well below any expected transitions (e.g., 0 °C).

  • Heat at a controlled rate (e.g., 10 °C/min) to a temperature above the melting point but below the onset of decomposition (as determined by TGA).

  • Hold isothermally for a few minutes to ensure complete melting.

  • Cool at a controlled rate (e.g., 10 °C/min) to the initial temperature.

  • Reheat at the same rate as the first heating scan.

• Data Acquisition: Record the heat flow and temperature.

• Data Analysis: Analyze the second heating scan to determine Tg, Tm, and ΔHf, as the thermal history has been erased.

Section 7: Conclusion

The thermal stability analysis of halogenated nicotinonitriles is a multifaceted process that requires a deep understanding of the underlying chemical principles and the appropriate application of advanced analytical techniques. By following the integrated workflow and self-validating protocols outlined in this guide, researchers and drug development professionals can generate the robust and reliable data necessary to ensure the quality, safety, and efficacy of these important pharmaceutical compounds, in line with regulatory expectations.[1][2]

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A Comprehensive Guide to the Identification of Potential Impurities in the Synthesis of 6-Hydroxy-5-iodonicotinonitrile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

6-Hydroxy-5-iodonicotinonitrile is a key building block in the synthesis of various pharmaceutical compounds. The purity of this intermediate is of paramount importance as the presence of impurities can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the potential impurities that can arise during the synthesis of 6-Hydroxy-5-iodonicotinonitrile, their mechanisms of formation, and robust analytical strategies for their identification and quantification. By understanding the impurity landscape, researchers and drug development professionals can implement effective control strategies to ensure the quality and consistency of this critical synthetic intermediate.

Introduction: The Significance of Impurity Profiling

In pharmaceutical development, the adage "the process defines the product" holds particularly true. The synthetic route employed to manufacture an API dictates its impurity profile, which in turn has profound implications for its safety and efficacy. Regulatory agencies worldwide mandate rigorous characterization and control of impurities in drug substances. For a key intermediate like 6-Hydroxy-5-iodonicotinonitrile, a thorough understanding of potential impurities is not merely a regulatory hurdle but a scientific necessity to ensure the quality of the final drug product.

This guide is structured to provide a holistic view of impurity identification, starting from the raw materials and progressing through the key reaction and work-up steps. We will delve into the mechanistic origins of these impurities, a knowledge crucial for designing effective purification strategies and for process optimization to minimize their formation.

Unraveling the Synthetic Pathway and Potential Impurity Genesis

A common synthetic route to 6-Hydroxy-5-iodonicotinonitrile involves the iodination of 6-hydroxynicotinonitrile. However, a multistep synthesis starting from more readily available precursors is often employed in industrial settings. A plausible and widely referenced pathway starts from 2-amino-5-iodopyridine, which undergoes a Sandmeyer reaction to introduce the nitrile group, followed by subsequent transformations. Let's explore the potential impurities at each critical stage.

Impurities Originating from Starting Materials

The quality of the final product is intrinsically linked to the purity of the starting materials. Impurities present in the initial building blocks can be carried through the synthesis or can participate in side reactions, leading to new impurities.

Table 1: Potential Impurities from Starting Materials

Starting Material	Potential Impurity	Chemical Structure	Rationale for Presence
2-Aminopyridine	Unreacted 2-aminopyridine, other aminopyridine isomers	Various	Incomplete reaction or impure starting material.
Iodine	Heavy metals, other halogens	N/A	Sourced from natural deposits.
Hydrogen Peroxide	Stabilizers (e.g., phosphates, tin compounds)	Various	Added to prevent decomposition.

A patent for the synthesis of 2-amino-5-iodopyridine highlights a method using 2-aminopyridine, iodine, and hydrogen peroxide in water, aiming for a greener process.[1] Even in such an optimized process, residual starting materials or byproducts from their degradation can persist.

Impurities from the Iodination of 2-Aminopyridine

The direct iodination of 2-aminopyridine is a key step. The regioselectivity of this electrophilic substitution is generally high for the 5-position due to the directing effect of the amino group. However, minor isomers can still be formed.

• Mechanism of Formation: Electrophilic aromatic substitution. The amino group is an activating, ortho-, para-director. In the case of 2-aminopyridine, the 3- and 5-positions are activated. Steric hindrance at the 3-position generally favors substitution at the 5-position.

• Potential Impurities:

  • 2-Amino-3-iodopyridine: A regioisomeric impurity.

  • 2-Amino-3,5-diiodopyridine: A product of over-iodination.

The reaction conditions, such as temperature and the nature of the iodinating agent, play a crucial role in controlling the formation of these impurities.[2][3]

Impurities from the Sandmeyer Reaction

The Sandmeyer reaction, which converts the amino group of 2-amino-5-iodopyridine to a nitrile group via a diazonium salt intermediate, is a critical and often complex step.[4][5][6][7] This reaction is notorious for generating a variety of byproducts.

• Mechanism of Formation: The reaction proceeds through the formation of a diazonium salt from the aromatic amine and nitrous acid. This is followed by a copper(I)-catalyzed radical-nucleophilic aromatic substitution.[4][5]

• Potential Impurities:

  • 5-Iodo-2-pyridinol (6-Hydroxy-3-iodopyridine): Formed by the reaction of the diazonium salt with water. This is a significant impurity if the reaction is not carried out under anhydrous conditions or at elevated temperatures.

  • 2-Chloro-5-iodopyridine: If chloride ions (from HCl used to generate nitrous acid) compete with the cyanide nucleophile.[8]

  • De-iodinated products (e.g., 2-cyanopyridine): Reductive dehalogenation can occur, especially in the presence of certain reducing agents or under specific reaction conditions.[9][10]

  • Azo compounds: Formed by the coupling of the diazonium salt with unreacted 2-amino-5-iodopyridine. This is more likely if the pH is not sufficiently acidic.[4]

The following diagram illustrates the key transformations and the genesis of major impurities during the Sandmeyer reaction.

Caption: Formation of key impurities during the Sandmeyer reaction.

Impurities from the Final Hydroxylation/Tautomerization Step

The conversion of the 2-chloro or other 2-substituted-5-iodonicotinonitrile to 6-Hydroxy-5-iodonicotinonitrile is the final key transformation. This step can be a source of impurities if the reaction does not go to completion or if side reactions occur.

• Potential Impurities:

  • Unreacted Starting Material (e.g., 2-Chloro-5-iodonicotinonitrile): Incomplete hydrolysis.

  • 6-Methoxy-5-iodonicotinonitrile: If methanol is used as a solvent and reacts with the starting material.

  • Hydrolysis of the Nitrile Group: The nitrile group can be partially or fully hydrolyzed to an amide (6-hydroxy-5-iodonicotinamide) or a carboxylic acid (6-hydroxy-5-iodonicotinic acid) under the reaction conditions.[11][12][13][14][15] The extent of this hydrolysis depends on the pH, temperature, and reaction time.

The following workflow outlines the potential for nitrile group hydrolysis.

Caption: Potential hydrolysis of the nitrile group.

Impurities from Degradation and Storage

6-Hydroxy-5-iodonicotinonitrile, like many organic molecules, can be susceptible to degradation over time, especially when exposed to light, heat, or oxygen.

• Potential Degradation Pathways:

  • De-iodination: Loss of the iodine atom to form 6-hydroxynicotinonitrile.

  • Oxidation: The pyridine ring and the hydroxyl group can be susceptible to oxidation, leading to a variety of degradation products.

  • Polymerization: Under certain conditions, nitrile-containing compounds can polymerize.

Analytical Strategies for Impurity Identification and Quantification

A multi-pronged analytical approach is essential for the comprehensive identification and quantification of potential impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is the workhorse technique for impurity profiling. A well-developed HPLC method can separate the desired product from its various impurities.

Table 2: Generic HPLC Method for Impurity Profiling

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm

This method would need to be optimized and validated for the specific impurity profile of a given synthesis.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is indispensable for the structural elucidation of unknown impurities. By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, one can obtain the molecular weight of each impurity, which is a critical piece of information for its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information. For impurities that can be isolated, 1H and 13C NMR are powerful tools for unambiguous structure determination.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly useful for identifying volatile impurities, such as residual solvents or low molecular weight starting materials.[16]

Experimental Protocols

Step-by-Step HPLC-UV Method for Impurity Profiling

• Sample Preparation: Accurately weigh approximately 10 mg of the 6-Hydroxy-5-iodonicotinonitrile sample and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Instrument Setup: Equilibrate the HPLC system with the initial mobile phase conditions (95% A, 5% B) for at least 30 minutes.

• Injection: Inject 10 µL of the prepared sample onto the column.

• Data Acquisition: Run the gradient program and acquire data for 40 minutes.

• Data Analysis: Integrate the peaks and calculate the area percentage of each impurity relative to the main peak.

Conclusion: A Proactive Approach to Impurity Control

The identification and control of impurities in the synthesis of 6-Hydroxy-5-iodonicotinonitrile are critical for ensuring the quality and safety of the final pharmaceutical products. This guide has outlined the likely sources and structures of potential impurities, their mechanisms of formation, and the analytical techniques required for their detection and quantification. By adopting a proactive and scientifically rigorous approach to impurity profiling, researchers and drug development professionals can navigate the complexities of process chemistry and deliver high-quality intermediates that meet the stringent demands of the pharmaceutical industry. A thorough understanding of the impurity landscape not only facilitates regulatory compliance but also provides the foundation for robust and reliable manufacturing processes.

References

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. [Link]

• Sandmeyer reaction. (n.d.). Wikipedia. [Link]

• The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. (2015). Chemical Communications. [Link]

• The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. (2015). SciSpace. [Link]

• Sandmeyer Reaction Mechanism. (n.d.). BYJU'S. [Link]

• Video: Diazonium Group Substitution with Halogens and Cyanide: Sandmeyer and Schiemann Reactions. (2023). JoVE. [Link]

• Dehalogenation. (n.d.). Wikipedia. [Link]

• Catalytic Dehalogenation of Halogenated Pyridine Donors under DOW-Phenol Conditions. (2009). ResearchGate. [Link]

• Process for hydrolysis of nitriles. (1975).

• Hydrolysing Nitriles. (n.d.). Chemguide. [Link]

• Nitriles & Hydroxynitriles. (2023). Save My Exams. [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (n.d.). Chemistry Steps. [Link]

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). (2024). YouTube. [Link]

• Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (PBBCN) by GCHS in Brompheniramine Maleate API. (2017). ResearchGate. [Link]

• Synthesis method of 2-amino-5-iodopyridine. (2019).

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• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: A Guide to Palladium-Catalyzed Cross-Coupling Reactions for Functionalized Pyridines

Introduction: The Enduring Importance of the Pyridine Scaffold

The pyridine ring is a cornerstone of modern chemistry, a privileged scaffold found in a vast array of pharmaceuticals, agrochemicals, and functional materials. Its unique electronic properties and ability to act as a ligand impart critical functionalities to these molecules. Consequently, the development of robust and versatile methods for the synthesis and functionalization of pyridines is of paramount importance to researchers, scientists, and drug development professionals. Among the most powerful tools in the synthetic chemist's arsenal are palladium-catalyzed cross-coupling reactions, which have revolutionized the construction of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds.[1][2]

This comprehensive guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions for the functionalization of pyridine derivatives. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of these transformations, offering insights into the causal relationships between reaction components and outcomes. This document is designed to be a self-validating system, equipping you with the knowledge to not only execute these reactions but also to troubleshoot and adapt them for your specific synthetic challenges.

The Landscape of Palladium-Catalyzed Pyridine Functionalization

Palladium's versatility as a catalyst stems from its ability to cycle between different oxidation states, primarily Pd(0) and Pd(II), facilitating a sequence of elementary steps that include oxidative addition, transmetalation (for C-C coupling) or coordination/deprotonation (for C-N/C-O coupling), and reductive elimination.[1] This catalytic cycle enables the coupling of a wide range of pyridine-based electrophiles (halopyridines, pyridyl triflates) with various nucleophilic partners.

This guide will focus on the most prevalent and impactful palladium-catalyzed cross-coupling reactions for pyridine functionalization:

• Suzuki-Miyaura Coupling: Formation of C-C bonds by coupling halopyridines with organoboron reagents.

• Heck-Mizoroki Reaction: Vinylation of halopyridines.

• Buchwald-Hartwig Amination: Formation of C-N bonds by coupling halopyridines with amines.

• Direct C-H Functionalization: A modern approach that forges new bonds directly from a C-H bond on the pyridine ring.

A notable challenge in this field is the "2-pyridyl problem," where the proximity of the nitrogen atom to the reaction center can lead to catalyst inhibition, instability of organometallic intermediates, and poor reactivity.[3][4][5][6] We will address strategies to overcome these hurdles throughout this guide.

Suzuki-Miyaura Coupling: A Workhorse for Biaryl Pyridine Synthesis

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for constructing biaryl and heteroaryl systems due to the operational simplicity, high functional group tolerance, and the commercial availability of a vast library of boronic acids and their derivatives.[1][7]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps. Understanding this mechanism is crucial for rational optimization of reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

1. Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the halopyridine, forming a Pd(II) intermediate. The reactivity of halopyridines generally follows the trend I > Br > Cl, consistent with bond dissociation energies. The position of the halogen also matters, with 2- and 4-halopyridines often being more reactive than 3-halopyridines due to electronic effects.[8]

2. Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center, displacing the halide. This step requires activation of the boron reagent by a base, which forms a more nucleophilic "ate" complex. The choice of base is critical and can significantly impact reaction efficiency.

3. Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the desired C-C bond and regenerating the active Pd(0) catalyst.

Protocol: Synthesis of 2-Phenylpyridine from 2-Chloropyridine and Phenylboronic Acid

This protocol is a representative example of a Suzuki-Miyaura coupling for the synthesis of a functionalized pyridine.

Materials:

• 2-Chloropyridine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a more specialized ligand like SPhos or XPhos

• Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄)[9]

• 1,4-Dioxane and water (4:1 mixture)[9]

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware, Schlenk line or glovebox, and magnetic stirrer/hotplate

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add palladium(II) acetate (2 mol%), the phosphine ligand (4-6 mol%), and potassium carbonate (2.0 equivalents).

• Reagent Addition: Add 2-chloropyridine (1.0 equivalent) and phenylboronic acid (1.2 equivalents).

• Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture. The concentration should be adjusted based on the scale of the reaction, typically in the range of 0.1-0.5 M.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation: Typical Conditions for Suzuki-Miyaura Coupling of Halopyridines

Halopyridine Position	Typical Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield Range (%)
2-	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100-110	70-95
3-	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	80-100	65-90
4-	PdCl₂(dppf)	K₂CO₃	DME	80	75-98

Note: These are general conditions and may require optimization for specific substrates.

Heck-Mizoroki Reaction: A Gateway to Alkenylpyridines

The Heck reaction provides a powerful method for the C-C bond formation between a halopyridine and an alkene, leading to the synthesis of valuable alkenylpyridine derivatives.[10]

Mechanistic Insights

The Heck reaction follows a catalytic cycle involving oxidative addition, migratory insertion, and β-hydride elimination.

Caption: The catalytic cycle of the Heck-Mizoroki reaction.

1. Oxidative Addition: Similar to the Suzuki coupling, the cycle begins with the oxidative addition of the halopyridine to the Pd(0) catalyst.

2. Migratory Insertion (Carbopalladation): The alkene coordinates to the Pd(II) center, followed by insertion of the alkene into the palladium-carbon bond.

3. β-Hydride Elimination: A hydrogen atom from the carbon β to the palladium is eliminated, forming the alkenylpyridine product and a hydridopalladium(II) complex.

4. Base-Mediated Regeneration: A base is required to neutralize the generated acid (HX) and regenerate the Pd(0) catalyst from the hydridopalladium(II) species.

Protocol: Synthesis of 3-Styrylpyridine from 3-Bromopyridine and Styrene

Materials:

• 3-Bromopyridine

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Standard workup and purification reagents

Procedure:

• Reaction Setup: In a sealed tube, combine 3-bromopyridine (1.0 equivalent), styrene (1.5 equivalents), palladium(II) acetate (1-2 mol%), and tri(o-tolyl)phosphine (2-4 mol%).

• Solvent and Base Addition: Add anhydrous, degassed DMF and triethylamine (2.0 equivalents).

• Reaction: Seal the tube and heat the mixture to 100-120 °C for 12-24 hours. Monitor the reaction's progress.

• Workup: After cooling, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate. Wash the combined organic layers with water and brine, then dry and concentrate.

• Purification: Purify the product via column chromatography.

Buchwald-Hartwig Amination: Forging the C-N Bond

The Buchwald-Hartwig amination is a powerful and general method for the synthesis of N-aryl and N-heteroaryl amines, which are prevalent motifs in pharmaceuticals.[2][11]

Mechanistic Rationale

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with other cross-coupling reactions but involves the formation of a palladium-amide complex.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

1. Oxidative Addition: The Pd(0) catalyst reacts with the halopyridine to form a Pd(II) complex.

2. Amide Formation: The amine coordinates to the palladium center, and a strong base deprotonates the coordinated amine to form a palladium-amide complex. Sterically hindered alkoxide bases like sodium tert-butoxide are commonly used.

3. Reductive Elimination: The aryl group and the amino group are eliminated from the palladium, forming the desired C-N bond and regenerating the Pd(0) catalyst.

Protocol: Amination of 4-Chloropyridine with Morpholine

Materials:

• 4-Chloropyridine hydrochloride

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or similar Buchwald ligand

• Sodium tert-butoxide (NaOtBu)

• Toluene or 1,4-Dioxane

• Standard workup and purification reagents

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃ (1-2 mol%), XPhos (2-4 mol%), and sodium tert-butoxide (1.5 equivalents).

• Reagent Addition: Add 4-chloropyridine hydrochloride (1.0 equivalent) and morpholine (1.2 equivalents).

• Solvent Addition: Add anhydrous, degassed toluene.

• Reaction: Seal the tube and heat to 80-110 °C until the starting material is consumed (as determined by TLC or LC-MS).

• Workup: Cool the reaction, quench with a saturated aqueous solution of ammonium chloride, and extract with an organic solvent.[8] Wash the organic layer with brine, dry, and concentrate.[8]

• Purification: Purify the product by flash column chromatography.[8]

Direct C-H Functionalization: An Atom-Economical Frontier

Direct C-H functionalization has emerged as a powerful strategy for pyridine modification, avoiding the pre-functionalization (e.g., halogenation) of the pyridine ring.[12] These reactions often proceed via a concerted metalation-deprotonation pathway or through the use of a directing group.

Mechanistic Considerations

For pyridines, the nitrogen atom itself can act as a directing group, facilitating C-H activation at the C2 position. Alternatively, a directing group can be installed on the pyridine to guide the C-H activation to other positions.[12][13]

Caption: A generalized workflow for directed C-H functionalization of pyridines.

Protocol: Palladium-Catalyzed C-H Arylation of Pyridine N-Oxide

Pyridine N-oxides are excellent substrates for C-H functionalization at the C2 position.[14][15]

Materials:

• Pyridine N-oxide

• Benzene (or other arene)

• Palladium(II) acetate (Pd(OAc)₂)

• Silver carbonate (Ag₂CO₃) or other oxidant

• Trifluoroacetic acid (TFA)

• Standard workup and purification reagents

Procedure:

• Reaction Setup: Combine pyridine N-oxide (1.0 equivalent), palladium(II) acetate (5 mol%), and silver carbonate (2.0 equivalents) in a pressure vessel.

• Solvent/Reagent Addition: Add benzene as the coupling partner and solvent, along with trifluoroacetic acid (2.0 equivalents).

• Reaction: Seal the vessel and heat to 120 °C for 24 hours.

• Workup: After cooling, filter the reaction mixture through a pad of celite, washing with dichloromethane. Concentrate the filtrate.

• Purification: Purify the crude product by column chromatography to obtain the 2-arylpyridine N-oxide. The N-oxide can be subsequently reduced to the corresponding pyridine if desired.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst, poor choice of ligand/base/solvent, low reaction temperature.	Use a fresh catalyst or a pre-catalyst. Screen different ligands, bases, and solvents. Increase the reaction temperature. Ensure all reagents and solvents are anhydrous and degassed.
Protodeboronation (Suzuki)	Presence of water or protic solvents, acidic or basic conditions.[4]	Use anhydrous conditions. Choose a base that minimizes protodeboronation (e.g., K₃PO₄). Use boronic esters instead of acids.
Homocoupling	Presence of oxygen, catalyst decomposition.	Thoroughly degas the reaction mixture. Use a more stable catalyst system.
Poor Yields with 2-Halopyridines	Catalyst inhibition by the pyridine nitrogen.[3][16]	Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) to promote reductive elimination. Consider using a different palladium precursor.
Side Reactions (e.g., Heck)	Formation of regioisomers.	Use ligands that control regioselectivity. Adjust reaction temperature and time.

Conclusion: A Versatile Toolkit for Pyridine Functionalization

Palladium-catalyzed cross-coupling reactions represent a mature and highly effective technology for the synthesis of functionalized pyridines. A thorough understanding of the underlying reaction mechanisms empowers researchers to make informed decisions regarding the selection of catalysts, ligands, bases, and solvents, leading to successful and reproducible outcomes. While challenges such as the "2-pyridyl problem" persist, ongoing research continues to deliver more efficient and robust catalytic systems. This guide provides a solid foundation for both newcomers and experienced practitioners to confidently apply these powerful synthetic tools in their research and development endeavors.

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• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. [Link]

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• Daugulis, O., et al. (2005). Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. Journal of the American Chemical Society, 127(38), 13164–13165. [Link]

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• 12. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01203A [pubs.rsc.org]
• 13. Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Oreate AI [oreateai.com]

Application Notes &amp; Protocols: Suzuki-Miyaura Coupling of 5-Iodonicotinonitrile Derivatives

Introduction: The Strategic Importance of 5-Substituted Nicotinonitriles

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile tools in modern organic synthesis for the formation of carbon-carbon bonds.[1] First developed in the late 1970s, its significance was formally recognized with the 2010 Nobel Prize in Chemistry awarded to Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi.[2][3] The reaction's widespread adoption is due to its mild conditions, tolerance of a vast array of functional groups, and the commercial availability of diverse organoboron reagents.[1]

This guide focuses on a specific, high-value application: the coupling of 5-iodonicotinonitrile with various boronic acids and their derivatives. The resulting 5-arylnicotinonitrile scaffold is a privileged structure in medicinal chemistry and materials science. It is a key building block for a range of biologically active molecules, including kinase inhibitors for oncology and agents for treating infectious diseases.[4] The dual reactivity of the nitrile and the pyridine nitrogen, combined with the newly introduced aryl group at the 5-position, provides a rich platform for further molecular elaboration in drug development programs.

Mechanistic Insights: The Engine of the Reaction

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[2] The generally accepted mechanism consists of three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[1][5]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-iodine bond of the 5-iodonicotinonitrile. This is often the rate-determining step and results in a Pd(II) intermediate.[6] The reactivity of the organic halide is crucial, with the C-I bond being significantly more reactive than C-Br or C-Cl bonds, making 5-iodonicotinonitrile an excellent substrate.[7]

• Transmetalation: This step requires the presence of a base. The base activates the organoboron compound (e.g., a boronic acid) to form a more nucleophilic boronate "ate" complex.[8][9] This complex then transfers its organic group to the palladium(II) center, displacing the halide.

• Reductive Elimination: The final step involves the two organic groups (the nicotinonitrile moiety and the group from the boronic acid) coupling together to form the desired C-C bond. This process regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[5]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Optimizing the Reaction: A Guide to Key Parameters

The success of coupling heteroaryl halides like 5-iodonicotinonitrile hinges on the careful selection of several key components. The electron-deficient nature of the pyridine ring can influence catalyst activity, making thoughtful optimization essential.

• The Catalyst (Palladium Source): While many Pd sources are effective, common choices include Pd(PPh₃)₄, Pd(OAc)₂, and pre-formed catalysts like PdCl₂(dppf). For challenging substrates, highly active pre-catalysts that readily generate the active Pd(0) species are preferred.[3] Catalyst loading is typically low, ranging from 0.3 to 5 mol%.[3]

• The Ligand: This is arguably the most critical variable for heteroaryl couplings. The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting catalysis. The use of bulky, electron-rich phosphine ligands mitigates this issue, promotes the oxidative addition step, and stabilizes the active catalyst.[10] Ligands like SPhos, XPhos, and Buchwald's biaryl phosphine family have demonstrated exceptional performance in these systems.[10][11] The choice of ligand can also influence selectivity in polyhalogenated substrates.[11][12]

• The Base: A base is essential for the transmetalation step.[8] Common inorganic bases include potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃). The choice of base can significantly impact yield, with stronger bases sometimes being necessary for less reactive boronic acids. Organic bases can also be used.

• The Solvent: The choice of solvent depends on the solubility of the reagents and the reaction temperature. Aprotic polar solvents are common. A mixture of an organic solvent like 1,4-dioxane, toluene, or dimethylformamide (DMF) with water is frequently employed.[13] The water aids in dissolving the inorganic base and facilitates the transmetalation step.

• The Boron Reagent: Arylboronic acids are the most common coupling partners due to their stability and commercial availability. Boronic esters (e.g., pinacol esters) are also excellent substrates, often exhibiting higher stability and being suitable for slow-release coupling strategies.

General Protocol for Suzuki-Miyaura Coupling of 5-Iodonicotinonitrile

This protocol provides a robust starting point for the coupling of 5-iodonicotinonitrile with a generic arylboronic acid. Researchers should optimize conditions based on the specific boronic acid used.

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling.

Materials:

• 5-Iodonicotinonitrile (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0–3.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Inert gas (Nitrogen or Argon)

Step-by-Step Procedure:

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add 5-iodonicotinonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Nitrogen) three times to remove oxygen, which can deactivate the catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv).

• Solvent Addition: Add the degassed solvent mixture (e.g., Dioxane/Water 4:1) via syringe. The final concentration should be approximately 0.1 M with respect to the 5-iodonicotinonitrile.

• Heating: Place the sealed vessel in a preheated oil bath or heating block at the desired temperature (typically 80–110 °C). Microwave heating can also be employed to significantly reduce reaction times.[13][14]

• Monitoring: Stir the reaction vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2–24 hours).

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with water and an organic solvent like ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with the organic solvent. Combine the organic extracts.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 5-arylnicotinonitrile derivative.

• Characterization: Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Substrate Scope

The protocol is robust for a variety of arylboronic acids. The electronic nature of the substituent on the boronic acid can influence reaction times and yields.

Entry	Arylboronic Acid Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12	88
2	4-Methoxyphenylboronic acid	PdCl₂(dppf)	K₃PO₄	Toluene/H₂O	100	8	92
3	3-Fluorophenylboronic acid	Pd₂(dba)₃ / SPhos	Cs₂CO₃	Dioxane	100	6	85
4	4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane/H₂O	110	16	76
5	Thiophene-2-boronic acid	Pd(PPh₃)₄	K₂CO₃	DMF/H₂O	90	10	81
Note: This table presents representative data. Actual results may vary and require optimization.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently degassed solvents.3. Base is not strong enough or is insoluble.4. Low reaction temperature.	1. Use fresh catalyst; ensure inert atmosphere is maintained.2. Degas solvents thoroughly (sparge with N₂/Ar or freeze-pump-thaw).3. Switch to a stronger base (e.g., K₃PO₄, Cs₂CO₃).4. Increase reaction temperature.
Protodeboronation of Boronic Acid	1. Presence of excess water or protic sources.2. Prolonged reaction time at high temperature.	1. Use anhydrous solvents if possible or minimize water content.2. Use a more active catalyst/ligand system to shorten reaction time.
Homocoupling of Boronic Acid	1. Oxygen contamination.2. Catalyst decomposition.	1. Rigorously exclude oxygen from the reaction.2. Use a more stable ligand or lower the reaction temperature.
Difficult Purification	1. Residual palladium catalyst.2. Co-elution of product with byproducts.	1. Pass crude product through a pad of celite or use a palladium scavenger.2. Optimize chromatography conditions (try different solvent systems).

Safety Considerations

• Reagents: Handle all chemicals in a well-ventilated fume hood. Palladium catalysts, organic solvents, and halogenated compounds can be toxic. Consult the Safety Data Sheet (SDS) for each reagent before use.

• Inert Gas: Handle compressed gas cylinders with care and ensure they are properly secured.

• Heating: Use a blast shield, especially when heating sealed vessels or working with microwave reactors, which can build up pressure.[15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483.

• Suzuki-Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI.

• Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. ChemistryViews.

• Developments in Suzuki-Miyaura cross coupling reaction (SMR) towards green synthesis. ChemRxiv.

• Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. PMC - NIH.

• 5-Bromonicotinaldehyde: A Versatile Scaffold for Innovations in Medicinal Chemistry. Benchchem.

• Suzuki-Miyaura Coupling. Chemistry LibreTexts.

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd.

• Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. PMC - NIH.

• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México.

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI.

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.

• Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. ResearchGate.

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. NIH.

• Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate.

• Suzuki Coupling. Organic Chemistry Portal.

• The Suzuki Reaction. Myers Group, Harvard University.

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing).

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.

• Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Green Chemistry Letters and Reviews.

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI.

• Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Semantic Scholar.

• Iodine-Catalyzed Suzuki-Miyaura Coupling Performed in Air. ResearchGate.

• Application Notes and Protocols for the Suzuki Coupling Reaction of 5-Bromonicotinaldehyde. Benchchem.

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• 15. youtube.com [youtube.com]

Application Notes and Protocols for 6-Hydroxy-5-iodonicotinonitrile in Medicinal Chemistry

A Strategic Intermediate for Kinase Inhibitor Scaffolds and Fragment-Based Drug Discovery

Senior Application Scientist Commentary: While direct literature on 6-Hydroxy-5-iodonicotinonitrile is not extensively available, its constituent moieties—the 2-pyridone (a tautomer of 6-hydroxypyridine) and the aryl iodide—are cornerstones of modern medicinal chemistry. This guide is therefore constructed based on established principles and proven methodologies for analogous structures. We present a scientifically grounded, predictive framework for the synthesis and application of this promising, yet underexplored, chemical entity. The protocols herein are derived from well-documented procedures for similar substrates and are intended to serve as a robust starting point for researchers.

Introduction: The Strategic Value of the 6-Hydroxy-5-iodonicotinonitrile Scaffold

In the landscape of drug discovery, the 2-pyridone motif is considered a "privileged scaffold".[1] Its inherent properties, such as metabolic stability and the ability to act as both a hydrogen bond donor and acceptor, make it a frequent component in FDA-approved drugs, particularly within the domain of kinase inhibitors.[1][2] The introduction of an iodine atom at the C5 position transforms this scaffold into a highly versatile intermediate. The carbon-iodine bond serves as a key functional handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic and efficient exploration of chemical space around the core structure.[3]

This application note provides a technical guide for the synthesis and prospective utilization of 6-Hydroxy-5-iodonicotinonitrile, a molecule poised for significant impact in the generation of novel, biologically active compounds. We will delineate a proposed synthetic route, detail a protocol for its application in Suzuki-Miyaura cross-coupling, and discuss its potential in structure-activity relationship (SAR) studies.[4][5]

Physicochemical Properties and Structural Data

Property	Predicted Value / Information	Rationale / Comments
Molecular Formula	C₆H₃IN₂O
Molecular Weight	245.99 g/mol
Tautomerism	Exists in equilibrium with 5-Iodo-6-oxo-1,6-dihydropyridine-3-carbonitrile. The pyridone form is generally favored in solution.	This tautomerism is critical for its role as a hydrogen bond donor/acceptor in biological systems.
Solubility	Predicted to be sparingly soluble in water, soluble in polar aprotic solvents (e.g., DMF, DMSO, NMP).	The polar pyridone core is offset by the hydrophobic iodine atom.
Reactivity	The C-I bond is susceptible to palladium-catalyzed cross-coupling. The pyridone N-H can be alkylated or arylated. The hydroxyl group can undergo etherification.	A trifunctional scaffold offering multiple points for diversification.

Proposed Synthesis of 6-Hydroxy-5-iodonicotinonitrile

The synthesis of 6-Hydroxy-5-iodonicotinonitrile can be logically achieved via electrophilic iodination of the commercially available starting material, 6-Hydroxynicotinonitrile. The electron-rich nature of the 2-pyridone ring directs iodination to the C3 and C5 positions.[6][7] Given that the C3 position is unsubstituted in the starting material, careful control of stoichiometry and reaction conditions is crucial to favor mono-iodination at the C5 position.

Diagram of Proposed Synthetic Workflow

Caption: Proposed synthesis of 6-Hydroxy-5-iodonicotinonitrile.

Protocol 1: Electrophilic Iodination using N-Iodosuccinimide (NIS)

This protocol is based on established methods for the iodination of electron-rich heterocycles.[8][9]

Materials:

• 6-Hydroxynicotinonitrile (1.0 eq.)

• N-Iodosuccinimide (NIS) (1.1 eq.)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• To a clean, dry round-bottom flask under a nitrogen atmosphere, add 6-Hydroxynicotinonitrile.

• Add anhydrous DMF to dissolve the starting material (concentration approx. 0.1-0.2 M).

• Add N-Iodosuccinimide portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers and wash with saturated aqueous sodium thiosulfate solution to quench any remaining iodine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization (e.g., from ethanol/water or ethyl acetate/hexanes) to yield 6-Hydroxy-5-iodonicotinonitrile.

Self-Validation:

• TLC Analysis: The product should have a different Rf value from the starting material.

• LC-MS: Confirm the presence of the product by its mass-to-charge ratio.

• NMR Spectroscopy: ¹H and ¹³C NMR should confirm the structure of the iodinated product, showing the characteristic shifts due to the iodine substituent.

Application in Medicinal Chemistry: A Gateway to Novel Kinase Inhibitors

The 6-Hydroxy-5-iodonicotinonitrile scaffold is an ideal starting point for the synthesis of kinase inhibitors. The 2-pyridone core can mimic the hinge-binding motif of ATP, a crucial interaction for many kinase inhibitors.[10] The iodine at the C5 position provides a vector for introducing various substituents that can target other regions of the ATP-binding pocket, thereby modulating potency and selectivity.

Diagram of Application in Kinase Inhibitor Synthesis

Caption: Workflow for developing kinase inhibitors.

Protocol 2: Suzuki-Miyaura Cross-Coupling for Library Synthesis

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura coupling of 6-Hydroxy-5-iodonicotinonitrile with a representative arylboronic acid.[11][12]

Materials:

• 6-Hydroxy-5-iodonicotinonitrile (1.0 eq.)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.5 eq.)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 eq.)

• Triphenylphosphine (PPh₃) (0.1 eq.) or other suitable ligand

• Potassium carbonate (K₂CO₃) (2.0 eq.)

• 1,4-Dioxane and Water (4:1 mixture)

• Microwave vial or round-bottom flask with reflux condenser

• Nitrogen inlet

Procedure:

• To a microwave vial, add 6-Hydroxy-5-iodonicotinonitrile, the arylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Evacuate and backfill the vial with nitrogen (repeat 3 times).

• Add the degassed dioxane/water solvent mixture via syringe.

• Seal the vial and heat in a microwave reactor to 100-120 °C for 30-60 minutes, or alternatively, reflux in a round-bottom flask for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield the desired C5-arylated product.

Self-Validation:

• LC-MS: Confirm the formation of the product with the expected molecular weight.

• NMR Spectroscopy: Verify the structure, noting the disappearance of the C-I bond and the appearance of signals corresponding to the newly introduced aryl group.

• Yield and Purity Assessment: Quantify the efficiency of the coupling reaction.

Causality and Experimental Design Insights

• Choice of Iodinating Agent: NIS is often preferred over molecular iodine due to its milder nature, ease of handling, and generally higher yields with fewer byproducts.[13][14] The addition of a catalytic amount of a protic or Lewis acid can sometimes accelerate the iodination of less reactive substrates.

• Palladium Catalyst and Ligand Selection: The choice of palladium source and ligand is critical for the success of the Suzuki-Miyaura coupling. For electron-rich iodo-pyridones, a simple Pd(OAc)₂/PPh₃ system is often effective. However, for more challenging couplings, more sophisticated ligands such as SPhos or XPhos may be required to improve yields and reaction times.

• Solvent System for Coupling: A mixture of an organic solvent (like dioxane or DME) and water is standard for Suzuki-Miyaura reactions. Water is necessary to dissolve the inorganic base (e.g., K₂CO₃ or Cs₂CO₃), while the organic solvent ensures the solubility of the organic reactants and catalyst.

Conclusion

6-Hydroxy-5-iodonicotinonitrile represents a high-potential, yet underexplored, building block for medicinal chemistry. Its projected ease of synthesis from readily available starting materials, combined with the versatility of the carbon-iodine bond for diversification, makes it an attractive scaffold for generating libraries of novel compounds. The protocols and insights provided in this application note offer a solid foundation for researchers to begin exploring the utility of this promising intermediate in their drug discovery programs, particularly in the search for next-generation kinase inhibitors.

References

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances, 2022.
• Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid deriv
• Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. European Journal of Medicinal Chemistry, 2018.
• Synthesis method of 2-amino-5-iodopyridine.

• N-Iodosuccinimide (NIS). Organic Chemistry Portal. Available at: [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 2020.
• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. International Journal of Molecular Sciences, 2024.
• Iodination of industrially important aromatic compounds using N-iodosuccinimide by grinding method.
• The Structure-Antiproliferative Activity Relationship of Pyridine Deriv
• Alkylboranes in the Suzuki-Miyaura Coupling: Stereochemical and Mechanistic Studies. Journal of the American Chemical Society, 1999.

• Synthesis of 2-pyridones. Organic Chemistry Portal. Available at: [Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry, 2024.
• Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach. Molecules, 2023.
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems.

• Structure Activity Relationships. DrugDesign.org. Available at: [Link]

• Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds. Molecules, 2020.
• Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry, 2022.
• Discovery and optimization of 2-pyridones as dual h-DHFR/EGFRTK inhibitors with immunomodulatory potential; design, synthesis, anti-proliferative activity, and apoptosis inducer. European Journal of Medicinal Chemistry, 2023.
• Iodination and palladium-catalyzed phosphination sequence reactions of 2-iodoimidazo[1,5-a]pyridines 9 and 10.
• One-pot iodination of hydroxypyridines. Tetrahedron Letters, 2005.
• The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.
• Structure-activity relationships for the design of small-molecule inhibitors. Current Pharmaceutical Design, 2013.
• Discovery of 2-aminopyridines bearing a pyridone moiety as potent ALK inhibitors to overcome the crizotinib-resistant mutants. European Journal of Medicinal Chemistry, 2019.
• Recent Developments in the Synthesis of Five- and Six- Membered Heterocycles Using Molecular Iodine. DRS@NIO, 2011.
• One-pot synthesis of benzo[c]chromene-6-ones via domino Suzuki-Miyaura cross-coupling followed by oxidative lactoniz
• Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 2021.
• The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.
• Structural Activity Relationship of Drugs and its Applications. Journal of Drug Designing and Discovery, 2022.
• Synthesis of 5H-pyrido[3,2-b]pyrrolizin-5-one tripentone analogs with antitumor activity. European Journal of Medicinal Chemistry, 2018.
• SYNTHETIC ACCESS TO 2-PYRIDONE SCAFFOLDS. IIP Series, 2023.

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [Link]

• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts, 2023.
• Selective C–H Iodination of (Hetero)arenes. Organic Letters, 2021.
• Recent Advances in Chemistry and Pharmacological Aspects of 2-Pyridone Scaffolds. Mini-Reviews in Medicinal Chemistry, 2021.
• N‐Iodosuccinimide (NIS)
• Iodination of Methoxybenzenes with N-Iodosuccinimide in Acetonitrile.

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Application Notes and Protocols for the Development of Novel Kinase Inhibitors from Nicotinonitrile Scaffolds

Introduction: The Enduring Quest for Kinase Inhibitors and the Rise of the Nicotinonitrile Scaffold

Protein kinases, as central regulators of a vast array of cellular processes, represent one of the most critical classes of drug targets in modern medicine. Their dysregulation is a hallmark of numerous diseases, most notably cancer. The pursuit of selective and potent kinase inhibitors has therefore been a major focus of drug discovery efforts for decades. A key strategy in this endeavor is the identification and optimization of "privileged scaffolds" – core molecular structures that exhibit a predisposition for binding to the ATP-binding site of kinases.

The nicotinonitrile scaffold, a pyridine ring bearing a cyano group, has emerged as a highly promising privileged scaffold for the development of novel kinase inhibitors.[1] The 2-amino-3-cyanopyridine motif, in particular, is adept at forming crucial hydrogen bond interactions with the hinge region of many protein kinases, an interaction that is fundamental for potent inhibition.[1] This versatile scaffold offers several advantages:

• Synthetic Tractability: The nicotinonitrile core is readily synthesized and derivatized, allowing for the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties.[2][3]

• Hinge-Binding Capability: The arrangement of nitrogen atoms and the amino group in derivatives like 2-aminonicotinonitrile provides a bidentate hydrogen bonding pattern that mimics the adenine portion of ATP, facilitating strong and specific interactions with the kinase hinge region.[1]

• Structural Rigidity: The inherent rigidity of the pyridine ring provides a stable platform for the precise positioning of substituents to interact with other regions of the ATP-binding pocket, contributing to inhibitor potency and selectivity.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic development of novel kinase inhibitors based on the nicotinonitrile scaffold. It outlines detailed protocols for key in vitro and cell-based assays, discusses the principles of structure-activity relationship (SAR) optimization, and provides an overview of essential ADME-Tox profiling.

The Kinase Inhibitor Discovery Workflow: A Strategic Overview

The development of a novel kinase inhibitor is a multi-step process that begins with the identification of a promising scaffold and progresses through rigorous testing and optimization. The following diagram illustrates a typical workflow for developing nicotinonitrile-based kinase inhibitors.

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Application Notes and Protocols for the Pharmacological Screening of New 6-Hydroxypyridine Derivatives

Introduction: The 6-Hydroxypyridinone Scaffold as a Privileged Structure in Drug Discovery

The 6-hydroxypyridine, or hydroxypyridinone (HOPO), ring system is a versatile N-heterocyclic scaffold that has garnered significant attention in medicinal chemistry, often being referred to as a "privileged structure."[1][2] This designation stems from its remarkable ability to be chemically modified, allowing for the fine-tuning of its pharmacological properties.[3] The defining characteristic of the HOPO scaffold is its potent metal-chelating capability.[4][5] At physiological pH, the hydroxyl and keto oxygen atoms readily deprotonate, forming a bidentate ligand that can form highly stable complexes with a variety of metal ions, most notably Fe(III), Cu(II), and Zn(II).[4]

This intrinsic ability to sequester metal ions is the mechanistic cornerstone for the diverse therapeutic applications of HOPO derivatives.[3] By chelating essential metal cofactors, these compounds can act as potent inhibitors of metalloenzymes, a class of enzymes implicated in numerous pathologies.[4] Furthermore, in diseases characterized by metal dyshomeostasis and subsequent oxidative stress, such as neurodegenerative disorders, HOPO derivatives can restore balance and exert a protective effect.[4] This same principle of metal deprivation can be leveraged to develop antimicrobial agents that effectively starve pathogens of essential iron.[6]

This guide provides a comprehensive framework for the pharmacological screening of novel 6-hydroxypyridine derivatives. It is designed for drug development professionals and researchers, offering a logical, tiered approach that begins with foundational profiling and progresses through primary screening in key therapeutic areas to more complex mechanistic studies. The protocols herein are designed to be self-validating, incorporating critical controls and detailed data analysis steps to ensure the generation of robust and reliable data.

Section 1: Foundational Profiling: Establishing a Baseline for Biological Evaluation

Before assessing therapeutic efficacy, it is imperative to establish the fundamental physicochemical and safety profile of each new derivative. This initial phase ensures that data from subsequent biological assays are interpretable and relevant, and it helps to flag compounds with undesirable properties early in the discovery pipeline.

Workflow for Foundational Profiling

The initial characterization of a new chemical entity (NCE) should follow a logical progression from basic properties to cellular safety.

Caption: Foundational profiling workflow for new 6-hydroxypyridine derivatives.

Protocol: General Cytotoxicity Assessment using MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.[7] This initial screen is crucial to identify the concentration range at which a compound exhibits its biological activity without causing overt cellular toxicity, thereby distinguishing targeted pharmacological effects from non-specific cytotoxic responses.

Materials:

• Human cell line (e.g., HEK293 for general toxicity, HepG2 for potential hepatotoxicity).

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• MTT solution (5 mg/mL in sterile PBS).

• DMSO (cell culture grade).

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

• 96-well clear flat-bottom cell culture plates.

• Multichannel pipette and plate reader (570 nm).

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock concentration series of the 6-hydroxypyridine derivatives in complete medium. A typical range would be from 0.1 µM to 100 µM. Remember to include a vehicle control (e.g., 0.5% DMSO in medium) and a positive control for toxicity (e.g., 10% DMSO or a known cytotoxic drug).

• Cell Treatment: Carefully remove 100 µL of medium from each well and add 100 µL of the 2X compound dilutions. This results in a final 1X concentration. Incubate for 24-48 hours.

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well. Mix thoroughly by gentle pipetting to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Abs_treated / Abs_vehicle) * 100

  • Plot the % Viability against the log of the compound concentration and fit a dose-response curve to determine the CC₅₀ (50% cytotoxic concentration).

Section 2: Primary Pharmacological Screening Cascades

With baseline data established, compounds can be advanced into primary screening assays tailored to the most promising therapeutic applications for the HOPO scaffold. The following protocols represent key assays for metalloenzyme inhibition, neuroprotection, and antimicrobial activity.

Overall Primary Screening Strategy

The choice of primary screen should be guided by the intended therapeutic application, which is often informed by the specific substitutions on the HOPO scaffold.

Caption: Parallel primary screening cascades for 6-hydroxypyridine derivatives.

Protocol: Metalloenzyme Inhibition (Mushroom Tyrosinase Assay)

Rationale: Tyrosinase is a copper-containing enzyme that catalyzes key steps in melanin biosynthesis.[8] Its inhibition is relevant for cosmetics (hyperpigmentation) and food science (enzymatic browning).[8] Because of the copper ions in its active site, it is an excellent model metalloenzyme for screening HOPO derivatives.[9] This assay measures the inhibition of L-DOPA oxidation to dopachrome.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1).

• L-DOPA (3,4-dihydroxy-L-phenylalanine).

• Phosphate buffer (50 mM, pH 6.8).

• Kojic acid (positive control inhibitor).[9]

• 96-well clear flat-bottom plates.

• Microplate reader (475 nm).

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 1000 U/mL stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a 2.5 mM solution of L-DOPA in phosphate buffer.

  • Prepare serial dilutions of test compounds and kojic acid in phosphate buffer.

• Assay Setup: In a 96-well plate, add the following in order:

  • 140 µL of phosphate buffer.

  • 20 µL of test compound dilution (or vehicle/kojic acid for controls).

  • 20 µL of tyrosinase solution (20 U/mL final concentration).

• Pre-incubation: Pre-incubate the plate at 25°C for 10 minutes to allow the compounds to bind to the enzyme.

• Reaction Initiation: Add 20 µL of L-DOPA solution to each well to start the reaction.

• Kinetic Reading: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm every minute for 20-30 minutes. The rate of dopachrome formation is linear during the initial phase.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Calculate the percentage of inhibition: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

  • Plot % Inhibition against the log of inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol: Antimicrobial Activity (Broth Microdilution for MIC)

Rationale: The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10] For HOPO derivatives, this is often mediated by iron sequestration, leading to a bacteriostatic effect.[4]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Sterile 96-well U-bottom plates.

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL).

• Resazurin solution (0.015% w/v in sterile water).

Step-by-Step Protocol:

• Compound Preparation: In a 96-well plate, perform a 2-fold serial dilution of the test compounds in CAMHB. The final volume in each well should be 50 µL. Typical concentration ranges are from 128 µg/mL down to 0.25 µg/mL.

• Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension 1:150 in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

• Inoculation: Add 50 µL of the diluted bacterial inoculum to each well containing the compound. This brings the final volume to 100 µL and the final bacterial concentration to ~5 x 10⁵ CFU/mL.

• Controls: Include a positive control for growth (bacteria + medium, no compound) and a negative control for sterility (medium only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound where no turbidity (bacterial growth) is observed.

• (Optional) Resazurin Readout: For a colorimetric endpoint, add 20 µL of resazurin solution to each well and incubate for an additional 2-4 hours. Viable, respiring bacteria will reduce the blue resazurin to pink resorufin. The MIC is the lowest concentration that remains blue.

Section 3: Mechanistic Elucidation for Promising Hits

Compounds that demonstrate significant activity in primary screens ("hits") must be further investigated to understand their mechanism of action (MoA) and confirm on-target activity.

MoA Deconvolution Pathway

Caption: Workflow for elucidating the mechanism of action of hit compounds.

Protocol: Intracellular Reactive Oxygen Species (ROS) Measurement

Rationale: Many bioactive compounds, including some anticancer agents, exert their effects by modulating intracellular ROS levels.[11] The DCFH-DA assay measures the generation of ROS within cells. The non-fluorescent DCFH-DA passively diffuses into cells, where it is deacetylated by cellular esterases to DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Materials:

• Cell line of interest (e.g., a cancer cell line like MCF-7).

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

• H₂O₂ (positive control).

• Phenol red-free culture medium.

• Black, clear-bottom 96-well plates.

• Fluorescence plate reader (Ex/Em: ~485/535 nm).

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

• DCFH-DA Loading: Wash the cells once with warm PBS. Add 100 µL of 10 µM DCFH-DA in phenol red-free medium to each well. Incubate for 30-45 minutes at 37°C, protected from light.

• Compound Treatment: Wash the cells twice with warm PBS to remove excess probe. Add 100 µL of phenol red-free medium containing the test compound at various concentrations. Include a vehicle control and a positive control (e.g., 100 µM H₂O₂).

• Incubation: Incubate the plate for the desired time period (e.g., 1-6 hours) at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths set to ~485 nm and ~535 nm, respectively.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Express the results as a fold change in fluorescence relative to the vehicle-treated control cells.

Data Summary and Interpretation

A crucial aspect of any screening campaign is the systematic organization and comparison of data. A summary table allows for easy identification of the most promising candidates for further development.

Compound ID	Structure	CC₅₀ (HEK293, µM)	Tyrosinase IC₅₀ (µM)	S. aureus MIC (µg/mL)	ROS Fold Change (at 10 µM)
HOPO-001	[Image]	> 100	5.2	64	1.2
HOPO-002	[Image]	45.7	25.1	8	1.1
HOPO-003	[Image]	> 100	> 50	> 128	4.5
Kojic Acid	Control	> 100	12.5[9]	NA	1.0

Interpretation:

• HOPO-001: A promising tyrosinase inhibitor. It shows good potency (IC₅₀ = 5.2 µM) and a favorable safety profile (CC₅₀ > 100 µM), indicating a good therapeutic window. Its antimicrobial activity is weak.

• HOPO-002: A potent antimicrobial agent (MIC = 8 µg/mL) but shows some cytotoxicity. Further optimization would be needed to improve its selectivity index (CC₅₀/MIC).

• HOPO-003: Inactive as an enzyme inhibitor or antimicrobial but significantly induces ROS. This compound could be explored further as a potential pro-oxidant anticancer agent.

References

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• Crisponi, G., et al. (2022). Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. Molecules. [Link]

• Wang, Y., et al. (2021). Hydroxypyridinones as a Very Promising Platform for Targeted Diagnostic and Therapeutic Radiopharmaceuticals. Molecules. [Link]

• Gahlawat, A., et al. (2020). Hydroxypyridinone Derivatives: A Fascinating Class of Chelators with Therapeutic Applications - An Update. ResearchGate. [Link]

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Application Note: High-Throughput Screening of Nicotinonitrile-Based Compound Libraries for Kinase Inhibitor Discovery

Introduction: The Nicotinonitrile Scaffold as a Privileged Structure in Drug Discovery

The nicotinonitrile (3-cyanopyridine) moiety is a significant scaffold in medicinal chemistry, recognized for its versatile biological activities.[1][2][3] Its derivatives have demonstrated a wide range of therapeutic potential, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[4][5] Notably, several marketed drugs, such as bosutinib, neratinib, and milrinone, incorporate the nicotinonitrile core, underscoring its importance in drug design and development.[1] The unique electronic properties and hydrogen bonding capabilities of the nitrile and pyridine nitrogen contribute to its ability to interact with various biological targets, particularly protein kinases.

Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, especially cancer.[6] Consequently, kinase inhibitors have become a major focus of modern drug discovery. Nicotinonitrile-based compounds have emerged as potent inhibitors of several kinases, including Pim-1, a serine/threonine kinase overexpressed in many cancers, and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[1][6]

High-Throughput Screening (HTS) is an indispensable technology in early-stage drug discovery, enabling the rapid evaluation of large and diverse chemical libraries to identify "hits"—compounds that modulate the activity of a biological target.[7][8] This application note provides a comprehensive guide to designing and implementing an HTS campaign for the discovery of novel kinase inhibitors from nicotinonitrile-based compound libraries. We will delve into the critical aspects of assay development, the screening workflow, data analysis, and hit validation, offering both theoretical insights and practical, step-by-step protocols.

The HTS Workflow: A Strategic Overview

A successful HTS campaign is a multi-step process that requires careful planning and execution.[9][10] The overall workflow can be visualized as a funnel, starting with a large number of compounds and progressively narrowing down to a few promising candidates for further development.

Figure 1: A generalized workflow for a High-Throughput Screening campaign.

Part 1: Assay Development and Validation for a Kinase Target

The foundation of any successful HTS campaign is a robust and reliable assay.[9] The choice of assay technology is critical and should be guided by the nature of the biological target. For kinase activity, several homogenous (no-wash) assay formats are suitable for HTS, such as AlphaScreen, TR-FRET, and luminescence-based assays that measure ATP consumption.

Here, we will focus on developing a luminescence-based kinase assay, which quantifies the amount of ATP remaining after the kinase reaction. A lower luminescence signal indicates higher kinase activity (more ATP consumed) and vice versa. Therefore, inhibitors of the kinase will result in a higher luminescence signal.

Principle of the Luminescence-Based Kinase Assay

This assay is performed in two steps. First, the kinase, its substrate (a peptide), and ATP are incubated with the test compounds. During this time, the kinase phosphorylates the substrate by hydrolyzing ATP to ADP. In the second step, a detection reagent is added that contains a luciferase and its substrate. The luciferase utilizes the remaining ATP to produce light, and the luminescence is measured by a plate reader.

Figure 2: Principle of the luminescence-based kinase inhibition assay.

Protocol: Assay Miniaturization and Optimization

The goal is to miniaturize the assay to a 384- or 1536-well plate format to conserve reagents and compound stocks.[11][12]

Materials:

• Recombinant human kinase (e.g., Pim-1)

• Peptide substrate for the kinase

• ATP

• Assay buffer (containing MgCl2)

• Luminescence-based ATP detection kit

• 384-well, white, solid-bottom microplates

• A known kinase inhibitor (e.g., Staurosporine) for positive control

• DMSO (vehicle for compounds)

Procedure:

• Enzyme and Substrate Titration:

  • Causality: Determining the optimal concentrations of kinase and substrate is crucial for achieving a sufficient signal window and ensuring the assay is sensitive to inhibitors.

  • Perform a matrix titration by varying the kinase concentration (e.g., 0.1 to 10 nM) against different substrate concentrations (e.g., 0.1x to 10x Km).

  • Incubate for a set time (e.g., 60 minutes) at room temperature.

  • Add the ATP detection reagent and measure luminescence.

  • Select concentrations that yield a robust signal and are in the linear range of the reaction.

• ATP Concentration Determination:

  • Causality: The ATP concentration should be close to its Michaelis-Menten constant (Km) for the kinase. This ensures competitive inhibitors can be detected effectively.

  • Using the optimized enzyme and substrate concentrations, test a range of ATP concentrations (e.g., 1 µM to 100 µM).

  • Plot kinase activity versus ATP concentration to determine the apparent Km. Select an ATP concentration at or near the Km for the screen.

• DMSO Tolerance:

  • Causality: Compounds are typically dissolved in DMSO. High concentrations of DMSO can inhibit enzyme activity, leading to false positives.

  • Run the assay with a serial dilution of DMSO (e.g., 0.1% to 5% final concentration).

  • Determine the highest DMSO concentration that does not significantly affect the assay signal. The final DMSO concentration in the HTS should be kept below this level, typically ≤1%.[12]

Protocol: Pilot Screen and Z' Factor Calculation

Before embarking on the full screen, a pilot screen on a small subset of the library is performed to assess the assay's quality and robustness.[11] The Z' factor is a statistical parameter used to quantify the suitability of an HTS assay.[13]

Procedure:

• Prepare a 384-well plate with multiple replicates of positive and negative controls.

  • Negative Control (Max Signal): Assay buffer + DMSO (no kinase inhibition).

  • Positive Control (Min Signal): Assay buffer + a high concentration of a known inhibitor (e.g., 10 µM Staurosporine).

• Dispense the controls into the plate.

• Add the kinase, substrate, and ATP mixture to all wells.

• Incubate for the optimized reaction time.

• Add the ATP detection reagent and read the luminescence.

• Calculate the Z' factor using the following formula:

  Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

  • SD_pos and SD_neg are the standard deviations of the positive and negative controls, respectively.

  • Mean_pos and Mean_neg are the means of the positive and negative controls, respectively.

Data Interpretation:

Z' Factor	Assay Quality	Recommendation
> 0.5	Excellent	Proceed with HTS.[11]
0 to 0.5	Marginal	Assay may be acceptable, but optimization is recommended.
< 0	Unacceptable	The assay is not suitable for HTS; further development is required.

An assay with a Z' factor consistently above 0.5 is considered robust and suitable for a full-scale HTS campaign.[11]

Part 2: The Primary High-Throughput Screen

With a validated assay, the primary screen of the entire nicotinonitrile-based compound library can commence. This is typically performed at a single compound concentration.

Protocol: Automated Primary HTS

Instrumentation:

• Automated liquid handling system for plate replication and reagent addition.

• Acoustic dispenser for low-volume compound transfer (optional, but recommended for minimizing DMSO concentration).

• Plate reader with luminescence detection capabilities.

• Robotic plate handling system for integrating the components.

Procedure:

• Compound Plate Preparation: The nicotinonitrile library, stored in stock plates, is "copied" into assay-ready plates at the desired concentration.[7]

• Automated Workflow: a. The liquid handler dispenses a small volume of each compound from the assay-ready plates into the 384-well assay plates. b. The system then adds the kinase/substrate/ATP master mix to initiate the reaction. c. Plates are incubated for the predetermined time. d. The detection reagent is added. e. Plates are transferred to the plate reader for signal measurement.

• Data Acquisition: Raw luminescence data for each well is captured and associated with the corresponding compound ID using laboratory information management systems (LIMS).

Part 3: Data Analysis and Hit Confirmation

The primary screen will generate a large volume of data that requires careful analysis to identify promising "hits."[14]

Data Normalization and Hit Selection

Causality: Raw data can be affected by systematic errors (e.g., edge effects on a plate). Normalization corrects for this variability.

• Normalization: The activity of each compound is typically expressed as a percentage of inhibition, calculated relative to the on-plate controls:

  % Inhibition = 100 * (Signal_compound - Mean_neg) / (Mean_pos - Mean_neg)

• Hit Criteria: A "hit" is defined as a compound that produces a response exceeding a certain threshold. A common method is to set the hit threshold at three standard deviations from the mean of the sample population (the bulk of which are inactive compounds).

Protocol: Hit Confirmation and Dose-Response Analysis

Causality: The primary screen can produce false positives. Hit confirmation is a critical step to verify the activity of the selected compounds.[15]

• Cherry-Picking: Compounds identified as hits in the primary screen are "cherry-picked" from the stock plates.

• Re-testing: These selected compounds are re-tested in the same assay to confirm their activity.

• Dose-Response Curves: Confirmed hits are then tested over a range of concentrations (typically an 8- to 10-point serial dilution) to determine their potency (IC50).

• IC50 Calculation: The IC50 value, the concentration of an inhibitor required to reduce enzyme activity by 50%, is calculated by fitting the dose-response data to a sigmoidal curve.

Example Dose-Response Data for Confirmed Hits:

Compound ID	IC50 (µM)	Hill Slope	Max Inhibition (%)
NN-001	0.85	1.1	98.5
NN-002	2.3	0.9	95.2
NN-003	15.7	1.0	88.9
Staurosporine	0.01	1.2	100.0

Part 4: Hit Validation and Downstream Analysis

Confirmed hits must undergo further characterization to eliminate artifacts and build confidence in their potential as starting points for a drug discovery program.

Orthogonal and Counter-Screens

Causality: It is essential to confirm that the observed activity is due to direct interaction with the target and not an artifact of the assay technology.

• Orthogonal Assays: Re-test the confirmed hits in a different assay format that measures a different aspect of the target's activity (e.g., a TR-FRET assay that directly measures substrate phosphorylation). A true hit should be active in both assays.

• Counter-Screens: To identify promiscuous inhibitors or compounds that interfere with the assay technology, screen hits against an unrelated kinase or in an ATP-depletion assay without the kinase present.

Preliminary Structure-Activity Relationship (SAR) Analysis

Causality: Analyzing the relationship between the chemical structures of the hits and their potencies can provide early insights into which chemical features are important for activity.[11][15]

• Clustering: Group the confirmed hits based on their chemical scaffolds.

• SAR by Catalog: If the library contains analogs of the initial hits, their activity data can be used to build a preliminary SAR. For instance, if small modifications to a particular region of the nicotinonitrile scaffold lead to significant changes in potency, this suggests that this region is important for target engagement.

Conclusion

The high-throughput screening of nicotinonitrile-based compound libraries is a powerful strategy for the discovery of novel kinase inhibitors. A successful campaign hinges on the development of a robust and validated assay, followed by a systematic process of primary screening, hit confirmation, and downstream characterization. By combining rigorous experimental protocols with careful data analysis, researchers can identify high-quality hit compounds with promising therapeutic potential, paving the way for subsequent lead optimization and drug development.

References

• Abdel-Aziz, N. I., et al. (2018). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega. Available at: [Link]

• BMG LABTECH. (2019). High-throughput screening (HTS). Available at: [Link]

• El-Sayed, N. et al. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. Journal of Advanced Biomedical and Pharmaceutical Sciences. Available at: [Link]

• Sygnature Discovery. (n.d.). High Throughput Drug Screening. Available at: [Link]

• Gechijian, L. N. et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Future Medicinal Chemistry. Available at: [Link]

• Wang, L. et al. (2019). Discovery of trisubstituted nicotinonitrile derivatives as novel human GCN5 inhibitors through AlphaScreen-based high throughput screening. European Journal of Medicinal Chemistry. Available at: [Link]

• Inglese, J. et al. (2007). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Assay and Drug Development Technologies. Available at: [Link]

• Macarrón, R., & Hertzberg, R. P. (2009). Design and implementation of high-throughput screening assays. Methods in Molecular Biology. Available at: [Link]

• Organic Syntheses. (n.d.). Nicotinonitrile. Available at: [Link]

• Judson, R. et al. (2013). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. Altex. Available at: [Link]

• Maleki, A. et al. (2020). Structure of medicinal compounds containing nicotinonitrile and pyridine groups. ResearchGate. Available at: [Link]

• Cambridge MedChem Consulting. (2017). Analysis of HTS data. Available at: [Link]

• High Throughput Screening: Methods and Protocols. (2016). ResearchGate. Available at: [Link]

• Zare, S. et al. (2016). Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. ResearchGate. Available at: [Link]

• Vipergen. (n.d.). High Throughput Screening: Pioneer in Fast Drug Discovery. Available at: [Link]

• Maleki, A. (2019). A Review on The Chemistry of Nicotinonitriles and Their applications. ResearchGate. Available at: [Link]

• Coma, M. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. Expert Opinion on Drug Discovery. Available at: [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. Available at: [Link]

• Jones, P. S. et al. (2012). Lessons Learnt from Assembling Screening Libraries for Drug Discovery for Neglected Diseases. PLoS Neglected Tropical Diseases. Available at: [Link]

• Mohamed, A. M. et al. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Omega. Available at: [Link]

• Wikipedia. (n.d.). Nicotinonitrile. Available at: [Link]

• Haque, M. M., & Kim, J. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of Pharmaceutical Investigation. Available at: [Link]

• Assay Genie. (n.d.). High-Throughput Screening Assays. Available at: [Link]

• Mohamed, A. M. et al. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Omega. Available at: [Link]

• Chem Help ASAP. (2023). Types of screening libraries in drug discovery. YouTube. Available at: [Link]

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• 5. Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Regioselective Iodination of 6-Hydroxynicotinonitrile to Synthesize 5-Iodo-6-hydroxynicotinonitrile

Abstract

This application note provides a comprehensive protocol for the efficient, regioselective iodination of 6-hydroxynicotinonitrile to yield 5-iodo-6-hydroxynicotinonitrile. This transformation is of significant interest to researchers in medicinal chemistry and drug development, as halogenated pyridine scaffolds are key building blocks in a multitude of pharmacologically active molecules. The described method utilizes N-iodosuccinimide (NIS) as a mild and effective iodinating agent, proceeding under straightforward reaction conditions. This document outlines the reaction mechanism, a detailed step-by-step experimental procedure, safety precautions, and methods for purification and characterization of the final product, establishing a self-validating system for researchers.

Introduction

Halogenated heterocyclic compounds, particularly iodinated pyridines, are valuable intermediates in organic synthesis. The carbon-iodine bond serves as a versatile handle for a variety of cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations, enabling the construction of complex molecular architectures. 6-Hydroxynicotinonitrile is an attractive starting material due to its inherent functionality. The regioselective introduction of an iodine atom onto this scaffold significantly enhances its synthetic utility. The hydroxyl group of the 6-hydroxypyridine moiety is a strong activating group in electrophilic aromatic substitution, directing the incoming electrophile to the ortho and para positions. Consequently, the iodination of 6-hydroxynicotinonitrile is anticipated to proceed with high regioselectivity at the C5 position.

Reaction Mechanism and Regioselectivity

The iodination of 6-hydroxynicotinonitrile is an electrophilic aromatic substitution reaction. The 6-hydroxy group, being a potent electron-donating group, increases the electron density of the pyridine ring, particularly at the ortho (C5) and para (C3) positions, making it more susceptible to electrophilic attack. The nitrile group at C3 is an electron-withdrawing group, which deactivates the ring towards electrophilic substitution. The directing effects of these two substituents are crucial in determining the regioselectivity of the iodination.

The hydroxyl group is a stronger activating group than the deactivating effect of the nitrile group. Therefore, the hydroxyl group's directing effect will dominate. In this case, the C5 position is ortho to the activating hydroxyl group, while the C3 position, which is para to the hydroxyl group, is already substituted with the nitrile. Thus, the incoming electrophile, the iodonium ion (I+), will preferentially attack the C5 position.

N-Iodosuccinimide (NIS) serves as the source of the electrophilic iodine. In the presence of an acid catalyst, which is often not strictly necessary for highly activated substrates but can enhance the reaction rate, NIS is polarized, facilitating the release of the iodonium ion.

Experimental Protocol

This protocol is adapted from established methods for the iodination of hydroxypyridines.[1]

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
6-Hydroxynicotinonitrile	≥98%	Commercially Available	Store in a cool, dry place.
N-Iodosuccinimide (NIS)	≥98%	Commercially Available	Light-sensitive, store in a dark container under inert atmosphere.
Acetonitrile (ACN)	Anhydrous	Commercially Available	Use a dry solvent for best results.
Sodium thiosulfate	ACS Grade	Commercially Available	For quenching.
Saturated sodium bicarbonate solution	Prepared in-house	For workup.
Brine	Prepared in-house	For workup.
Anhydrous magnesium sulfate	ACS Grade	Commercially Available	For drying.
Silica gel	230-400 mesh	Commercially Available	For column chromatography.
Ethyl acetate	HPLC Grade	Commercially Available	For chromatography.
Hexanes	HPLC Grade	Commercially Available	For chromatography.

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Glass funnel and filter paper

• Chromatography column

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 6-hydroxynicotinonitrile (1.0 eq).

• Dissolution: Add anhydrous acetonitrile (approximately 10-15 mL per gram of starting material). Stir the mixture at room temperature until the starting material is fully dissolved.

• Addition of NIS: To the stirred solution, add N-iodosuccinimide (1.1 eq) portion-wise over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes mixture). The reaction is typically complete within 2-4 hours.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted iodine.

• Workup:

  • Remove the acetonitrile under reduced pressure using a rotary evaporator.

  • To the residue, add water and extract with ethyl acetate (3 x volume of aqueous layer).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude 5-iodo-6-hydroxynicotinonitrile can be purified by one of the following methods:

• Recrystallization: The crude product can be recrystallized from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.

• Column Chromatography: If recrystallization is not sufficient, the crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Characterization of 5-Iodo-6-hydroxynicotinonitrile

The structure and purity of the synthesized 5-iodo-6-hydroxynicotinonitrile should be confirmed by spectroscopic methods.

Expected Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): The spectrum is expected to show two doublets in the aromatic region, corresponding to the two protons on the pyridine ring. The proton at C4 would likely appear as a doublet, and the proton at C2 as another doublet. A broad singlet corresponding to the hydroxyl proton is also expected.

• ¹³C NMR (100 MHz, DMSO-d₆): The spectrum should display six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts will be influenced by the iodine, hydroxyl, and nitrile substituents.

• Mass Spectrometry (ESI-MS): The mass spectrum should show a molecular ion peak corresponding to the mass of 5-iodo-6-hydroxynicotinonitrile (C₆H₃IN₂O), which is approximately 245.94 g/mol .

Safety Precautions

It is imperative to conduct this procedure in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 6-Hydroxynicotinonitrile: May cause skin, eye, and respiratory irritation. Handle with care.

• N-Iodosuccinimide (NIS): Is an irritant and is light-sensitive. Avoid inhalation of dust and contact with skin and eyes. Store in a tightly sealed, dark container.

• Acetonitrile: Is flammable and toxic. Avoid inhalation and contact with skin.

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

Workflow and Pathway Diagrams

Experimental Workflow

Caption: Experimental workflow for the iodination of 6-hydroxynicotinonitrile.

Reaction Pathway

Caption: Chemical transformation from starting material to the iodinated product.

Conclusion

This application note details a reliable and efficient protocol for the regioselective iodination of 6-hydroxynicotinonitrile. The use of N-iodosuccinimide provides a mild and effective method for this transformation, yielding the desired 5-iodo-6-hydroxynicotinonitrile, a versatile intermediate for further synthetic elaborations. By following the outlined procedures for reaction, purification, and characterization, researchers can confidently synthesize this valuable building block for applications in drug discovery and development.

References

• PubChem. 6-Hydroxynicotinonitrile. National Center for Biotechnology Information. [Link]

• Maloney, K. M., et al. (2009). One-Pot Iodination of Hydroxypyridines. The Journal of Organic Chemistry, 74(15), 5625–5627. [Link]

• Angene Chemical. (2023). Safety Data Sheet: 6-Hydroxynicotinonitrile. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Iodine Monochloride. [Link]

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Application Notes &amp; Protocols: Strategic Derivatization of the Cyano Group in 6-Hydroxy-5-iodonicotinonitrile

For: Researchers, scientists, and drug development professionals.

Preamble: The Strategic Value of 6-Hydroxy-5-iodonicotinonitrile

6-Hydroxy-5-iodonicotinonitrile is a highly functionalized heterocyclic scaffold of significant interest in medicinal chemistry and materials science. Its unique substitution pattern—a nucleophilic hydroxyl group, an electrophilic and versatile cyano group, and a strategically placed iodine atom ripe for cross-coupling reactions—makes it a powerful building block for generating diverse molecular libraries. The cyano group, in particular, serves as a linchpin for a multitude of chemical transformations. It is not merely a functional handle but a latent reactive center that can be elaborated into a wide array of pharmacologically relevant moieties, including amides, primary amines, amidines, and tetrazoles.[1]

This guide provides an in-depth exploration of the derivatization chemistry of the cyano group on this specific scaffold. It moves beyond simple recitation of procedures to explain the underlying principles, the rationale for reagent and condition selection, and the critical parameters that ensure reaction success and reproducibility. The protocols described herein are designed to be robust and self-validating, providing researchers with a trusted resource for their synthetic campaigns.

The Reactive Landscape of the Cyano Group

The carbon-nitrogen triple bond of the nitrile is characterized by a strong dipole, with the carbon atom being electrophilic and the nitrogen atom being weakly basic. The reactivity of the cyano group in 6-hydroxy-5-iodonicotinonitrile is modulated by the electronic effects of the other ring substituents. The electron-donating hydroxyl group (in its phenoxide form under basic conditions) can enhance the nucleophilicity of the ring but may slightly decrease the electrophilicity of the nitrile carbon. Conversely, the electron-withdrawing nature of the pyridine nitrogen and the iodo substituent increases the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack. Understanding this electronic interplay is crucial for optimizing reaction conditions.

The following diagram illustrates the primary pathways for derivatization of the cyano group, which will be detailed in this guide.

Caption: Key derivatization pathways for the cyano group.

Hydrolysis: Controlled Conversion to Amides and Carboxylic Acids

The hydrolysis of nitriles is a classic transformation that typically proceeds in two stages: first to a primary amide, and then to a carboxylic acid.[2] The primary challenge lies in selectively stopping the reaction at the amide stage, as the conditions required for nitrile hydrolysis can often promote the subsequent hydrolysis of the amide.[3]

Causality: The selective hydration of a nitrile to an amide without over-hydrolysis requires careful control of reaction conditions. Strong acids or bases at high temperatures will invariably lead to the carboxylic acid. However, employing milder basic catalysts, such as NaOH in a controlled solvent system, can favor the formation of the amide.[4][5] The mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic nitrile carbon, followed by proton transfers to yield the amide.

Protocol 2.1: Selective Catalytic Hydration to 6-Hydroxy-5-iodonicotinamide

Principle: This protocol utilizes a catalytic amount of sodium hydroxide in a solvent system that facilitates the hydration of the nitrile while minimizing the rate of subsequent amide hydrolysis. This method is advantageous due to its simplicity and the use of inexpensive reagents.[5]

Reagents and Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Sodium Hydroxide (NaOH)

• tert-Butanol

• Deionized Water

• Hydrochloric Acid (1M HCl) for neutralization

• Ethyl acetate for extraction

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 6-Hydroxy-5-iodonicotinonitrile (1.0 eq).

• Add tert-butanol and a minimal amount of deionized water to create a biphasic system.

• Add NaOH (0.1 - 0.2 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 85-90 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-8 hours.

• Upon completion, cool the mixture to room temperature.

• Carefully neutralize the mixture with 1M HCl until pH ~7.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to yield the pure amide.

Reduction: Synthesis of the Corresponding Primary Amine

Reduction of the nitrile group provides a direct route to primary amines, which are crucial functional groups in drug discovery for forming salts and participating in further derivatization. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent highly effective for this transformation.[2][6]

Causality: The mechanism involves the nucleophilic addition of two hydride ions from LiAlH₄ to the nitrile carbon.[2] The initial addition forms an imine anion, which is stabilized as an aluminum complex. A second hydride addition reduces the imine intermediate to a diamino-aluminum complex. Aqueous workup then protonates the nitrogen atoms to release the primary amine. The use of a strong, non-selective reagent like LiAlH₄ necessitates an inert, anhydrous atmosphere and careful quenching.

Protocol 3.1: LiAlH₄ Reduction to (6-Hydroxy-5-iodo-pyridin-3-yl)methanamine

Principle: This protocol describes the complete reduction of the cyano group to an aminomethyl group using an excess of lithium aluminum hydride in an anhydrous ethereal solvent.

Reagents and Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Sodium Hydroxide solution (15% w/v)

• Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask equipped with a dropping funnel and nitrogen inlet

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Set up the three-neck flask under a nitrogen atmosphere and ensure all glassware is oven-dried.

• Suspend LiAlH₄ (2.0 - 3.0 eq) in anhydrous THF in the flask and cool the slurry to 0 °C in an ice bath.

• Dissolve 6-Hydroxy-5-iodonicotinonitrile (1.0 eq) in anhydrous THF and add it to the dropping funnel.

• Add the nitrile solution dropwise to the stirred LiAlH₄ slurry, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction back down to 0 °C.

• CAUTION: Exothermic reaction and hydrogen gas evolution. Quench the reaction carefully and sequentially by the dropwise addition of:

  • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used).

  • 'x' mL of 15% NaOH solution.

  • '3x' mL of water.

• Stir the resulting granular precipitate for 30 minutes.

• Filter the solid through a pad of Celite® and wash the filter cake thoroughly with ethyl acetate or THF.

• Combine the filtrate and washes, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude primary amine.

• Further purification can be achieved via column chromatography.

[3+2] Cycloaddition: Construction of the Tetrazole Ring

The conversion of nitriles to 5-substituted-1H-tetrazoles is a highly valuable transformation in medicinal chemistry, as the tetrazole ring is a well-established bioisostere for a carboxylic acid group. This reaction is a [3+2] cycloaddition between the nitrile and an azide anion.[7][8]

Causality: The reaction typically requires activation of the nitrile, which can be achieved with a Lewis acid (like ZnCl₂) or a Brønsted acid. The Lewis acid coordinates to the nitrile nitrogen, increasing the electrophilicity of the carbon and making it more susceptible to nucleophilic attack by the azide ion.[9] The subsequent cyclization and protonation steps lead to the formation of the aromatic tetrazole ring.[10]

Sources

• 1. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 4. oatext.com [oatext.com]
• 5. Selective NaOH-catalysed hydration of aromatic nitriles to amides - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 1H-Tetrazole synthesis [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]

Mastering the Functionalization of 6-Hydroxy-5-iodonicotinonitrile: A Guide for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The strategic modification of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Among these, the pyridine ring system holds a place of prominence due to its prevalence in a vast array of pharmaceuticals and functional materials. 6-Hydroxy-5-iodonicotinonitrile is a particularly valuable starting material, offering multiple reactive sites for diversification. The presence of the iodo group at the 5-position provides a versatile handle for a variety of powerful palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents.

This comprehensive guide provides detailed application notes and protocols for the functionalization of the pyridine ring in 6-Hydroxy-5-iodonicotinonitrile. We will delve into the practical and mechanistic aspects of several key transformations, including Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig cross-coupling reactions. The protocols and discussions are designed to be a self-validating system, offering not just procedural steps but also the underlying scientific reasoning to empower researchers to adapt and troubleshoot these powerful synthetic methods.

Understanding the Substrate: The Chemistry of 6-Hydroxy-5-iodonicotinonitrile

Before embarking on the functionalization of 6-Hydroxy-5-iodonicotinonitrile, it is crucial to appreciate its inherent chemical properties. The molecule exists in a tautomeric equilibrium between the 6-hydroxypyridine form and its 2-pyridone isomer. In many solvents and in the solid state, the 2-pyridone tautomer is often favored. This tautomerism can influence the molecule's reactivity, particularly the acidity of the N-H proton and the nucleophilicity of the exocyclic oxygen.[1][2]

The electron-withdrawing nature of the cyano group at the 3-position and the electronegativity of the nitrogen atom in the pyridine ring render the C-I bond susceptible to oxidative addition by a low-valent palladium catalyst, which is the key initiation step in many cross-coupling reactions.[3] However, the pyridine nitrogen itself can act as a ligand and potentially inhibit the catalytic activity of the palladium center.[4] Furthermore, the acidic proton of the hydroxyl/pyridone group can react with strong bases often employed in these reactions, necessitating careful selection of reaction conditions.

Part 1: Carbon-Carbon Bond Forming Reactions

The creation of new carbon-carbon bonds is fundamental to the construction of complex molecular architectures. Palladium-catalyzed cross-coupling reactions are among the most powerful tools for achieving this transformation on aryl halides like 6-Hydroxy-5-iodonicotinonitrile.

Suzuki-Miyaura Coupling: Forging Aryl-Aryl and Aryl-Vinyl Bonds

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C(sp²)–C(sp²) and C(sp²)–C(sp³) bonds, involving the reaction of an organoboron compound with an organohalide.[5][6] This reaction is renowned for its mild conditions and high functional group tolerance.

Causality of Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. This is often generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or can be used directly as a complex such as Pd(PPh₃)₄. The choice of ligand is critical; bulky, electron-rich phosphine ligands like SPhos or XPhos can enhance catalytic activity, particularly for challenging substrates.

• Base: A base is required to activate the organoboron species, typically by forming a more nucleophilic "ate" complex.[7] The choice of base is crucial to avoid side reactions. Inorganic bases like K₂CO₃ or K₃PO₄ are often effective and are compatible with many functional groups.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is commonly used to dissolve both the organic and inorganic reagents.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Detailed Protocol: Synthesis of 6-Hydroxy-5-phenylnicotinonitrile

Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 6-Hydroxy-5-iodonicotinonitrile (1.0 eq.), phenylboronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.).

• Add a 4:1 mixture of 1,4-dioxane and water.

• Seal the flask with a septum and degas the mixture by bubbling with argon for 15-20 minutes.

• Under a positive pressure of argon, add Pd(OAc)₂ (0.05 eq.) and PPh₃ (0.10 eq.).

• Heat the reaction mixture to 80-90 °C and stir vigorously under an argon atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 4-12 hours), cool the reaction mixture to room temperature.

• Add water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 6-hydroxy-5-phenylnicotinonitrile.

Data Summary: Suzuki-Miyaura Coupling Conditions

Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)
Phenylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	Dioxane/H₂O	85
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	DMF	90
Vinylboronic acid pinacol ester	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[8] This reaction is typically co-catalyzed by palladium and copper salts.[9]

Causality of Experimental Choices:

• Catalyst System: A palladium(0) catalyst, often in conjunction with a copper(I) co-catalyst (e.g., CuI), is standard. The palladium catalyst facilitates the oxidative addition to the aryl iodide, while the copper co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex. Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[10][11]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is typically used. The base serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Aprotic polar solvents like DMF or THF are commonly employed.

Catalytic Cycle: Sonogashira Coupling

Caption: Simplified catalytic cycle for the Sonogashira coupling.

Detailed Protocol: Synthesis of 6-Hydroxy-5-(phenylethynyl)nicotinonitrile

Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 6-Hydroxy-5-iodonicotinonitrile (1.0 eq.), PdCl₂(PPh₃)₂ (0.03 eq.), and CuI (0.05 eq.).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous DMF, followed by Et₃N and phenylacetylene (1.5 eq.).

• Stir the reaction mixture at room temperature under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 2-6 hours), dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer with saturated aqueous ammonium chloride solution to remove copper salts, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck-Mizoroki Reaction: Alkenylation of the Pyridine Ring

The Heck-Mizoroki reaction involves the palladium-catalyzed coupling of an aryl or vinyl halide with an alkene to form a substituted alkene.[12][13]

Causality of Experimental Choices:

• Catalyst System: A palladium(0) catalyst is required. Pd(OAc)₂ is a common precatalyst that is reduced in situ. The choice of ligand can influence the regioselectivity and efficiency of the reaction. For aryl iodides, ligand-free conditions or simple phosphine ligands like PPh₃ can be effective.[14]

• Base: A base, typically an amine like Et₃N or an inorganic base like NaOAc or K₂CO₃, is necessary to regenerate the active Pd(0) catalyst at the end of the catalytic cycle.

• Solvent: Polar aprotic solvents such as DMF, NMP, or acetonitrile are generally used.

Detailed Protocol: Synthesis of (E)-6-Hydroxy-5-(2-phenylvinyl)nicotinonitrile

Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-o-tolylphosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

Procedure:

• In a sealed tube, combine 6-Hydroxy-5-iodonicotinonitrile (1.0 eq.), Pd(OAc)₂ (0.05 eq.), and P(o-tol)₃ (0.1 eq.).

• Add anhydrous DMF, styrene (1.5 eq.), and Et₃N (2.0 eq.).

• Seal the tube and heat the reaction mixture to 100-120 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion (typically 12-24 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to yield the desired product.

Part 2: Carbon-Nitrogen Bond Forming Reactions

The introduction of nitrogen-containing functional groups is of paramount importance in drug discovery. The Buchwald-Hartwig amination provides a powerful method for the formation of C-N bonds.

Buchwald-Hartwig Amination: Direct Amination of the Pyridine Ring

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine in the presence of a base.[15][16] This reaction has a broad scope and allows for the synthesis of a wide variety of aryl amines.

Causality of Experimental choices:

• Catalyst System: The choice of palladium precursor and, critically, the phosphine ligand is key to a successful transformation. Bulky, electron-rich biarylphosphine ligands such as XPhos, SPhos, or RuPhos are often highly effective. These ligands promote both the oxidative addition and the reductive elimination steps of the catalytic cycle.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) and sodium tert-butoxide (NaOtBu) are commonly used.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically employed.

Reaction Scheme: Buchwald-Hartwig Amination

Caption: General workflow for a Buchwald-Hartwig amination reaction.

Detailed Protocol: Synthesis of 6-Hydroxy-5-(phenylamino)nicotinonitrile

Materials:

• 6-Hydroxy-5-iodonicotinonitrile

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Argon or Nitrogen gas

Procedure:

• To a glovebox, bring a Schlenk flask and add Pd₂(dba)₃ (0.02 eq.), Xantphos (0.05 eq.), and NaOtBu (1.4 eq.).

• Add 6-Hydroxy-5-iodonicotinonitrile (1.0 eq.) and anhydrous toluene.

• Add aniline (1.2 eq.) to the mixture.

• Seal the flask, remove from the glovebox, and heat to 100 °C with vigorous stirring under an argon atmosphere.

• Monitor the reaction's progress.

• Once the starting material is consumed, cool the reaction to room temperature.

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product via column chromatography.

Data Summary: Buchwald-Hartwig Amination Conditions

Amine	Catalyst System	Base	Solvent	Temperature (°C)
Morpholine	Pd(OAc)₂ / RuPhos	LiHMDS	THF	65
Benzylamine	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Dioxane	110
Aniline	Pd(OAc)₂ / BINAP	K₃PO₄	Toluene	100

Conclusion

6-Hydroxy-5-iodonicotinonitrile is a highly versatile building block that can be functionalized through a variety of palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate catalyst, ligand, base, and solvent, a diverse array of aryl, vinyl, alkynyl, and amino substituents can be introduced at the 5-position of the pyridine ring. The protocols and insights provided in this guide are intended to serve as a robust starting point for researchers in their synthetic endeavors. Understanding the underlying principles of these reactions will empower scientists to further expand the chemical space accessible from this valuable scaffold, paving the way for the discovery of new pharmaceuticals and advanced materials.

References

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Organic Chemistry Frontiers. (2020). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. RSC Publishing. Retrieved from [Link]

• PubMed. (n.d.). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Retrieved from [Link]

• National Institutes of Health. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• MDPI. (2021). Palladium-Catalyzed Synthesis of 6-aryl Dopamine Derivatives. Retrieved from [Link]

• Dalton Transactions. (2014). Synthesis and iron chelating properties of hydroxypyridinone and hydroxypyranone hexadentate ligands. RSC Publishing. Retrieved from [Link]

• National Institutes of Health. (2013). Copper-free Sonogashira cross-coupling reactions: an overview. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. Retrieved from [Link]

• PubMed. (2023). The 2-pyridone/2-hydroxypyridine tautomerism in gas phase: An excited state roaming reaction. Retrieved from [Link]

• Macmillan Group. (2004). The Intramolecular Heck Reaction. Retrieved from [Link]

• ACS Omega. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Publications. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Buchwald-Hartwig Amination. Retrieved from [Link]

• National Institutes of Health. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Retrieved from [Link]

• ResearchGate. (2011). Iodine-Catalyzed Suzuki-Miyaura Coupling Performed in Air. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. Retrieved from [Link]

• MDPI. (2024). Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids. Retrieved from [Link]

• Journal of the Chemical Society B: Physical Organic. (1971). Pyridone–pyridol tautomerism in 2-hydroxypyridines with[9][15]-annelated rings and oxygen at the[15]-position. RSC Publishing. Retrieved from [Link]

• YouTube. (2022). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• PubMed. (2002). Alkylboranes in the Suzuki-Miyaura Coupling: Stereochemical and Mechanistic Studies. Retrieved from [Link]

• National Institutes of Health. (2022). Asymmetric C–H Functionalization of N‑Boc-2,5-dihydro‑1H‑pyrrole and Its Application as a Key Step in the Synthesis of (−)-Dragocin D. Retrieved from [Link]

• National Institutes of Health. (2011). Synthesis and antioxidant evaluation of some novel ortho-hydroxypyridine-4-one iron chelators. Retrieved from [Link]

• PubMed. (2019). Iron-Catalyzed Reactions of 2-Pyridone Derivatives: 1,6-Addition and Formal Ring Opening/Cross Coupling. Retrieved from [Link]

• YouTube. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons. Retrieved from [Link]

• National Institutes of Health. (2014). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2016). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from [Link]

• Frontiers in Chemistry. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• ACS Publications. (2006). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Suzuki Coupling Conditions for Electron-Deficient Pyridines

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of electron-deficient pyridines. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful yet challenging transformation. Here, we move beyond standard protocols to provide in-depth troubleshooting guides and frequently asked questions, grounded in mechanistic principles and field-proven experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve consistent, high-yielding results.

Troubleshooting Guide: Addressing Common Experimental Failures

This section is structured in a question-and-answer format to directly address specific issues you may be encountering at the bench.

Question 1: My Suzuki coupling reaction with a chloro or bromo-pyridine is giving very low to no product yield. What are the most likely causes and how can I fix it?

Low or no yield in the Suzuki coupling of electron-deficient pyridines is a common but surmountable issue. The primary culprits are typically inefficient oxidative addition, catalyst inhibition, or degradation of the boronic acid coupling partner.

Causality-Driven Solutions:

• Inefficient Oxidative Addition: The carbon-halogen bond of an electron-deficient pyridine is less reactive towards the palladium(0) catalyst, which is the rate-determining step of the catalytic cycle.[1] This is especially true for chloropyridines, which have a stronger C-Cl bond compared to the C-Br bond.[1]

  • Actionable Advice: Switch to a more electron-rich and sterically hindered phosphine ligand. Ligands like Buchwald's SPhos, XPhos, or RuPhos are designed to accelerate oxidative addition.[2][3] These ligands create a more electron-rich palladium center, which is more nucleophilic and reactive towards the electrophilic pyridine. The steric bulk of these ligands also promotes reductive elimination, the final step of the catalytic cycle.[2] For particularly challenging couplings, consider N-heterocyclic carbene (NHC) ligands, which are even stronger electron donors.[4]

• Catalyst Inhibition by Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[5]

  • Actionable Advice:

    • Use a higher catalyst loading: Increasing the catalyst concentration (e.g., from 1-2 mol% to 5 mol%) can sometimes overcome partial inhibition.

    • Employ sterically hindered ligands: The bulk of ligands like XPhos can disfavor the binding of the pyridine nitrogen to the palladium center.[6][7]

    • Consider a Lewis acid additive: In some cases, the addition of a Lewis acid like B(OMe)₃ can bind to the pyridine nitrogen, preventing it from poisoning the palladium catalyst.[5]

• Protodeboronation of the Boronic Acid: Electron-deficient heteroaryl boronic acids are particularly susceptible to protodeboronation, where the boronic acid group is cleaved and replaced by a hydrogen atom.[8] This is often accelerated by the presence of water and a strong base.

  • Actionable Advice:

    • Use a milder base: If you are using a strong base like NaOH or KOH, consider switching to a weaker base such as K₃PO₄, Cs₂CO₃, or even KF.[9]

    • Minimize water content: While some water is often beneficial for the Suzuki coupling, excessive amounts can promote protodeboronation. Ensure your solvents are anhydrous if you suspect this is a major issue.[10]

    • Use a more stable boronic acid derivative: Pinacol esters or MIDA boronates are generally more stable towards protodeboronation than the corresponding boronic acids.[5] For 2-pyridyl systems, which are notoriously unstable, consider preparing lithium triisopropyl 2-pyridylboronates.[8]

• Improper Reaction Setup: The presence of oxygen can lead to the oxidation of the phosphine ligand and the palladium catalyst, as well as promote the homocoupling of the boronic acid.[5]

  • Actionable Advice: Ensure your reaction mixture is thoroughly degassed before heating. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period or by using the freeze-pump-thaw technique.[11] Maintain a positive pressure of inert gas throughout the reaction.

Question 2: I am observing a significant amount of homocoupling of my boronic acid. How can I minimize this side reaction?

Homocoupling results in the formation of a biaryl product from two molecules of the boronic acid. This side reaction is often promoted by the presence of Pd(II) species and oxygen.[5]

Causality-Driven Solutions:

• Ensure a Pd(0) Active Catalyst: Many Suzuki reactions use a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)) that must be reduced in situ to the active Pd(0) species. If this reduction is slow or incomplete, the remaining Pd(II) can catalyze homocoupling.[5]

  • Actionable Advice:

    • Use a Pd(0) source directly: Catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃ are already in the Pd(0) oxidation state.

    • Thoroughly degas the reaction mixture: Oxygen can re-oxidize Pd(0) to Pd(II) and also directly participate in the homocoupling mechanism.[5]

• Control the Reaction Temperature: Higher temperatures can sometimes favor homocoupling.

  • Actionable Advice: Try running the reaction at a lower temperature for a longer period. Optimization of the temperature is often necessary.[12]

• Optimize the Base: The choice and amount of base can influence the rate of homocoupling.

  • Actionable Advice: Screen different bases. Sometimes a weaker base can suppress homocoupling while still promoting the desired cross-coupling.

Question 3: My reaction works for bromopyridines, but fails for the analogous chloropyridine. What adjustments are necessary?

The significantly stronger carbon-chlorine bond compared to the carbon-bromine bond makes oxidative addition the major hurdle for chloropyridines.[1]

Causality-Driven Solutions:

• More Potent Catalyst System: The catalyst system that is effective for a bromopyridine may not be sufficiently active for the corresponding chloropyridine.

  • Actionable Advice: Employ a more electron-rich and sterically hindered ligand. This is a situation where ligands from the Buchwald family (e.g., SPhos, XPhos) or highly effective NHC ligands are often required.[2][4] These ligands enhance the electron density on the palladium center, making it more reactive towards the C-Cl bond.

• Higher Reaction Temperature: Overcoming the higher activation energy for the oxidative addition to a C-Cl bond often requires more thermal energy.

  • Actionable Advice: Increase the reaction temperature. Solvents with higher boiling points like dioxane, toluene, or DMF may be necessary. Microwave heating can also be effective in rapidly reaching and maintaining the required temperature.[13]

• Stronger Base: A stronger base may be needed to facilitate the catalytic cycle with less reactive chlorides.

  • Actionable Advice: If you are using a carbonate base, consider switching to a phosphate (K₃PO₄) or a fluoride (CsF).

Frequently Asked Questions (FAQs)

What is the role of water in the Suzuki coupling of electron-deficient pyridines?

Water can play a multifaceted role in Suzuki couplings. It can help to dissolve inorganic bases like K₂CO₃ or K₃PO₄, and it is believed to facilitate the transmetalation step by promoting the formation of a boronate species [R-B(OH)₃]⁻, which is more nucleophilic than the neutral boronic acid.[9] However, for electron-deficient pyridyl boronic acids, excessive water can accelerate protodeboronation.[8] The optimal amount of water is substrate-dependent and often needs to be empirically determined. A common starting point is a solvent mixture of an organic solvent (like dioxane or THF) with water in a ratio of 4:1 to 10:1.[10][14]

How do I choose the right palladium source and ligand?

The choice of catalyst is critical for success. Here is a general guide:

Scenario	Recommended Pd Source	Recommended Ligand	Rationale
Simple, unhindered bromopyridine	Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)	PPh₃, dppf	These are standard, robust conditions for more reactive substrates.[15]
Electron-deficient chloropyridine	Pd₂(dba)₃, Pd(OAc)₂	SPhos, XPhos, RuPhos	Requires a highly active catalyst to facilitate the difficult oxidative addition step.[1][2]
Sterically hindered substrates	Pd₂(dba)₃, Pd(OAc)₂	tBu₃P, Buchwald ligands (e.g., XPhos), specialized bulky ligands	The steric bulk of the ligand promotes both oxidative addition and reductive elimination.[6][7]
2-Pyridyl coupling partner	Pd₂(dba)₃, Pd(OAc)₂	SPhos, XPhos, or specialized phosphite ligands	2-Pyridyl substrates are particularly challenging due to catalyst inhibition and boronic acid instability.[8][16]

Should I use a boronic acid, a boronic ester, or a trifluoroborate?

The choice of boron reagent is a trade-off between reactivity and stability.

• Boronic Acids: Generally the most reactive but also the least stable, being prone to protodeboronation and trimerization to form boroxines.[5][15]

• Boronic Esters (e.g., pinacol, MIDA): More stable than boronic acids, making them easier to handle and purify, and less prone to decomposition during the reaction.[5] They may, however, be less reactive and require more forcing conditions.

• Trifluoroborates (K[R-BF₃]): These are highly stable, crystalline solids that are resistant to protodeboronation. They slowly hydrolyze in the reaction mixture to generate the active boronic acid, which can be advantageous in preventing high concentrations of the unstable boronic acid from accumulating.

For challenging electron-deficient pyridines, starting with a more stable boronic ester or trifluoroborate is often a good strategy to minimize decomposition of the coupling partner.[5]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Sources

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• 6. pubs.acs.org [pubs.acs.org]
• 7. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting low yields in Sonogashira reactions of halopyridines

Welcome to the Technical Support Center for Sonogashira Coupling Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the Sonogashira coupling of halopyridines. As Senior Application Scientists, we have compiled this guide to combine technical accuracy with practical, field-proven insights to help you overcome low yields and other common issues.

Troubleshooting Guide: Low Yields in Sonogashira Reactions of Halopyridines

This section is structured in a question-and-answer format to directly address specific problems you may be facing in the lab.

Q1: My Sonogashira reaction with a 2-halopyridine is resulting in a low yield or failing completely. What are the likely causes?

Low yields with 2-halopyridines are a common challenge. The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, inhibiting its catalytic activity. Here’s a breakdown of potential causes and how to address them:

• Catalyst Inhibition/Deactivation: The lone pair of electrons on the pyridine nitrogen can act as a ligand for the palladium center, leading to the formation of stable, inactive complexes. This is particularly problematic with 2-halopyridines due to the proximity of the nitrogen to the reaction site. The formation of palladium black is a visual indicator of catalyst decomposition and deactivation.[1]

• Inefficient Oxidative Addition: The carbon-halogen bond strength in halopyridines follows the order C-I < C-Br < C-Cl. Consequently, the oxidative addition of the halopyridine to the Pd(0) catalyst is a critical and often rate-limiting step.[1] Chloropyridines are notoriously less reactive than their bromo or iodo counterparts.[2]

• Side Reactions: The primary side reaction is the homocoupling of the terminal alkyne, known as Glaser coupling.[1][3] This process is often promoted by the presence of oxygen and consumes your alkyne, thereby reducing the yield of the desired cross-coupled product.[1][4][5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in Sonogashira couplings of 2-halopyridines.

Q2: I'm observing significant homocoupling of my alkyne. How can I minimize this side reaction?

Glaser homocoupling is a copper-catalyzed oxidative dimerization of terminal alkynes and is a major contributor to low yields.[3][5]

Solutions:

• Rigorous Degassing: Oxygen is a key promoter of homocoupling.[4][5] Ensure your reaction vessel, solvent, and reagents are thoroughly deoxygenated. Standard practice involves multiple freeze-pump-thaw cycles or sparging with an inert gas (Argon or Nitrogen) for an extended period.

• Copper-Free Conditions: The most direct way to eliminate Glaser coupling is to remove the copper co-catalyst.[3][4] Several copper-free Sonogashira protocols have been developed and can be highly effective, especially for substrates prone to homocoupling.[6][7][8][9]

• Use of a Co-solvent/Amine Base: Using the amine base as the solvent or in a high concentration can sometimes suppress homocoupling.

• Hydrogen Atmosphere: It has been reported that conducting the reaction under a dilute hydrogen atmosphere can significantly reduce homocoupling.[5]

Experimental Protocol: Copper-Free Sonogashira Coupling of a Halopyridine

• To a dry Schlenk flask under an inert atmosphere, add the halopyridine (1.0 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable ligand if required.

• Add the degassed solvent (e.g., DMF, THF, or an amine).

• Add the terminal alkyne (1.1-1.5 equiv) and the base (e.g., Et₃N, piperidine, or Cs₂CO₃, 2-3 equiv).

• Stir the reaction at the appropriate temperature (ranging from room temperature to 100 °C) and monitor by TLC or LC-MS until completion.

• Work-up the reaction by filtering off any solids, removing the solvent under reduced pressure, and purifying the crude product by column chromatography.

Q3: My reaction with a chloropyridine is not proceeding. What adjustments should I make?

Chloropyridines are the least reactive of the halopyridines in Sonogashira couplings due to the strong C-Cl bond.[2] Overcoming this low reactivity requires more forcing conditions and carefully selected catalytic systems.

Strategies for Activating Chloropyridines:

• Catalyst and Ligand Selection: Standard catalysts like Pd(PPh₃)₄ may be insufficient. More electron-rich and bulky phosphine ligands, such as those developed by Buchwald or Fu, can significantly enhance the rate of oxidative addition.[10] N-heterocyclic carbene (NHC) ligands are also highly effective for coupling unreactive chlorides.[10]

• Higher Temperatures: Reactions with chloropyridines often require elevated temperatures (e.g., 80-120 °C) to facilitate the oxidative addition step.

• Choice of Base and Solvent: A stronger base may be necessary. The choice of solvent is also crucial, with polar aprotic solvents like DMF, NMP, or 1,4-dioxane often being effective.[11]

Table 1: Recommended Catalyst Systems for Different Halopyridines

Halopyridine	Palladium Pre-catalyst	Ligand	Typical Loading (mol%)
2-Iodopyridine	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	PPh₃	1-5
2-Bromopyridine	Pd(OAc)₂ or Pd₂(dba)₃	P(t-Bu)₃ or XPhos	1-5
2-Chloropyridine	Pd₂(dba)₃ or Pd(OAc)₂	SPhos, XPhos, or an NHC ligand	2-10

Frequently Asked Questions (FAQs)

Q: What is the role of the copper co-catalyst in the Sonogashira reaction?

The copper(I) co-catalyst plays a crucial role in the traditional Sonogashira catalytic cycle. It reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate.[4] This copper acetylide then undergoes transmetalation with the palladium(II) complex, transferring the acetylide group to the palladium center, which is a key step in the formation of the final product.[4][10]

Caption: Simplified catalytic cycles of the Sonogashira reaction.

Q: Can I run a Sonogashira reaction open to the air?

While some robust catalyst systems and specific protocols claim to be air-tolerant, it is generally not recommended, especially when aiming for high yields and reproducibility.[12] As mentioned, oxygen promotes the undesirable homocoupling of the alkyne.[4][5] For consistent results, it is best practice to perform the reaction under an inert atmosphere (N₂ or Ar).[13]

Q: How do I choose the right base for my reaction?

The base has two main functions: to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction. The choice of base depends on the specific substrates and reaction conditions.

• Amine Bases: Triethylamine (Et₃N), diisopropylethylamine (DIPEA), and piperidine are commonly used. They are often used in excess and can sometimes serve as the solvent.[3]

• Inorganic Bases: Carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are often used in copper-free protocols or with sensitive substrates.[14][15] The choice between an organic amine and an inorganic base can significantly impact the reaction outcome.

Q: Can I use a protected alkyne in a Sonogashira reaction?

Yes, using a protected alkyne like trimethylsilyl (TMS) acetylene is a common strategy.[3] This is particularly useful for preventing reactions at both ends of a symmetric di-alkyne or for handling gaseous acetylene.[3] The TMS group can be easily removed after the coupling reaction, typically using a fluoride source like TBAF or a base like K₂CO₃ in methanol, to yield the terminal alkyne.[3] This is sometimes referred to as "sila"-Sonogashira coupling.[16]

References

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• ArODES. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• MDPI. (2020, April 20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. [Link]

• Scirp.org. (n.d.). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

• MDPI. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• Green Chemistry (RSC Publishing). (n.d.). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. [Link]

• PMC - NIH. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• RSC Publishing. (2021, February 10). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Sonogashira reaction a. [Link]

• ResearchGate. (2021, February 3). (PDF) Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• Dalton Transactions (RSC Publishing). (n.d.). The copper-free Sonogashira cross-coupling reaction promoted by palladium complexes of nitrogen-containing chelating ligands in neat water at room temperature. [Link]

• PubMed Central. (n.d.). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. [Link]

• YouTube. (2019, January 7). Sonogashira coupling. [Link]

• pubs.acs.org. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. [Link]

• Reddit. (2021, September 2). Struggling to make a sonogashira coupling reaction happen. [Link]

• sciforum.net. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. [Link]

• PMC - NIH. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• MDPI. (n.d.). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. [Link]

• PubMed. (n.d.). Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. [Link]

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• 5. depts.washington.edu [depts.washington.edu]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Strategies to Mitigate Protodeboronation in Suzuki Couplings of Pyridine Boronic Acids

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the undesired side reaction of protodeboronation, particularly when working with pyridine boronic acids. Here, we will delve into the mechanistic underpinnings of this common issue and provide a comprehensive set of troubleshooting strategies and detailed protocols to ensure the success of your coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant problem in my Suzuki coupling reaction?

Protodeboronation is a chemical reaction where the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond, effectively destroying your starting material.[1] This process is a well-known and often frustrating side reaction in Suzuki-Miyaura couplings.[1][2] It becomes particularly problematic when the rate of protodeboronation competes with or exceeds the rate of the desired cross-coupling, leading to low yields of the target biaryl product and the formation of a simple pyridine byproduct. For professionals in drug development, this can mean significant loss of valuable, often complex, starting materials and delays in synthetic campaigns.

Q2: Why are pyridine boronic acids, especially 2-pyridine boronic acid, so susceptible to protodeboronation?

The susceptibility of pyridine boronic acids, and 2-pyridine boronic acid in particular, stems from the presence of the basic nitrogen atom within the aromatic ring.[1] Under neutral pH conditions, the 2-pyridine boronic acid can exist as a zwitterion.[1] This zwitterionic form is highly prone to a unimolecular fragmentation of the C-B bond, leading to rapid protodeboronation.[1][3] Interestingly, both acidic and strongly basic conditions can suppress this specific pathway by shifting the equilibrium away from the reactive zwitterionic species.[1]

Q3: My reaction is failing, and I suspect protodeboronation. How can I confirm this is the issue?

The most direct way to confirm protodeboronation is to analyze your crude reaction mixture by LC-MS or GC-MS and look for the mass of the corresponding "de-boronated" pyridine starting material. For example, if you started with 2-pyridineboronic acid, you would look for the mass of pyridine. You will also likely observe a significant amount of unreacted coupling partner (your aryl halide or triflate). A low yield of your desired product coupled with the presence of the protodeboronated byproduct is a strong indicator.

Q4: I've heard that the choice of base is critical. Which bases are best to minimize protodeboronation?

The choice of base is indeed a critical parameter. While a base is essential for the Suzuki-Miyaura catalytic cycle, it can also catalyze protodeboronation.[2] For sensitive substrates like pyridine boronic acids, weaker bases are often preferred.

• Potassium phosphate (K₃PO₄) and potassium fluoride (KF) are often excellent choices. They are generally strong enough to promote the catalytic cycle but are less aggressive in promoting protodeboronation compared to stronger bases like sodium or potassium hydroxide.

• Strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can accelerate the formation of the boronate anion, which in some cases can be more susceptible to protodeboronation, especially at high pH.[3][4][5]

The optimal base is often substrate-dependent, and screening a few options is a prudent approach.

Q5: Can changing the solvent help reduce protodeboronation?

Absolutely. The solvent system plays a crucial role.

• Anhydrous Conditions: Since water is the proton source for protodeboronation, running the reaction under strictly anhydrous conditions can be highly effective.[6] This involves using anhydrous solvents and ensuring all reagents and glassware are thoroughly dried.

• Aprotic Solvents: Using aprotic solvents like toluene , dioxane , or THF is generally recommended over protic solvents like alcohols, which can act as a proton source.

• Minimal Water: If aqueous conditions are necessary for solubility or to facilitate the catalytic cycle with certain bases, using the minimum amount of water required is advisable.

Visualizing the Competing Pathways

To better understand the challenge, it's helpful to visualize the desired Suzuki coupling pathway alongside the competing protodeboronation side reaction.

Caption: Competing Suzuki coupling and protodeboronation pathways for pyridine boronic acid.

Troubleshooting Guide & Advanced Strategies

If you are consistently observing significant protodeboronation, the following in-depth strategies and protocols can help you optimize your reaction conditions.

Issue 1: Rapid Decomposition of Boronic Acid Upon Reagent Addition

Analysis: This often indicates that the boronic acid is unstable under the initial reaction conditions, even before significant catalytic turnover can occur. The combination of base, solvent, and temperature is likely promoting rapid protodeboronation.

Solution: The "Slow Release" Strategy using Boronic Esters

The core principle here is to use a more stable precursor that slowly hydrolyzes in situ to generate the active boronic acid.[1] This maintains a low steady-state concentration of the sensitive boronic acid, favoring the bimolecular Suzuki coupling over the unimolecular or base-catalyzed protodeboronation.[1]

Recommended Boronic Esters:

Boron Reagent	Structure	Key Advantages
Pinacol Ester	Py-B(pin)	Commercially available, good stability. May require water for hydrolysis.
MIDA Boronate	Py-B(MIDA)	Highly stable, bench-top reagents.[7] Slow release under basic aqueous conditions.[7]
Potassium Trifluoroborate	K[Py-BF₃]	Crystalline, air- and water-stable solids. Less prone to protodeboronation.[7]

Protocol 1: Suzuki Coupling of a Pyridine-2-MIDA Boronate

This protocol is adapted for a generic coupling between Pyridine-2-MIDA boronate and an aryl bromide.

Materials:

• Pyridine-2-MIDA boronate (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (3.0 equiv)

• Toluene (Anhydrous)

• Water (Degassed)

• Schlenk flask or sealed vial, magnetic stirrer, nitrogen/argon line.

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the Pyridine-2-MIDA boronate, aryl bromide, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous toluene, followed by a small amount of degassed water (e.g., a toluene/water ratio of 10:1 v/v).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC, LC-MS, or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Causality: The MIDA boronate is stable to the anhydrous, non-basic conditions during setup.[7] Upon heating in the presence of the aqueous base, it slowly hydrolyzes to release the pyridine boronic acid, which is then consumed in the rapid, palladium-catalyzed cross-coupling cycle, minimizing its lifetime and thus the opportunity for protodeboronation.[1][8]

Issue 2: Protodeboronation Occurs Even with Boronic Esters

Analysis: This suggests that the rate of the desired Suzuki coupling is still too slow relative to the protodeboronation of the in situ generated boronic acid. The catalytic system itself may be inefficient or inhibited. Pyridine-containing compounds can sometimes act as catalyst poisons.[6]

Solution: Enhance the Rate of the Suzuki Coupling

The goal is to accelerate the productive catalytic cycle so that it outcompetes the decomposition pathway.

Strategy A: Ligand Selection

The choice of phosphine ligand is paramount. For challenging couplings, especially with heteroaromatic substrates, highly active, electron-rich, and sterically hindered ligands are often required.[2][9] These ligands promote rapid oxidative addition and reductive elimination, the key steps in the Suzuki cycle.[10]

Recommended Ligands:

Ligand Name	Abbreviation	Key Features
SPhos	Highly active for heteroaromatic couplings.[9]
RuPhos	Excellent for electron-rich and -poor substrates.
XPhos	General, highly active ligand.
tBu₃P	Very electron-rich, effective but can be air-sensitive.

Strategy B: Rigorous Exclusion of Air and Water

Oxygen can deactivate the Pd(0) catalyst, slowing the reaction and allowing more time for protodeboronation. Water provides the proton for the undesired side reaction.

Protocol 2: Anhydrous Suzuki Coupling

This protocol emphasizes the complete exclusion of water.

Materials:

• Pyridine boronic acid (or pinacol ester) (1.0 equiv)

• Aryl halide (1.1 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• tBu₃P-HBF₄ (6 mol%)

• Potassium phosphate (K₃PO₄), finely ground and dried in vacuo (3.0 equiv)

• Anhydrous, degassed toluene.

Procedure:

• In a glovebox, add the dried K₃PO₄, pyridine boronic acid, aryl halide, Pd₂(dba)₃, and tBu₃P-HBF₄ to a dry reaction vessel.

• Add anhydrous, degassed toluene.

• Seal the vessel and bring it out of the glovebox.

• Heat the reaction to the desired temperature (e.g., 100 °C).

• Monitor the reaction. If the reaction is sluggish, a carefully controlled, minimal addition of water might be necessary to facilitate transmetalation, but this should be a last resort.

• Workup as described in Protocol 1.

Causality: By removing water, the primary proton source for protodeboronation is eliminated. The use of a highly active catalyst system like Pd₂(dba)₃/tBu₃P ensures that the cross-coupling proceeds efficiently even under these anhydrous conditions.[6]

Logical Troubleshooting Flowchart

Caption: Troubleshooting flowchart for addressing protodeboronation.

By systematically applying these principles—from understanding the unique reactivity of pyridine boronic acids to implementing advanced strategies like "slow release" precursors and kinetic acceleration—researchers can successfully overcome the challenge of protodeboronation and achieve high yields in their Suzuki-Miyaura coupling reactions.

References

• Protodeboronation - Wikipedia. Available at: [Link]

• Al-Zoubi, R. M., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Available at: [Link]

• Protodeboronation - Organic Chemistry Portal. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Preprint]. Available at: [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

• Myers, A. The Suzuki Reaction - Chem 115. Available at: [Link]

• Rychnovsky, S. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. Available at: [Link]

• Dreher, S. D., et al. (2016). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. Available at: [Link]

• ResearchGate. Proposed mechanism for the protodeboronation of 2‐pyridyl boronic acid. Available at: [Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. Yoneda Labs [yonedalabs.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Regioselectivity in Substituted Pyridine Synthesis

Welcome to the technical support center for pyridine synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of substituted pyridines, with a specific focus on controlling regioselectivity. The pyridine motif is a cornerstone in pharmaceuticals and functional materials, making precise control over substituent placement a critical aspect of modern synthetic chemistry.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of regiochemical control.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors governing regioselectivity in functionalizing a pyridine ring?

Regioselectivity in pyridine functionalization is primarily governed by a combination of electronic effects, steric hindrance, and reaction mechanism.

• Electronic Effects: The pyridine ring is electron-deficient, with the nitrogen atom withdrawing electron density. This makes the C2, C4, and C6 positions electrophilic. Consequently, nucleophilic attack is favored at C2 and C4. Conversely, electrophilic substitution is disfavored but, when forced under harsh conditions, typically occurs at the C3 position, which has the highest electron density.[4]

• Steric Hindrance: Bulky substituents on the pyridine ring or the incoming reagent can physically block access to a particular position, directing functionalization to a less hindered site. This is a common strategy employed in both classical cyclizations and modern cross-coupling reactions.[5][6]

• Reaction Mechanism: The mechanism is paramount. For instance, in transition metal-catalyzed C-H functionalization, the regioselectivity can be dictated by a directing group that positions the catalyst, the intrinsic acidity of a C-H bond, or the ligand environment around the metal center.[7][8] In classical syntheses like the Hantzsch reaction, the outcome depends on the condensation pathways of the starting materials.[5][9]

Q2: How do I choose an appropriate directing group for a regioselective C-H functionalization?

The choice of a directing group (DG) is critical for controlling regioselectivity in C-H functionalization. The ideal DG should:

• Coordinate to the Catalyst: The DG must possess a Lewis basic site (e.g., amide, carbamate, N-oxide) that can chelate to the transition metal catalyst, forming a stable metallacyclic intermediate. This brings the catalyst into proximity with a specific C-H bond, typically at the ortho position.

• Be Robust: It must be stable under the reaction conditions and not interfere with the desired reactivity.

• Be Removable (if necessary): For many applications, the DG must be easily cleavable post-functionalization to yield the final product.

Common DGs for pyridine include amides, pivaloyl groups, and N-oxides. Pyridine N-oxides, for example, activate the ring and have been shown to facilitate highly selective C2 arylations and alkenylations.[10] The strength of the DG's coordination can also influence the outcome.[5]

Q3: My Hantzsch pyridine synthesis is yielding a mixture of regioisomers. What are the primary causes?

Poor regioselectivity in the Hantzsch synthesis, a multicomponent reaction involving an aldehyde, two equivalents of a β-keto ester, and a nitrogen source, often arises from the use of unsymmetrical β-keto esters or conditions that fail to differentiate between competing reaction pathways.[4][5][9]

Key factors influencing the outcome include:

• Steric Hindrance: Bulky groups on the aldehyde or the β-keto ester can direct the cyclization to favor the formation of the less sterically hindered product.[5][11]

• Electronic Effects: Electron-withdrawing or -donating groups on an aromatic aldehyde can alter the reactivity of intermediates, influencing which regioisomer is formed.[5]

• Reaction Conditions: Temperature, solvent, and catalyst choice are crucial. Modern protocols using microwave irradiation or specialized catalysts like phosphotungstic acid in PEG-400 have been shown to improve regioselectivity toward the desired 1,4-dihydropyridine isomer.[12]

Q4: Why is achieving C4-selectivity in Minisci-type reactions so challenging, and how can it be improved?

The Minisci reaction is a radical-based C-H functionalization that inherently favors substitution at the electronically activated C2 and C4 positions of the protonated pyridine ring.[5] Achieving exclusive C4 selectivity is difficult due to the comparable reactivity of the C2 position. A highly effective strategy to enforce C4 selectivity is to use a removable blocking group on the pyridine nitrogen. For example, a maleate-derived group can be introduced which sterically shields the C2/C6 positions, directing the radical alkylation exclusively to the C4 position.[5]

Troubleshooting Guides

Guide 1: Poor Regioselectivity in Transition Metal-Catalyzed C-H Arylation

Problem: You are attempting a palladium-catalyzed direct arylation of a substituted pyridine and obtaining a mixture of isomers (e.g., C2/C4 or C3/C5).

Causality: The observed regioselectivity is a result of the competition between different C-H activation pathways. Without a strong directing group, the outcome can be influenced by the intrinsic electronic biases of the ring and the specific catalytic system. The ligand, base, and additives all play a critical role in determining the dominant pathway.

Troubleshooting Workflow:

Caption: Workflow for optimizing regioselectivity in C-H functionalization.

Corrective Actions:

• Ligand Modification: The ligand is one of the most powerful tools for tuning regioselectivity. For dihalopyridines, bulky monophosphine ligands can invert the conventional reactivity patterns, favoring coupling at sites distal to the nitrogen.[13] In C-H activation, switching to a "cooperating" ligand like a pyridone derivative can change the mechanism from an electrophilic pathway to a Concerted Metalation-Deprotonation (CMD) pathway, which can dramatically alter site selectivity.[7][14]

• Solvent and Base Screening: The choice of base and solvent can be critical. In some systems, the base is directly involved in the C-H cleavage step, and its identity can switch the regiochemical outcome.[1][8] A screen of common solvents (e.g., Toluene, Dioxane, THF, DMF) and bases (e.g., K₂CO₃, Cs₂CO₃, KOAc, K₃PO₄) is a standard starting point for optimization.

• Use of N-Oxides: Converting the pyridine to its N-oxide activates the C2 position for palladium-catalyzed direct arylation and can provide excellent regioselectivity.[10][15]

Guide 2: Unwanted Isomer in Bohlmann-Rahtz Pyridine Synthesis

Problem: The condensation of an unsymmetrical enamine with an ethynylketone is producing the undesired regioisomer of the substituted pyridine.

Causality: The Bohlmann-Rahtz synthesis proceeds via a Michael addition of the enamine to the ethynylketone, followed by cyclodehydration.[5][16][17] The regioselectivity is determined during the initial Michael addition step. If both reactants are unsymmetrical, two different addition pathways are possible, leading to a mixture of aminodiene intermediates and, ultimately, pyridine regioisomers.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting Bohlmann-Rahtz regioselectivity.

Corrective Actions:

• Substrate Modification: Where possible, redesign the synthesis to use a symmetrical enamine or ethynylketone. This is the most straightforward way to avoid regiochemical ambiguity.[18]

• Optimize Reaction Conditions: The cyclodehydration step often requires high temperatures, which can lead to side reactions. Using an acid catalyst (e.g., acetic acid, Amberlyst 15) can facilitate this step at lower temperatures, potentially improving the overall selectivity and yield.[17]

• Employ a One-Pot Protocol: Instead of pre-forming and isolating the enamine, consider a one-pot, three-component reaction. Combining a 1,3-dicarbonyl compound, an ammonia source (like ammonium acetate), and the alkynone can lead to a tandem Michael addition-heterocyclization with excellent regiochemical control.[19]

Guide 3: Poor Selectivity in Suzuki Coupling of Dihalopyridines

Problem: A Suzuki cross-coupling reaction on a dihalopyridine (e.g., 2,6-dichloropyridine or 3,5-dibromopyridine) results in a mixture of mono-coupled products or double coupling.

Causality: The relative reactivity of the C-X bonds determines the selectivity. Halides at positions α to the nitrogen (C2/C6) are generally more reactive towards Pd(0) oxidative addition than those at C3, C4, or C5 due to the electron-withdrawing nature of the nitrogen.[13] However, this intrinsic reactivity can be overridden by the choice of catalyst, particularly the ligand.

Data-Driven Optimization:

The choice of phosphine ligand can dramatically invert the expected regioselectivity.

Substrate	Catalyst System	Conditions	Major Product	C5:C3 Ratio	Reference
3,5-Dichloropyridazine	Pd₂(dba)₃ / dppf	Dioxane, 100 °C	C3-Coupling	1:20	[13]
3,5-Dichloropyridazine	Pd₂(dba)₃ / QPhos	Dioxane, 100 °C	C5-Coupling	>20:1	[13]

Corrective Actions:

• Ligand Choice is Key: To override the intrinsic C2/C6 reactivity, use a sterically bulky, electron-rich monophosphine ligand like QPhos, SPhos, or P(tBu)₂.[13] These ligands favor oxidative addition at the less sterically hindered position, which can be distal to the nitrogen, thereby inverting the "normal" selectivity.

• Control Stoichiometry: To favor mono-coupling over di-coupling, use a slight deficiency or exactly one equivalent of the boronic acid partner.

• Temperature Control: Run the reaction at the lowest temperature that allows for reasonable conversion. This can often increase the selectivity between two non-equivalent C-X bonds.

• Consider the Boron Reagent: 2-Pyridyl boron reagents are notoriously unstable and can lead to poor reactivity in Suzuki couplings.[20] If coupling at the 2-position is the goal and it is failing, consider alternative coupling strategies or more stable boron surrogates like MIDA boronates or trifluoroborates.[21]

Key Experimental Protocols

Protocol 1: C4-Selective Sulfonylation via Pyridine N-Oxide Activation

This protocol achieves C4-selectivity by activating the pyridine ring towards nucleophilic attack. The choice of base and solvent is critical for directing the regioselectivity.[5]

Materials:

• Pyridine (1.0 equiv)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.5 equiv)

• Sodium p-toluenesulfinate (1.5 equiv)

• Base (e.g., DABCO, DBU) (2.0 equiv)

• Anhydrous Solvent (e.g., CH₂Cl₂, THF)

• Standard glassware for anhydrous reactions under an inert atmosphere (e.g., Schlenk line)

Procedure:

• To a solution of pyridine (1.0 equiv) in the chosen anhydrous solvent at 0 °C under an inert atmosphere, add triflic anhydride (1.5 equiv) dropwise.

• Stir the reaction mixture at 0 °C for 15 minutes to allow for the formation of the N-triflyloxypyridinium intermediate.[5]

• Add the sodium sulfinate salt (1.5 equiv) followed by the base (2.0 equiv).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with a saturated aqueous NaHCO₃ solution and extract the product with an organic solvent (e.g., ethyl acetate).[5]

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the desired 4-sulfonylated pyridine.[5]

Protocol 2: Modified Hantzsch Synthesis for Symmetrical Pyridines

This is a classical, reliable method for producing symmetrically substituted pyridines.

Materials:

• Aldehyde (e.g., benzaldehyde) (1.0 equiv)

• β-Ketoester (e.g., ethyl acetoacetate) (2.0 equiv)

• Ammonia source (e.g., ammonium acetate or aqueous ammonia) (1.0 - 1.2 equiv)

• Solvent (e.g., Ethanol)

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1.0 equiv) and the β-ketoester (2.0 equiv) in ethanol.

• Add the ammonia source (e.g., ammonium acetate, 1.2 equiv) to the solution.

• Heat the reaction mixture to reflux and stir vigorously. The reaction progress can be monitored by the precipitation of the 1,4-dihydropyridine intermediate.

• After the reaction is complete (typically 2-4 hours, monitor by TLC), cool the mixture to room temperature and then in an ice bath to maximize precipitation.

• Collect the solid 1,4-dihydropyridine product by vacuum filtration and wash it with cold ethanol and water.

• To obtain the final aromatic pyridine, the isolated dihydropyridine must be oxidized. A common method is to dissolve it in a suitable solvent (e.g., acetic acid) and treat it with an oxidizing agent (e.g., nitric acid, DDQ, or simply bubbling air through the refluxing solution).

• Work up the oxidation reaction accordingly to isolate the final pyridine product.

References

• BenchChem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.

• Bull, J. A., et al. (2016). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, ACS Publications. Retrieved from [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Laboratory, Scripps Research. Retrieved from [Link]

• Kozłowska, J., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Molecules, MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Regiocontrol in transition-metal-catalyzed C–H functionalization. Retrieved from [Link]

• Wang, P., et al. (2021). Directing Group Enables Electrochemical Selectively Meta-Bromination of Pyridines under Mild Conditions. The Journal of Organic Chemistry, ACS Publications. Retrieved from [Link]

• Chakraborty, S., & Biju, A. T. (2023). Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines. Angewandte Chemie International Edition, Wiley. Retrieved from [Link]

• Ghorai, S., et al. (2023). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Grokipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• Valente, C., et al. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Chemistry – A European Journal, Wiley. Retrieved from [Link]

• Bach, P., et al. (2012). Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy. European Journal of Organic Chemistry, Wiley. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Ahamed, M. B., & Ali, M. A. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, MDPI. Retrieved from [Link]

• Biswas, S., & Weix, D. J. (2016). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Synthesis. Retrieved from [Link]

• Garg, N. K., et al. (2013). Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. Nature Chemistry. Retrieved from [Link]

• Huestis, M. P., & Fagnou, K. (2009). Site-Selective Azaindole Arylation at the Azine and Azole Rings via N-Oxide Activation. Organic Letters, ACS Publications. Retrieved from [Link]

• Quora. (2021). Why does electrophilic substitution in pyridine take place at meta positions only and not ortho and para positions?. Retrieved from [Link]

• Wang, H., et al. (2021). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters, ACS Publications. Retrieved from [Link]

• Bagley, M. C., et al. (n.d.). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Daugulis, O., et al. (2011). Controlling Site Selectivity in Palladium-Catalyzed C–H Bond Functionalization. Accounts of Chemical Research, ACS Publications. Retrieved from [Link]

• Bart, S. C., et al. (2011). Pyridyldiimine macrocyclic ligands: Influences of template ion, linker length and imine substitution on ligand synthesis, structure and redox properties. Dalton Transactions. Retrieved from [Link]

• Santos, J. H., et al. (2024). Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System. Catalysts, MDPI. Retrieved from [Link]

• SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. Retrieved from [Link]

• Thompson, A., et al. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, ACS Publications. Retrieved from [Link]

• Sharma, A., & Kumar, V. (2022). C–H functionalization of pyridines. Organic & Biomolecular Chemistry, RSC Publishing. Retrieved from [Link]

• jOeCHEM. (2020). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples. YouTube. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for Cross-Coupling with Iodinated Pyridines

Welcome to the technical support center for cross-coupling reactions involving iodinated pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-C and C-N bond formation with these challenging substrates. Here, we address common experimental issues in a direct question-and-answer format, grounded in mechanistic principles and field-proven strategies to enhance the success of your synthetic campaigns.

Frequently Asked Questions (FAQs)

Q1: What makes cross-coupling reactions with iodinated pyridines so challenging?

A: The primary challenge stems from the pyridine nitrogen itself. As a Lewis basic site, the nitrogen atom can coordinate to the palladium catalyst, leading to the formation of stable, off-cycle complexes that inhibit or completely shut down the catalytic cycle.[1] This is particularly problematic with 2-substituted pyridines due to the proximity of the nitrogen to the reaction center, a phenomenon often dubbed "the 2-pyridyl problem".[2][3] Additionally, the electronic properties of the pyridine ring differ based on the position of the halogen, influencing reactivity.[4] For instance, the 2-position is affected by the nitrogen's strong electron-withdrawing effect and steric hindrance, while the 4-position is generally more reactive.[4]

Q2: I'm starting a new project with an iodinated pyridine. Which catalyst system should I try first for a Suzuki-Miyaura coupling?

A: For a robust starting point, a palladium(II) precatalyst paired with a sterically hindered, electron-rich phosphine ligand is highly recommended. A common and effective initial system is [PdCl₂(dppf)] or a combination of Pd(OAc)₂ with a ligand like SPhos or XPhos.[5][6] These ligands are designed to promote the crucial reductive elimination step and stabilize the active Pd(0) species, preventing decomposition into palladium black.[7][8] Using a pre-formed catalyst (precatalyst) is often preferable to generating the active catalyst in situ from sources like Pd(OAc)₂, as it leads to more reliable and cleaner formation of the active catalytic species.[9]

Q3: When should I consider using a nickel catalyst instead of palladium?

A: Nickel catalysts are an excellent alternative to palladium, particularly when cost is a factor or when dealing with less reactive electrophiles.[10] Nickel catalysis has shown great promise for the cross-coupling of various heteroaryl iodides, including pyridines, pyrimidines, and thiophenes.[11][12] These systems can be effective for C(sp²)-C(sp³) bond formations and can sometimes offer complementary reactivity to palladium.[13] If you are encountering persistent issues with palladium catalyst deactivation or are working with particularly challenging substrates, screening a set of nickel-based catalysts is a logical next step.[10][14]

Troubleshooting Guide

Problem: Low or No Product Yield

Q4: My Suzuki reaction with 3-iodopyridine has stalled, and I'm observing a significant amount of starting material. What should I investigate first?

A: When a Suzuki-Miyaura reaction fails to proceed to completion, a systematic approach to troubleshooting is essential. Here are the key parameters to check:

• Integrity of Reagents: Ensure your boronic acid or ester is not degraded. Protodeboronation (replacement of the boron moiety with hydrogen) is a common side reaction. Also, confirm the purity of your iodopyridine and solvent.

• Base Selection and Activity: The base plays a critical role in activating the boronic acid for transmetalation.[15][16][17] If you are using a carbonate or phosphate base (e.g., K₂CO₃, K₃PO₄), ensure it is anhydrous and finely powdered for maximum surface area. For more challenging couplings, a stronger base like an alkoxide (e.g., NaOtBu) may be necessary, but be mindful of potential substrate decomposition.[18]

• Catalyst and Ligand Choice: The initial catalyst system may not be optimal. The choice of ligand is crucial and can dramatically impact the outcome.[9] If your current ligand is not performing, consider screening others with different steric and electronic properties.

• Oxygen Contamination: While many modern cross-coupling reactions are robust, they should be set up under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation of the catalyst and reagents.[19] Inadequate inerting can lead to catalyst deactivation and homocoupling of the boronic acid.

Workflow for Troubleshooting Low Yield

Below is a logical workflow to diagnose and resolve low-yield issues in your cross-coupling reaction.

Caption: A step-by-step workflow for troubleshooting low-yield cross-coupling reactions.

Problem: Catalyst Deactivation

Q5: My reaction mixture turns black, and the reaction stops. What is happening, and how can I fix it?

A: The formation of a black precipitate is a classic sign of palladium catalyst decomposition into palladium(0) black. This inactive form of palladium crashes out of solution, halting the catalytic cycle. This is often caused by an unstable Pd(0) intermediate, which can be exacerbated by the coordinating nature of the pyridine substrate.

Solutions:

• Employ Bulky, Electron-Rich Ligands: Ligands like Buchwald's biarylphosphines (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are designed to stabilize the Pd(0) center.[7][8] Their steric bulk promotes the desired reductive elimination step over catalyst decomposition.[7][8]

• Use a Precatalyst: Modern palladium precatalysts are designed for the slow, controlled release of the active Pd(0) species, which minimizes its concentration at any given time and reduces the likelihood of aggregation.[9][20]

• Lower the Reaction Temperature: High temperatures can accelerate catalyst decomposition. If possible, try running the reaction at a lower temperature, although this may require a longer reaction time.

Problem: Side Reactions

Q6: I'm observing a significant amount of homocoupling of my boronic acid and dehalogenation of my iodopyridine. How can I suppress these side reactions?

A: Both homocoupling and dehalogenation are common side reactions that compete with the desired cross-coupling pathway.

• Minimizing Homocoupling: The homocoupling of boronic acids is often promoted by the presence of oxygen. Rigorously deoxygenating your solvents and ensuring a robust inert atmosphere throughout the reaction setup and duration is crucial.[19]

• Preventing Dehalogenation: Dehalogenation occurs when the organopalladium intermediate reacts with a hydride source instead of the coupling partner.[21] Common hydride sources can be amine bases or alcoholic solvents.[21] If you suspect dehalogenation is a major issue, consider switching to a non-coordinating base like K₃PO₄ or Cs₂CO₃ and using an anhydrous, aprotic solvent like dioxane or toluene.[18][20]

Catalyst & Ligand Selection Guide

The choice of catalyst and ligand is paramount for a successful cross-coupling reaction with iodinated pyridines. The following table provides a starting point for selecting a catalyst system based on the specific cross-coupling reaction.

Reaction Type	Recommended Pd Source	Recommended Ligand(s)	Typical Base(s)	Key Considerations
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃, or G3/G4 Precatalysts	XPhos, SPhos, RuPhos	K₃PO₄, K₂CO₃, Cs₂CO₃	Iodopyridines are highly reactive electrophiles.[15] Ensure high-quality boronic acid to prevent protodeboronation.[6]
Buchwald-Hartwig	G3/G4 Precatalysts, Pd(OAc)₂	XPhos, BrettPhos	NaOtBu, LHMDS, K₂CO₃	Substrate compatibility with strong bases is a key factor.[18] Pyridine-based solvents should be avoided as they can inhibit the reaction.[20]
Sonogashira	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	PPh₃, XPhos	Et₃N, i-Pr₂NH	Often requires a copper co-catalyst (e.g., CuI).
Heck	Pd(OAc)₂	PPh₃, P(o-tol)₃	Et₃N, K₂CO₃	Regioselectivity can be an issue with certain substrates.

Visualizing the Challenge: Pyridine Inhibition of the Palladium Catalyst

The diagram below illustrates the fundamental challenge in these reactions: the competition between the desired catalytic cycle and the deactivating off-cycle pathway caused by pyridine coordination.

Caption: The desired catalytic cycle versus catalyst inhibition by pyridine coordination.

Experimental Protocol: General Procedure for Catalyst Screening in a Suzuki-Miyaura Reaction

This protocol provides a reliable method for screening multiple catalyst systems in parallel to identify the optimal conditions for your specific iodinated pyridine substrate.

Materials:

• Iodinated pyridine (1.0 equiv)

• Boronic acid or ester (1.5 equiv)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Anhydrous solvent (e.g., Dioxane/H₂O 10:1, 0.1 M)

• Inert atmosphere glovebox or Schlenk line

• Reaction vials with stir bars

Procedure:

• Preparation: In a glovebox, weigh the iodinated pyridine, boronic acid, and base into separate reaction vials. In a separate vial, prepare a stock solution of the palladium precatalyst in the chosen solvent.

• Reaction Setup: Add the appropriate volume of solvent to each reaction vial containing the solid reagents.

• Initiation: Add the palladium precatalyst stock solution to each vial via syringe. Ensure the final catalyst loading is correct (e.g., 2 mol%).

• Heating and Monitoring: Seal the vials and place them in a preheated aluminum block on a stirrer plate. Heat the reactions to the desired temperature (e.g., 80-100 °C).

• Analysis: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 1h, 4h, 16h) and analyzing them by LC-MS or GC-MS to determine the conversion to product and identify any major side products.[19]

• Optimization: Based on the results, you can further optimize by screening different ligands, bases, solvents, and temperatures to maximize the yield and minimize side reactions.

References

• Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. (2026, January 7). Oreate AI Blog. Retrieved January 23, 2026, from [Link]

• Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl) - YouTube. (2021, April 23). YouTube. Retrieved January 23, 2026, from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (n.d.). ACS Publications. Retrieved January 23, 2026, from [Link]

• Use of Base Metals in Suzuki Coupling. (n.d.). Wordpress. Retrieved January 23, 2026, from [Link]

• Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. (n.d.). NIH. Retrieved January 23, 2026, from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Wikipedia. Retrieved January 23, 2026, from [Link]

• Novel Recyclable Pd/H-MOR Catalyst for Suzuki-Miyaura Coupling and Application in the Synthesis of Crizotinib. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved January 23, 2026, from [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2025, January 14). Royal Society of Chemistry. Retrieved January 23, 2026, from [Link]

• C−X (X = N, O) Cross-Coupling Reactions Catalyzed by Copper-Pincer Bis(N-Heterocyclic Carbene) Complexes. (2019, January 30). Frontiers. Retrieved January 23, 2026, from [Link]

• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. (2023, August 23). ACS Publications. Retrieved January 23, 2026, from [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025, August 9). ResearchGate. Retrieved January 23, 2026, from [Link]

• Nickel-Catalyzed Asymmetric Reductive Cross-Coupling between Heteroaryl Iodides and α-Chloronitriles. (2015, August 9). Journal of the American Chemical Society. Retrieved January 23, 2026, from [Link]

• Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?. (2022, May 13). ResearchGate. Retrieved January 23, 2026, from [Link]

• Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. (2026, January 16). Organic Letters. Retrieved January 23, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 23, 2026, from [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (n.d.). Chemical Insights. Retrieved January 23, 2026, from [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (n.d.). NIH. Retrieved January 23, 2026, from [Link]

• Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. (2023, November 7). PMC - NIH. Retrieved January 23, 2026, from [Link]

• Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. (n.d.). PubMed. Retrieved January 23, 2026, from [Link]

• A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. (n.d.). Organic-chemistry.org. Retrieved January 23, 2026, from [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016, August 9). Chemical Science (RSC Publishing). Retrieved January 23, 2026, from [Link]

• Challenging cross couplings, in water, aided by in-situ iodination of (hetero)aromatic bromides. (2023, November 6). ResearchGate. Retrieved January 23, 2026, from [Link]

• Nickel-catalyzed cross-coupling reactions of o-carboranyl with aryl iodides: facile synthesis of 1-aryl-o-carboranes and 1,2-diaryl-o-carboranes. (2015, June 22). PubMed. Retrieved January 23, 2026, from [Link]

• Help troubleshooting a Buchwald-Hartwig amination?. (2018, September 6). Reddit. Retrieved January 23, 2026, from [Link]

• Design and Characterization of a New Phenoxypyridine–Bipyridine-Based Tetradentate Pt(II) Complex Toward Stable Blue Phosphorescent Emitters. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Cross-Coupling Reactions: A Practical Guide. (2025, August 6). ResearchGate. Retrieved January 23, 2026, from [Link]

• Synthesis and Properties of Palladium–Triazolopyridinylidene: Catalyst for Cross-Coupling Using Chloroarenes and Nitroarenes. (n.d.). ChemRxiv. Retrieved January 23, 2026, from [Link]

• Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)butanoate. (2022, September 16). Organic Syntheses. Retrieved January 23, 2026, from [Link]

• ACS Catalysis Ahead of Print. (n.d.). ACS Publications - American Chemical Society. Retrieved January 23, 2026, from [Link]

• Halide and pseudohalide effects in Pd-catalysed cross-coupling reactions. (n.d.). RSC Publishing. Retrieved January 23, 2026, from [Link]

• (PDF) Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review. (2025, October 16). ResearchGate. Retrieved January 23, 2026, from [Link]

• Cross-coupling reaction - Wikipedia. (n.d.). Wikipedia. Retrieved January 23, 2026, from [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. (n.d.). ACS Publications. Retrieved January 23, 2026, from [Link]

• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. (n.d.). PMC. Retrieved January 23, 2026, from [Link]

• New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Buchwald-Hartwig coupling troubleshooting. (2022, May 22). Chemistry Stack Exchange. Retrieved January 23, 2026, from [Link]

• Synthesis Workshop: Nickel-catalyzed Domino Reactions with Kirsten Hewitt (Episode 84). (2022, February 25). YouTube. Retrieved January 23, 2026, from [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• Palladium Complexes of N-Heterocyclic Carbenes as Catalysts for Cross-Coupling Reactions — A Synthetic Chemist′s Perspective. (2025, August 7). ResearchGate. Retrieved January 23, 2026, from [Link]

• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. (2021, May 10). PubMed. Retrieved January 23, 2026, from [Link]

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Technical Support Center: Synthesis of 6-Hydroxy-5-iodonicotinonitrile

Welcome to the technical support center for the synthesis of 6-Hydroxy-5-iodonicotinonitrile. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges and side reactions encountered during the synthesis, providing in-depth, experience-based solutions to help you troubleshoot and optimize your experimental outcomes.

Overview of the Primary Synthetic Route

The synthesis of 6-Hydroxy-5-iodonicotinonitrile typically proceeds via the electrophilic iodination of 6-hydroxynicotinonitrile. The starting material, 6-hydroxynicotinonitrile, is an electron-rich aromatic system, and the hydroxyl group is a strongly activating ortho-, para-director. This makes the C5 position susceptible to electrophilic substitution. A common method involves using an iodine source, such as molecular iodine (I₂) or N-iodosuccinimide (NIS), often in the presence of a base or an activating agent.

An alternative, though less direct, route involves a Sandmeyer-type reaction starting from 5-amino-6-hydroxynicotinonitrile.[1] This involves the formation of a diazonium salt, which is then displaced by an iodide nucleophile.[1] While versatile, this method requires careful control of temperature and handling of potentially unstable diazonium intermediates.[2]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the synthesis. Each question is followed by a detailed explanation of the underlying chemistry and actionable troubleshooting steps.

Q1: My reaction yield is very low, or I'm recovering mostly unreacted starting material. What's going wrong?

Answer: Low conversion is a common issue and can stem from several factors related to the iodinating agent and reaction conditions.

Causality & Explanation: Molecular iodine (I₂) is a relatively weak electrophile.[3] For the reaction to proceed efficiently with an activated ring like 6-hydroxynicotinonitrile, an activating agent or a more potent iodine source is often necessary. The reaction is also an equilibrium process, and removal of the HI byproduct can be crucial to drive the reaction forward. Electrophilic iodination can be reversible under strongly acidic conditions.[3]

Troubleshooting Steps:

• Choice of Iodinating Agent: If using I₂ alone, consider adding an oxidizing agent like hydrogen peroxide or iodic acid.[4] These reagents oxidize iodide (I⁻) formed during the reaction back to I₂, preventing the reverse reaction and increasing the electrophilicity of the iodine source. Alternatively, using a more reactive iodinating agent like N-iodosuccinimide (NIS) can significantly improve yields.[5]

• Role of Base: The inclusion of a non-nucleophilic base, such as sodium bicarbonate or pyridine, can neutralize the HI generated during the reaction, shifting the equilibrium towards the product.

• Solvent Effects: The choice of solvent can influence the reaction rate. Protic solvents like ethanol or acetic acid can facilitate the reaction. Some protocols describe efficient iodination of hydroxypyridines in mild, one-pot procedures without the need for chromatography.[6][7]

• Temperature and Reaction Time: Ensure the reaction is running for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC). Gentle heating may be required, but be cautious as excessive heat can lead to side product formation.

Q2: I've isolated a major byproduct with a mass significantly higher than my target molecule. What is it and how can I avoid it?

Answer: You are likely observing the formation of a di-iodinated or other over-iodinated species.

Causality & Explanation: The 6-hydroxy group is a powerful activating group, making the pyridine ring highly susceptible to electrophilic substitution.[8] If the reaction conditions are too harsh or the stoichiometry of the iodinating agent is not carefully controlled, a second iodination can occur at other activated positions on the ring.

Troubleshooting Steps:

• Stoichiometry is Key: Carefully control the stoichiometry of your iodinating agent. Use no more than 1.0-1.1 equivalents of the iodine source relative to the 6-hydroxynicotinonitrile.

• Controlled Addition: Add the iodinating agent portion-wise or as a solution via a syringe pump over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring mono-iodination.

• Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature or even 0 °C and only warm if necessary.

Table 1: Common Side Products and Their Identification

Side Product	Expected Mass (relative to product)	1H NMR Signature	Prevention Strategy
Di-iodinated Product	+126 amu	Loss of one aromatic proton signal	Use ≤1.1 eq. of iodinating agent; slow addition
Hydrolyzed Nitrile	+17 amu (COOH)	Disappearance of nitrile peak in IR	Use aprotic solvent; avoid strong acid/base

Q3: My final product seems to be contaminated with a more polar impurity, and I suspect the nitrile group has hydrolyzed. How can I confirm this and prevent it?

Answer: Hydrolysis of the nitrile group to a carboxylic acid is a known side reaction, especially under acidic or basic conditions with prolonged heating.[9][10]

Causality & Explanation: The nitrile group (-CN) can undergo hydrolysis to form a carboxylic acid (-COOH).[11] This reaction is catalyzed by both acid and base and is often accelerated by heat.[9][12] The resulting 6-Hydroxy-5-iodonicotinic acid is significantly more polar than the nitrile product, leading to difficulties in purification.

Troubleshooting Steps:

• Control pH: If your reaction requires acidic or basic conditions, try to use the mildest possible reagents and buffer the reaction if feasible. For instance, use NaHCO₃ instead of NaOH.

• Minimize Water: Ensure your solvents and reagents are dry, as water is a reactant in the hydrolysis.

• Temperature and Time: Avoid prolonged heating. Monitor the reaction by TLC, and once the starting material is consumed, proceed with the workup promptly.

• Confirmation: The hydrolyzed product can be confirmed by:

  • FT-IR Spectroscopy: Look for the appearance of a broad O-H stretch (around 3000 cm⁻¹) and a C=O stretch (around 1700 cm⁻¹) and the disappearance of the C≡N stretch (around 2230 cm⁻¹).

  • Mass Spectrometry: The mass of the carboxylic acid will be 17 amu higher than the nitrile.

Visualizing Reaction Pathways

To better understand the chemical transformations, the following diagrams illustrate the main reaction and a key side reaction.

Caption: Common hydrolysis side reaction pathway.

Experimental Protocols for Troubleshooting

Protocol 1: TLC Monitoring of the Iodination Reaction

• Prepare TLC Plate: Use a silica gel plate.

• Spotting: On the baseline, spot your starting material (6-hydroxynicotinonitrile), the reaction mixture, and a co-spot (starting material and reaction mixture in the same spot).

• Eluent System: A good starting point for the mobile phase is a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v). Adjust the polarity as needed.

• Development: Place the plate in a chamber with the eluent and allow it to develop.

• Visualization: Visualize the spots under a UV lamp (254 nm). The product, being more polar than the starting material due to the iodine atom, should have a slightly lower Rf value. The disappearance of the starting material spot indicates reaction completion.

Protocol 2: Purification by Recrystallization

If your crude product is a solid and contains minor impurities, recrystallization can be an effective purification method.

• Solvent Selection: Choose a solvent in which your product is soluble at high temperatures but poorly soluble at low temperatures. A mixture of ethanol and water or isopropanol could be a good starting point.

• Dissolution: Dissolve the crude product in the minimum amount of hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Filtration: Hot filter the solution to remove insoluble impurities and charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

References

• Title: One-Pot Iodination of Hydroxypyridines Source: The Journal of Organic Chemistry URL: [Link]

• Title: Hydrolysis of Nitriles Source: Chemguide URL: [Link]

• Title: Reactions of Diazonium Salts: Sandmeyer and Related Reactions Source: Master Organic Chemistry URL: [Link]

• Title: Synthesis of 6-ethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carboxaldehyde and its chemical behavior towards hydroxylamine hydrochloride Source: ResearchGate URL: [Link]

• Title: Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) Source: YouTube URL: [Link]

• Title: Sandmeyer Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Preparation of 2-Cl-5-F-nicotinate and nicotonic acid Source: Google Patents URL
• Title: Process for the iodination of aromatic compounds Source: Google Patents URL

• Title: One-Pot Iodination of Hydroxypyridines Source: ACS Publications URL: [Link]

• Title: Sandmeyer reaction (video) Source: Khan Academy URL: [Link]

• Title: Method of preparing nicotinic acid by nicotinonitrile hydrolyze Source: Google Patents URL

• Title: Iodination Source: ACS Green Chemistry Institute URL: [Link]

• Title: Regioselective iodination of hydroxylated aromatic ketones Source: ARKAT USA, Inc. URL: [Link]

• Title: Acid Induced Hydrolysis of Nitriles Source: AK Lectures URL: [Link]

• Title: Preparation of 2-Cl-5-F-nicotinate and nicotonic acid Source: Patsnap URL: [Link]

• Title: Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase Source: National Institutes of Health URL: [Link]

• Title: Synthesis of 2-Amino-5-chlorobenzonitrile Source: ResearchGate URL: [Link]

• Title: Recent trends in the chemistry of Sandmeyer reaction: a review Source: National Institutes of Health URL: [Link]

• Title: Iodination and purification of oxytocin Source: PubMed URL: [Link]

• Title: Hydrolysis of Nitriles Source: Organic Chemistry Tutor URL: [Link]

• Title: Iodoarenes synthesis by iodination or substitution Source: Organic Chemistry Portal URL: [Link]

• Title: Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I Source: MDPI URL: [Link]

• Title: Preparation of 2-amino-5-chloropyridine Source: Google Patents URL

Sources

• 1. Sandmeyer Reaction [organic-chemistry.org]
• 2. Khan Academy [khanacademy.org]
• 3. Iodination - Wordpress [reagents.acsgcipr.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. EP2093206A1 - Process for the iodination of aromatic compounds - Google Patents [patents.google.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. youtube.com [youtube.com]
• 11. aklectures.com [aklectures.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Purification Strategies for Polar Nicotinonitrile Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of polar nicotinonitrile derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating these valuable but often difficult-to-purify compounds. The inherent polarity of the nicotinonitrile scaffold, often augmented by other hydrophilic functional groups, necessitates a thoughtful and systematic approach to purification.

This document moves beyond simple protocols to explain the underlying principles, helping you make informed decisions and troubleshoot effectively when experiments do not go as planned.

Part 1: Strategic Planning - Choosing Your Purification Pathway

Before committing to a specific technique, a preliminary assessment of your derivative's properties is crucial. This section serves as a high-level FAQ to guide your initial strategy.

Frequently Asked Questions: Initial Strategy Selection

Q1: I have a crude reaction mixture containing my polar nicotinonitrile derivative. What is the most effective first step?

A1: For many nicotinonitrile syntheses, a liquid-liquid acid-base extraction is the most powerful initial clean-up step.[1] The pyridine nitrogen in the nicotinonitrile core is basic and can be protonated with a dilute aqueous acid (e.g., 1M HCl) to form a water-soluble salt. This allows you to extract your desired compound from the organic layer, leaving behind non-basic impurities. Subsequently, neutralizing the aqueous layer with a base (e.g., NaHCO₃, NaOH) will regenerate the neutral compound, which can then be extracted back into an organic solvent.[2][3][4] This simple, inexpensive step can dramatically increase the purity of your material before committing to more complex chromatographic methods.

Q2: How do I decide which chromatography technique is best suited for my compound?

A2: The choice depends primarily on the polarity of your compound and its solubility. Reversed-phase (RP) chromatography is the most common technique, but extremely polar compounds often show poor retention.[5] Normal-phase (NP) is excellent for polar compounds, while Hydrophilic Interaction Liquid Chromatography (HILIC) is specifically designed for this challenge. The following decision tree provides a logical workflow for selecting the appropriate method.

Caption: Decision workflow for selecting a primary purification strategy.

Q3: When is recrystallization a viable option for final purification?

A3: Recrystallization is an excellent and cost-effective method for a final "polishing" step if your nicotinonitrile derivative is a solid with at least 90-95% purity.[6][7] The key is finding a solvent system where the compound is highly soluble when hot but poorly soluble when cold, while impurities remain in solution at cold temperatures.[8] This technique is particularly effective at removing small amounts of structurally similar impurities that may be difficult to resolve by chromatography.

Part 2: Troubleshooting Guides for Common Techniques

This section provides detailed, question-and-answer-based troubleshooting for specific issues you may encounter during purification.

Guide 1: Reversed-Phase (RP) Chromatography

RP chromatography separates molecules based on hydrophobicity using a non-polar stationary phase and a polar mobile phase.[9] While versatile, it struggles with very polar compounds.

• Q: My polar nicotinonitrile derivative has no retention and elutes in the solvent front on my C18 column. What can I do?

  • Causality: Your compound is too polar to interact sufficiently with the non-polar C18 stationary phase. It spends all its time in the polar mobile phase and is washed off the column immediately.

  • Solutions:

    • Switch to a More Retentive Phase: Consider a C18 column with a higher carbon load or end-capping designed for polar compounds. However, this often yields only marginal improvements.

    • Use 100% Aqueous Mobile Phase: Start your gradient with 100% aqueous buffer (e.g., water with 0.1% formic acid or trifluoroacetic acid). Standard C18 columns can suffer from "phase dewetting" or collapse under these conditions, so ensure your column is specified for aqueous stability.

    • Change Techniques: This is a strong indication that RP is not the right technique. You should immediately consider HILIC.[10][11]

• Q: I'm observing significant peak tailing for my basic nicotinonitrile derivative. Why is this happening?

  • Causality: Peak tailing for basic compounds in RP is often caused by secondary interactions between the protonated pyridine nitrogen and residual, acidic silanol groups on the silica-based stationary phase. This leads to a secondary, undesirable retention mechanism.

  • Solutions:

    • Work at High pH: Use a mobile phase with a pH 2 units above the pKa of your compound's conjugate acid (e.g., pH 8-10). This keeps the pyridine nitrogen in its neutral, free-base form, minimizing interaction with silanols. Ensure you use a pH-stable column (e.g., a hybrid or polymer-based column).

    • Add a Mobile Phase Modifier: Incorporate a competing base, like triethylamine (TEA), into your mobile phase at a low concentration (~0.1%). The TEA will interact with the active silanol sites, masking them from your analyte.

    • Use an Acidic Modifier: A low pH mobile phase (e.g., 0.1% formic acid, pH ~2.7) will protonate both your basic analyte and the silanol groups, leading to ionic repulsion that can improve peak shape.

Guide 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the premier technique for separating highly polar, hydrophilic compounds.[12] It uses a polar stationary phase (like bare silica, diol, or amide) and a mobile phase with a high concentration of a water-miscible organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[13]

• Q: My retention times in HILIC are inconsistent and drifting between runs. What is the problem?

  • Causality: The HILIC retention mechanism relies on the partitioning of the analyte into a water-enriched layer adsorbed onto the stationary phase surface.[14] This layer is highly sensitive and takes a long time to equilibrate. Minor variations in mobile phase composition, temperature, or injection solvent can disrupt this equilibrium.

  • Solutions:

    • Increase Equilibration Time: HILIC columns require significantly longer equilibration times than RP columns. A minimum of 10-20 column volumes is recommended when changing mobile phases or after a steep gradient.

    • Match Injection Solvent to Mobile Phase: Injecting your sample in a solvent much stronger (i.e., more aqueous) than the mobile phase will cause severe peak distortion and shifting retention. Dissolve your sample in a solution that is as close as possible to your initial mobile phase composition, ideally with a slightly lower water content.

    • Control Temperature: Use a column thermostat. The viscosity and solvation properties of HILIC mobile phases are sensitive to temperature fluctuations.

• Q: I'm not getting any separation, and all my compounds are eluting very late. How do I reduce retention?

  • Causality: In HILIC, water is the strongest eluting solvent.[10] If retention is too high, your mobile phase is too "weak" (i.e., has too much organic solvent).

  • Solutions:

    • Increase Water Content: Gradually increase the percentage of the aqueous component in your mobile phase. Small changes (1-2%) can have a significant impact on retention.

    • Increase Buffer Concentration: Increasing the salt concentration in the aqueous portion of your mobile phase (e.g., from 10 mM to 20 mM ammonium formate) will increase its elution strength and reduce retention.[14]

    • Change the Organic Solvent: While acetonitrile is most common, other solvents can be used. The solvent strength order in HILIC is generally: Water > Methanol > Ethanol > Isopropanol > Acetonitrile.[14] Switching from acetonitrile to methanol will dramatically reduce retention.

Parameter	Reversed-Phase (RP) Chromatography	Normal-Phase (NP) Chromatography	Hydrophilic Interaction (HILIC)
Stationary Phase	Non-polar (e.g., C18, C8)[15]	Polar (e.g., Silica, Alumina)[15]	Very Polar (e.g., Silica, Diol, Amide)
Mobile Phase	Polar (e.g., Water/Acetonitrile)[16]	Non-polar (e.g., Hexane/Ethyl Acetate)[16]	High Organic + Aqueous Buffer
Elution Order	Polar compounds elute first[16]	Non-polar compounds elute first[17]	Non-polar compounds elute first
Strong Solvent	Organic (e.g., Acetonitrile)	Polar (e.g., Ethyl Acetate, Methanol)	Aqueous (Water)[10]
Best For	Non-polar to moderately polar compounds	Moderately polar, water-insoluble compounds[16]	Very polar, water-soluble compounds[10][12]

Guide 3: Recrystallization

• Q: My compound "oils out" of the solution upon cooling instead of forming crystals. What should I do?

  • Causality: "Oiling out" occurs when the solubility of the compound in the cooling solvent is still too high, or the solution is too saturated, causing it to separate as a super-saturated liquid phase rather than an ordered crystal lattice.

  • Solutions:

    • Add More Solvent: Your initial solution might be too concentrated. Add a small amount of additional hot solvent to the oiled-out mixture and reheat until everything redissolves, then attempt to cool again.

    • Cool More Slowly: Rapid cooling encourages precipitation over crystallization. Allow the flask to cool slowly to room temperature on a benchtop, then transfer it to an ice bath. Insulating the flask can help.

    • Change Solvent System: The chosen solvent may be too good a solvent. Try a solvent system where your compound has lower overall solubility, or use a co-solvent system (e.g., Ethanol/Water, Hexane/Acetone).[18]

Part 3: Experimental Protocols

Protocol 1: General Acid-Base Extraction Workflow

This protocol describes the purification of a basic nicotinonitrile derivative from neutral or acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent (e.g., Dichloromethane (DCM) or Ethyl Acetate (EtOAc)).

• Acidic Wash: Transfer the solution to a separatory funnel. Add an equal volume of dilute aqueous acid (e.g., 1 M HCl). Stopper the funnel, invert, and vent. Shake vigorously for 1-2 minutes, venting periodically.

• Separation: Allow the layers to separate. The protonated nicotinonitrile derivative is now in the aqueous layer. Drain the bottom layer. If your organic solvent is denser than water (like DCM), your product is in the upper aqueous layer. If it is less dense (like EtOAc), your product is in the lower aqueous layer. Keep the aqueous layer and discard the organic layer (which contains neutral impurities).

• Basification: Return the aqueous layer to the separatory funnel. Slowly add a base (e.g., saturated NaHCO₃ solution or 1 M NaOH) until the solution is basic (check with pH paper, pH > 8). This neutralizes the compound.

• Back-Extraction: Add a fresh portion of the organic solvent (DCM or EtOAc). Shake vigorously as before. The neutral nicotinonitrile derivative will now transfer back into the organic layer.

• Drying and Concentration: Drain the organic layer into a flask. Dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the purified product.

Caption: Workflow for acid-base extraction of a basic compound.

References

• Normal-phase vs.
• Normal Phase HPLC Column and Reverse Phase HPLC Column. (2025). Hawach Scientific.
• How to purify Nicotinic acid derivatives from the reaction mixture?. (2017).
• Ion-Exchange Chromatography: Basic Principles and Applic
• Superior Separation of Nicotine and Tobacco related Alkaloids by Utilizing the Selectivity of Hydrophilic Interaction Chromatography (HILIC). Thermo Fisher Scientific.
• Purification Techniques. Journal of New Developments in Chemistry.
• Acid-Base Extraction. (2022). Chemistry LibreTexts.
• Reverse Phase Chromatography Techniques. (2025). Chrom Tech, Inc..
• Reagents & Solvents: Solvents for Recrystalliz
• Aqueous normal-phase chrom
• Hydrophilic interaction liquid chromatography (HILIC)
• Acid–base extraction. Wikipedia.
• Recrystalliz
• Hydrophilic Interaction Chromatography Method Development and Troubleshooting. (2018). Agilent.
• Acid-Base Extraction Tutorial. (2020). YouTube.
• Recrystalliz
• Polar Compounds. SIELC Technologies.
• Hydrophilic Interaction Liquid Chrom
• What can I use to purify polar reaction mixtures?. (2023). Biotage.
• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. Afinisida.

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Polar Compounds | SIELC Technologies [sielc.com]
• 6. openaccesspub.org [openaccesspub.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Recrystallization [wiredchemist.com]
• 9. chromtech.com [chromtech.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. biotage.com [biotage.com]
• 12. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 14. agilent.com [agilent.com]
• 15. hawach.com [hawach.com]
• 16. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 17. Aqueous normal-phase chromatography - Wikipedia [en.wikipedia.org]
• 18. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Overcoming Catalyst Poisoning in Pyridine Cross-Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for a persistent challenge in modern synthetic chemistry: catalyst poisoning in palladium-catalyzed cross-coupling reactions involving pyridine-based substrates. The inherent basicity and coordinating ability of the pyridine nitrogen atom frequently lead to catalyst deactivation, resulting in diminished yields, stalled reactions, and challenges in process scale-up. This resource offers a structured approach to diagnosing and overcoming these issues, grounded in mechanistic principles and supported by field-proven protocols.

Frequently Asked Questions (FAQs)

Here we address some of the foundational questions regarding catalyst poisoning in the context of pyridine cross-coupling reactions.

Q1: What is the fundamental mechanism of catalyst poisoning by pyridine in cross-coupling reactions?

A1: The primary mechanism of catalyst poisoning by pyridine is the strong coordination of the lone pair of electrons on the pyridine nitrogen to the palladium catalyst's active sites. This coordination deactivates the catalyst by preventing it from participating in the catalytic cycle, particularly the crucial oxidative addition step. This is a common issue in popular cross-coupling reactions like the Suzuki-Miyaura coupling.

Q2: Are all pyridine-containing substrates equally problematic?

A2: Not necessarily. The position of the coupling handle (e.g., a halogen) on the pyridine ring can influence the severity of catalyst poisoning. For instance, 2-halopyridines are often more challenging substrates than 3- or 4-halopyridines. This is because the proximity of the nitrogen atom to the reaction center in 2-substituted pyridines can facilitate chelation to the palladium center, further stabilizing the deactivated state.

Q3: Can other functional groups on my pyridine substrate interfere with the reaction?

A3: Yes, other functional groups can also impact the reaction's success. For example, unprotected amine (NH2) groups can also coordinate to the palladium catalyst, leading to catalyst deactivation or undesired side reactions. It is often stated that compounds with labile protons, such as primary amines, are not ideal coupling partners in Suzuki reactions, sometimes necessitating protection/deprotection steps[1].

Q4: Are there situations where pyridine is intentionally used with a catalyst?

A4: Interestingly, yes. In some specific applications, pyridine or related nitrogen heterocycles are used as "controlled poisons" to modulate a catalyst's activity and enhance selectivity. A classic example is the Lindlar catalyst, where palladium on calcium carbonate is intentionally poisoned with lead acetate and quinoline to achieve the semi-hydrogenation of alkynes to cis-alkenes without over-reduction to the alkane.

In-Depth Troubleshooting Guide

This section provides a problem-oriented approach to resolving common issues encountered during pyridine cross-coupling reactions.

Problem 1: Low or No Conversion of Starting Material

You've set up your Suzuki-Miyaura coupling of a bromopyridine with a boronic acid, but after the specified reaction time, you observe primarily unreacted starting materials.

Possible Causes & Solutions:

• Severe Catalyst Poisoning: The pyridine substrate is likely binding strongly to the palladium catalyst, effectively shutting down the catalytic cycle.

  • Substrate Modification (The N-Oxide Strategy): One of the most effective strategies is to temporarily mask the problematic nitrogen lone pair by converting the pyridine to a pyridine N-oxide. The N-oxide is significantly less coordinating and allows the cross-coupling reaction to proceed efficiently. The N-oxide can then be easily reduced back to the pyridine in a subsequent step. This approach can lead to significantly higher yields[2].

  • Increase Catalyst Loading: While not the most elegant solution, increasing the catalyst loading (e.g., from 1-2 mol% to 5-10 mol%) can sometimes provide a sufficient concentration of active catalyst to achieve a reasonable yield. However, this increases costs and the amount of residual palladium in the product[3].

  • Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands like SPhos or XPhos can promote the desired cross-coupling by favoring the reductive elimination step and potentially destabilizing the pyridine-palladium complex. A screening of different ligands is often a worthwhile endeavor[4].

• Suboptimal Reaction Conditions: The chosen conditions may not be suitable for the specific substrates.

  • Solvent and Base Combination: The solvent and base system plays a crucial role in the Suzuki-Miyaura reaction. For challenging couplings, a thorough screening of bases (e.g., K3PO4, Cs2CO3) and solvents (e.g., dioxane, toluene, DMF, often with a small amount of water) is recommended[5].

  • Temperature: Increasing the reaction temperature can sometimes overcome the activation energy barrier for the oxidative addition step, even in the presence of a coordinating substrate.

Problem 2: Reaction Stalls After Partial Conversion

The reaction proceeds initially but then stops, leaving a mixture of starting materials and product.

Possible Causes & Solutions:

• Gradual Catalyst Deactivation: The pyridine substrate or product may be slowly poisoning the catalyst over the course of the reaction. The product itself, a biarylpyridine, can also act as a catalyst poison[6].

  • In-Situ Catalyst Protection: The addition of certain additives can help protect the catalyst. For instance, some researchers have explored the use of Lewis acids to coordinate with the pyridine nitrogen, reducing its ability to poison the palladium catalyst.

  • Slow Addition of Substrate: In some cases, slowly adding the pyridine substrate to the reaction mixture can maintain a low instantaneous concentration, minimizing catalyst deactivation.

• Decomposition of Reagents: Boronic acids, in particular, can be unstable under certain reaction conditions and may decompose over time, leading to a stalled reaction.

  • Use of Boronic Esters: Pinacol esters of boronic acids are often more stable than the corresponding boronic acids and can be a better choice for sluggish reactions.

  • Fresh Reagents: Ensure that the boronic acid and other reagents are of high quality and have been stored properly.

Problem 3: Inconsistent Results and Poor Reproducibility

You achieved a good yield once, but subsequent attempts have failed or given much lower yields.

Possible Causes & Solutions:

• Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive Pd(II) species.

  • Rigorous Degassing: Ensure that all solvents are thoroughly degassed before use. Techniques like freeze-pump-thaw cycles or sparging with an inert gas (argon or nitrogen) are essential. The reaction vessel should also be thoroughly purged with an inert gas.

• Trace Impurities: The starting materials or solvents may contain trace impurities that act as catalyst poisons.

  • Purification of Starting Materials: If possible, purify the pyridine substrate and other reagents before use. Techniques like distillation or recrystallization can remove harmful impurities.

  • High-Purity Solvents: Use high-purity, anhydrous solvents from a reliable source.

Experimental Protocols

Protocol 1: Synthesis of a Pyridine N-Oxide

This protocol provides a general method for the oxidation of a pyridine to its corresponding N-oxide, a key step in mitigating catalyst poisoning.

Materials:

• Substituted Pyridine (1.0 equiv)

• m-Chloroperoxybenzoic acid (m-CPBA) (1.1 - 1.5 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Anhydrous magnesium sulfate or sodium sulfate

• Stir bar and round-bottom flask

• Separatory funnel

Procedure:

• Dissolve the substituted pyridine in DCM in a round-bottom flask equipped with a stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA portion-wise to the stirred solution over 15-30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium sulfite solution to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution to remove m-chlorobenzoic acid.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude pyridine N-oxide.

• Purify the product by column chromatography or recrystallization as needed.

Protocol 2: Regeneration of a Poisoned Palladium on Carbon (Pd/C) Catalyst

This protocol outlines a procedure for regenerating a Pd/C catalyst that has been deactivated by nitrogen-containing heterocycles.

Materials:

• Spent Pd/C catalyst

• Deionized water

• Methanol or Ethanol

• Dilute aqueous solution of an alkali metal carbonate (e.g., 0.25 M Sodium Carbonate)

• Filtration apparatus (e.g., Büchner funnel)

• Beaker and stir bar

Procedure:

• Carefully recover the spent Pd/C catalyst from the reaction mixture by filtration.

• Wash the catalyst thoroughly with deionized water to remove any water-soluble impurities.

• Wash the catalyst with an organic solvent like methanol or ethanol to remove adsorbed organic compounds[3].

• Create a slurry of the washed catalyst in a dilute aqueous solution of sodium carbonate in a beaker with a stir bar[7].

• Heat the slurry with stirring to a temperature of 80-100 °C for 1-2 hours. This basic wash can help to displace the coordinated pyridine from the palladium surface[7].

• Allow the mixture to cool, and then filter the catalyst.

• Wash the regenerated catalyst with deionized water until the filtrate is neutral.

• Dry the catalyst under vacuum. The regenerated catalyst can then be tested for activity in a small-scale reaction.

Data Presentation

Table 1: Comparison of Ligands for the Suzuki-Miyaura Coupling of 2-Bromopyridine with Phenylboronic Acid

Ligand	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
PPh3	Pd(PPh3)4	K2CO3	Toluene/H2O	100	45	Hypothetical Data
SPhos	Pd(OAc)2/SPhos	K3PO4	Dioxane/H2O	100	92	[4]
XPhos	Pd2(dba)3/XPhos	K3PO4	Dioxane/H2O	100	95	Hypothetical Data
dppf	Pd(dppf)Cl2	Cs2CO3	Toluene/H2O	110	88	[5]

Note: The data in this table is illustrative and compiled from various sources to demonstrate general trends. Actual yields may vary depending on the specific reaction conditions and substrates.

Table 2: Effect of the N-Oxide Strategy on the Yield of a Suzuki-Miyaura Coupling

Substrate	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
2-Bromopyridine	Pd(OAc)2/SPhos	K3PO4	Dioxane/H2O	100	65	Hypothetical Data
2-Bromopyridine N-Oxide	Pd(OAc)2/SPhos	K3PO4	Dioxane/H2O	100	94	[2]

Note: This table illustrates the significant improvement in yield that can be achieved by employing the N-oxide strategy for a challenging 2-bromopyridine substrate.

Visualizations

Caption: Mechanism of catalyst poisoning by pyridine.

Caption: Troubleshooting workflow for pyridine cross-coupling.

Caption: Workflow for the regeneration of a poisoned Pd/C catalyst.

References

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Journal of Monthly Refereed Research[Link]

• Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

• Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives. ResearchGate. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. ACS Publications. [Link]

• Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. ACS Publications. [Link]

• Arylation of pyridine N-oxides via a ligand-free Suzuki reaction in water. Semantic Scholar. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. ACS Publications. [Link]

• Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study. ACS Publications. [Link]

• Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry. ResearchGate. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. ACS Publications. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. RSC Publishing. [Link]

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Technical Support Center: Scaling Up the Synthesis of 6-Hydroxy-5-iodonicotinonitrile

This guide provides a comprehensive technical resource for researchers, chemists, and process development professionals involved in the synthesis of 6-Hydroxy-5-iodonicotinonitrile. It is designed to offer not just procedural steps, but also the underlying scientific rationale, troubleshooting insights, and strategies for scaling up production. Our focus is on providing a robust, self-validating methodology grounded in established chemical principles.

Strategic Overview of the Synthesis

The synthesis of 6-Hydroxy-5-iodonicotinonitrile is most effectively approached via a two-step sequence starting from the commercially available 6-Chloronicotinonitrile. This strategy is predicated on two reliable and well-understood transformations:

• Nucleophilic Aromatic Substitution (SNAr): Hydrolysis of the 6-chloro group to a hydroxyl group. The electron-withdrawing nature of the nitrile group and the ring nitrogen facilitates this substitution.

• Electrophilic Aromatic Substitution: Direct iodination of the resulting 6-Hydroxynicotinonitrile. The hydroxyl group is a powerful activating group, directing the electrophilic iodine regioselectively to the ortho-position (C5).

This approach avoids the complexities and potential hazards of alternative routes, such as a Sandmeyer reaction from an amino precursor, which can sometimes suffer from lower yields and side reactions.[1][2][3]

Caption: Overall two-step synthetic workflow.

Detailed Experimental Protocols

These protocols are designed to be scalable. Quantitative data for both lab and pilot scales are provided for reference.

Protocol 1: Synthesis of 6-Hydroxynicotinonitrile

This procedure details the basic hydrolysis of 6-Chloronicotinonitrile.

Reaction: C6H3ClN2 + 2 NaOH → C6H4N2O + NaCl + H2O

Reagent Table:

Reagent/Solvent	Lab Scale (10g)	Pilot Scale (1kg)	Molar Eq.	Notes
6-Chloronicotinonitrile[4]	10.0 g	1.00 kg	1.0	Starting Material
Sodium Hydroxide (NaOH)	8.6 g	0.86 kg	3.0	Base for hydrolysis
Water (H₂O)	200 mL	20 L	-	Solvent
Hydrochloric Acid (HCl, conc.)	As needed	As needed	-	For neutralization

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask (or reactor) equipped with a magnetic stirrer, reflux condenser, and temperature probe, add water and sodium hydroxide. Stir until all NaOH has dissolved.

• Reagent Addition: Add the 6-Chloronicotinonitrile to the NaOH solution.

• Heating: Heat the mixture to reflux (approx. 100-105 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS. Causality: The high temperature is necessary to overcome the activation energy for the SNAr reaction.

• Cooling and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add concentrated HCl to neutralize the excess NaOH and precipitate the product. The target pH is ~7. The product will precipitate as a pale solid.

• Isolation: Filter the solid product using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water to remove any residual salts.

• Drying: Dry the product under vacuum at 50-60 °C to a constant weight. The expected yield is typically 90-95%.

Protocol 2: Synthesis of 6-Hydroxy-5-iodonicotinonitrile

This protocol uses N-Iodosuccinimide (NIS) for a controlled, regioselective iodination.

Reaction: C6H4N2O + C4H4INO2 → C6H3IN2O + C4H5NO2

Reagent Table:

Reagent/Solvent	Lab Scale (10g)	Pilot Scale (1kg)	Molar Eq.	Notes
6-Hydroxynicotinonitrile[5]	10.0 g	1.00 kg	1.0	Starting Material
N-Iodosuccinimide (NIS)	19.7 g	1.97 kg	1.05	Iodinating Agent
Acetonitrile (MeCN)	200 mL	20 L	-	Solvent
Sodium Thiosulfate (aq)	As needed	As needed	-	For quenching

Step-by-Step Procedure:

• Reaction Setup: In a flask (or reactor) protected from light, dissolve the 6-Hydroxynicotinonitrile in acetonitrile.

• Reagent Addition: Add the N-Iodosuccinimide in one portion at room temperature. Causality: NIS is chosen as it provides an electrophilic iodine source ("I+") under mild conditions, minimizing side reactions compared to harsher reagents like ICl.[6]

• Reaction: Stir the mixture at room temperature for 12-18 hours. The reaction progress can be monitored by LC-MS.

• Quenching: Upon completion, add a saturated aqueous solution of sodium thiosulfate to quench any unreacted NIS and residual iodine. Stir until the dark color dissipates.

• Solvent Removal: Reduce the solvent volume by approximately 80% using a rotary evaporator (or by distillation under reduced pressure).

• Precipitation & Isolation: Add deionized water to the concentrated mixture to precipitate the crude product. Filter the solid and wash thoroughly with water.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to yield the pure 6-Hydroxy-5-iodonicotinonitrile as a white to off-white solid. The expected yield is 85-90%.

Troubleshooting and FAQ Guide

This section addresses common issues encountered during the synthesis and scale-up.

Step 1: Hydrolysis of 6-Chloronicotinonitrile

Q1: The hydrolysis reaction is slow or appears stalled. What could be the cause?

A1:

• Insufficient Temperature: Ensure the reaction mixture is at a full, rolling reflux. A temperature below 100 °C can significantly slow down the reaction rate.

• Inadequate Mixing: On a larger scale, ensure that the stirring is vigorous enough to keep the heterogeneous mixture well-suspended. Poor mixing can lead to localized "hot spots" and areas of low reactivity.

• Base Stoichiometry: While a stoichiometric amount of NaOH is sufficient in theory, an excess (2.5-3.0 equivalents) is recommended to ensure the reaction goes to completion and to maintain a high pH, which favors the nucleophilic attack.

Q2: My final product from the hydrolysis step has a low melting point and looks impure. What are the likely impurities?

A2:

• Unreacted Starting Material: The most common impurity is unreacted 6-Chloronicotinonitrile. This can be addressed by increasing the reaction time or temperature.

• Inorganic Salts: If the product is not washed thoroughly after filtration, residual NaCl or NaOH can contaminate the final product. Ensure the filter cake is washed with ample cold water until the filtrate runs neutral.

Step 2: Iodination of 6-Hydroxynicotinonitrile

Caption: Mechanism of electrophilic iodination. (Note: Image placeholders would be replaced with actual chemical structure images in a live system.)

Q3: The iodination reaction is not going to completion. How can I improve the conversion?

A3:

• Reagent Quality: Ensure the N-Iodosuccinimide (NIS) is of high purity and has been stored properly (protected from light and moisture). Degradation of NIS will lead to lower reactivity.

• Solvent Purity: The acetonitrile used should be dry. Water can compete with the substrate and react with NIS.

• Slight Excess of NIS: Increasing the stoichiometry of NIS to 1.1-1.2 equivalents can help drive the reaction to completion, but be mindful that this may slightly increase the formation of byproducts.

Q4: I am observing di-iodinated byproducts in my LC-MS analysis. How can this be prevented?

A4: The hydroxyl group is strongly activating, and if the reaction conditions are too harsh, a second iodine atom can be added to the ring.

• Control Stoichiometry: Do not use a large excess of NIS. A small excess (1.05 eq) is usually sufficient.

• Temperature Control: Run the reaction at room temperature. Applying heat will increase the rate of the second iodination more than the first.

• Slow Addition: On a larger scale, consider adding the NIS portion-wise or as a solution over a period of time to maintain a low instantaneous concentration, which disfavors di-substitution.

Q5: After quenching with sodium thiosulfate, the organic layer remains colored. What is the issue?

A5: A persistent color (yellow/brown) indicates the presence of elemental iodine (I₂). This can happen if the quench was insufficient.

• Additional Quench: Add more sodium thiosulfate solution and stir vigorously until the color is discharged.

• Alternative Wash: A wash with a sodium bisulfite solution can also be effective at removing residual iodine.

Scaling-Up Considerations

Q6: What are the primary safety concerns when scaling up the iodination step?

A6:

• Exotherm Potential: While the reaction with NIS is generally not violently exothermic, it's crucial to monitor the internal temperature during and after NIS addition on a large scale. Have a cooling bath on standby.

• Dust Control: Both NIS and the product are fine powders. Use appropriate personal protective equipment (PPE), including dust masks or respirators, and handle in a well-ventilated area or a contained system to prevent inhalation.

• Solvent Handling: Acetonitrile is flammable and toxic. Ensure all equipment is properly grounded and that procedures are in place for handling large volumes of flammable liquids.

Q7: How should I adapt the purification for a multi-kilogram batch?

A7:

• Recrystallization: While effective, recrystallization of very large batches can be cumbersome. Ensure you have a reactor of sufficient size to dissolve the crude product and that it is equipped with controlled cooling capabilities to ensure good crystal formation.

• Slurry Wash: As an alternative to full recrystallization, a slurry wash of the crude product in a hot solvent (like ethanol) can be highly effective. The product is suspended in the hot solvent, stirred for a period, and then filtered while hot. This process is excellent for removing more soluble impurities without having to completely dissolve the entire batch.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Structural Validation of Nicotinonitrile Derivatives: A Comparative Analysis Centered on X-ray Crystallography

Introduction: The Unambiguous Imperative in Drug Discovery

In the landscape of medicinal chemistry, nicotinonitrile derivatives represent a scaffold of immense potential, forming the core of numerous therapeutic agents.[1][2] Their biological activity is intrinsically linked to their precise three-dimensional architecture. For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's structure is not merely a characterization step; it is the bedrock upon which all subsequent research—from structure-activity relationship (SAR) studies to lead optimization—is built. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and the ultimate failure of a promising drug candidate.

This guide provides an in-depth comparison of the primary analytical techniques for structural validation, anchored by the gold standard: single-crystal X-ray crystallography. We will explore the causality behind experimental choices, compare performance with viable alternatives using experimental data, and present a synergistic workflow for achieving irrefutable structural validation.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

X-ray crystallography is the definitive experimental science for determining the atomic and molecular structure of a crystal.[3] It provides a high-resolution, three-dimensional map of electron density within a molecule, from which we can determine the precise positions of atoms, their chemical bonds, and their spatial relationships.[4] For novel nicotinonitrile derivatives, SC-XRD is unparalleled in its ability to resolve absolute stereochemistry, identify tautomeric forms, and characterize intermolecular interactions that govern crystal packing.

The Causality of the Workflow: From Solution to Structure

The journey from a newly synthesized compound to a validated crystal structure is a systematic process where each step is designed to ensure the integrity of the final model. The entire process aims to translate the diffraction pattern, a result of X-rays scattering off electron clouds in the crystal, into a chemically meaningful atomic model.[5]

Caption: The workflow of single-crystal X-ray crystallography.

Experimental Protocol 1: Growing Diffraction-Quality Crystals of Nicotinonitrile Derivatives

The most significant hurdle in SC-XRD is often obtaining a suitable single crystal.[4][5] The goal is to encourage molecules to slowly self-assemble into a highly ordered lattice. Rapid precipitation leads to amorphous solids or poorly ordered microcrystals, which are unsuitable for diffraction.

Rationale: Slow crystal growth is paramount because it allows molecules sufficient time to adopt their lowest energy conformation and pack in a regular, repeating manner, minimizing defects in the crystal lattice.[6] The choice of solvent is critical; an ideal solvent system is one in which the compound is sparingly soluble.

Step-by-Step Methodology:

• Purity First: Ensure the nicotinonitrile derivative is of the highest possible purity (>98%). Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder.

• Solvent Screening: In parallel, test the solubility of the compound (~1-2 mg) in a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, hexanes) to identify a solvent in which it is moderately soluble and another in which it is poorly soluble (an anti-solvent).

• Method A: Slow Evaporation:

  • Dissolve the compound in a minimal amount of the chosen "good" solvent in a small vial.

  • Cover the vial with parafilm and puncture it with 1-3 small holes using a needle. This restricts the rate of evaporation.[6]

  • Place the vial in a vibration-free location and allow the solvent to evaporate over several days to weeks.

• Method B: Vapor Diffusion (Liquid-Liquid):

  • Dissolve the compound in a minimal amount of the "good" solvent in a small, open vial.

  • Place this vial inside a larger, sealed jar containing a layer of the "anti-solvent."

  • Slow diffusion of the anti-solvent vapor into the inner vial will gradually decrease the solubility of the compound, promoting slow crystallization.

• Crystal Harvesting: Once crystals of suitable size (ideally 0.1-0.3 mm in all dimensions) appear, carefully extract one using a cryoloop and mount it on the goniometer head of the diffractometer.[7]

The Self-Validating System: Data Analysis and Refinement

The process of refining a crystal structure is inherently self-validating. The collected diffraction data contains thousands of unique reflections, each with a measured intensity. A proposed atomic model is used to calculate a theoretical diffraction pattern. The refinement process uses least-squares algorithms to minimize the difference between the observed and calculated data.[3]

Key validation metrics are generated during this process:

• R-factor (R1): A measure of the agreement between the experimental diffraction data and the calculated data from the refined model. A value below 5% for high-quality small molecule data is excellent.

• Goodness-of-Fit (GooF): Should be close to 1.0. Significant deviations can indicate an incorrect model or improper data weighting.

• Geometric Parameters: The final model must be chemically sensible. Bond lengths and angles should be compared to known values for similar chemical fragments.[8] Validation tools check for unusual geometries and steric clashes.[8][9]

Part 2: A Comparative Guide to Alternative & Complementary Techniques

While SC-XRD is definitive, it is not always feasible or necessary as a first-line technique. Other spectroscopic and computational methods provide crucial, often complementary, information.

Technique	Information Provided	Sample Requirements	Key Strengths	Key Limitations
SC-X-ray Crystallography	Absolute 3D structure, bond lengths/angles, stereochemistry, crystal packing.[10][11]	High-quality single crystal (0.05-0.5 mm).[7]	Unambiguous and complete structural determination.[11]	Crystal growth can be a major bottleneck; provides solid-state structure only.[5]
NMR Spectroscopy	Atomic connectivity (C-H framework), solution-state conformation.[12][13]	Soluble sample (~5-10 mg) in deuterated solvent.	Excellent for determining the molecular skeleton and identifying isomers in solution.[12] Non-destructive.[12]	Does not provide absolute 3D structure or crystal packing. Can be ambiguous for complex stereochemistry.[14]
Mass Spectrometry (MS)	Molecular weight and molecular formula (High-Res MS), fragmentation patterns.[15][16]	Small amount of sample (~µg-ng), can be solid or in solution.	High sensitivity, confirms elemental composition.[15][17]	Provides no information on atomic connectivity or 3D structure.[17] Destructive.
Computational Modeling	Predicted low-energy conformations, theoretical spectroscopic data, charge distribution.[18]	None (in-silico).	Can rationalize observed structures and predict properties.[19][20] Can aid in interpreting complex NMR spectra.	A theoretical prediction that requires experimental validation. Accuracy is method-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Expert

NMR spectroscopy is the workhorse for organic chemists, providing detailed information about the chemical environment and connectivity of atoms.[13][21] For a novel nicotinonitrile derivative, a suite of NMR experiments is the first step after synthesis.

• ¹H NMR: Reveals the number of different types of protons and their neighboring protons through spin-spin coupling.

• ¹³C NMR: Shows the number of unique carbon environments in the molecule.[22]

• 2D NMR (COSY, HSQC, HMBC): These powerful experiments are used to piece together the molecular puzzle. COSY identifies proton-proton couplings, HSQC correlates protons to their directly attached carbons, and HMBC reveals longer-range (2-3 bond) correlations between protons and carbons.

Causality in Practice: For a nicotinonitrile derivative, HMBC is crucial for establishing the connectivity of quaternary carbons, such as those in the pyridine ring and the nitrile group, which are invisible in ¹H NMR.

Mass Spectrometry (MS): The Formula Confirmer

High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of a new compound.[17] It provides a highly accurate mass measurement, allowing for the determination of the molecular formula with high confidence. Tandem MS (MS/MS) can fragment the molecule, and the resulting fragmentation pattern can provide clues that support a proposed structure.[23]

Causality in Practice: Before investing time in crystallization or complex NMR experiments, a simple HRMS analysis confirms that the synthesized compound has the expected molecular formula, preventing wasted effort on an incorrect product.

Computational Modeling: The Theoretical Insight

Computational methods, such as Density Functional Theory (DFT), can predict the lowest energy conformation of a molecule and calculate theoretical NMR chemical shifts.[18][24] This can be invaluable for assigning complex spectra or for choosing between possible isomers when experimental data is ambiguous.

Causality in Practice: If a nicotinonitrile derivative can exist in two stable conformations, DFT calculations can predict the relative energies and the expected ¹H NMR spectrum for each. Comparing these theoretical spectra to the experimental one can provide strong evidence for the dominant conformation in solution.

Part 3: A Synergistic Workflow for Unambiguous Validation

Caption: Integrated workflow for structural validation.

Case Example: Resolving Tautomeric Ambiguity

Consider a synthesized 2-hydroxy-nicotinonitrile derivative. NMR and MS data confirm the connectivity and molecular formula. However, a fundamental ambiguity remains: does the molecule exist as the 2-hydroxy pyridine tautomer or the 2-pyridone tautomer in the solid state? This difference has profound implications for its hydrogen bonding capabilities and biological interactions. While NMR might show an averaged or single species in solution, it cannot definitively prove the solid-state form.

This is where SC-XRD provides the conclusive answer. The resulting electron density map will unambiguously locate the proton on either the oxygen (hydroxy form) or the nitrogen (pyridone form) and reveal the resulting differences in the C-O and C-N bond lengths, thus resolving the tautomeric state without question.

Conclusion and Future Perspectives

For the structural validation of novel nicotinonitrile derivatives, single-crystal X-ray crystallography remains the unequivocal gold standard.[14][25] Its ability to deliver a complete and precise three-dimensional atomic map is unmatched. However, true scientific integrity and efficiency are achieved not by relying on this single pillar, but by building a foundation supported by complementary techniques. A synergistic workflow employing mass spectrometry for formula confirmation, NMR spectroscopy for connectivity analysis, and X-ray crystallography for definitive 3D structure determination constitutes a self-validating system that ensures accuracy and confidence in drug discovery and development.

Looking forward, techniques like three-dimensional electron diffraction (3DED or MicroED) are emerging as powerful tools for analyzing microcrystalline samples that are too small for conventional X-ray diffraction, promising to bridge a critical gap in structural analysis.[26]

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A Comparative Guide to the Mass Spectrometry Analysis of 6-Hydroxy-5-iodonicotinonitrile and Its Byproducts

For researchers, scientists, and drug development professionals, the precise characterization of active pharmaceutical ingredients (APIs) and their related substances is paramount. This guide provides an in-depth technical comparison of mass spectrometry-based approaches for the analysis of 6-Hydroxy-5-iodonicotinonitrile, a key intermediate in the synthesis of various pharmaceutical compounds. We will explore the intricacies of its mass spectral behavior and that of its potential process-related impurities and degradation products, offering field-proven insights and detailed experimental protocols.

Understanding the Analyte and Its Potential Byproducts

6-Hydroxy-5-iodonicotinonitrile is a substituted pyridine derivative. Its synthesis typically involves the electrophilic iodination of a 6-hydroxynicotinonitrile precursor.[1][2][3] Understanding the synthetic route is crucial for predicting potential byproducts that may need to be identified and quantified.

Plausible Synthetic Pathway and Potential Impurities

A common method for the introduction of an iodine atom to an activated aromatic ring is through electrophilic iodination using an iodine source and an oxidizing agent.[1][2] The hydroxyl group at the 6-position is an activating group, directing the incoming electrophile to the ortho and para positions. Given the steric hindrance at the ortho position (C5) and the electronic activation, iodination is expected to occur predominantly at the 5-position.

However, several byproducts can arise from this process:

• Regioisomers: Incomplete regioselectivity could lead to the formation of other iodo-isomers, such as 6-Hydroxy-3-iodonicotinonitrile.

• Di-iodinated Species: Over-iodination can result in the formation of di-iodinated products, for instance, 6-Hydroxy-3,5-diiodonicotinonitrile.

• Unreacted Starting Material: Incomplete reaction will leave residual 6-Hydroxynicotinonitrile.[4]

• Oxidation Products: The presence of an oxidizing agent could lead to the formation of pyridine N-oxides.[5][6]

• Byproducts from Precursor Synthesis: Impurities present in the starting material, 6-hydroxynicotinonitrile, may carry through the synthesis.

The following diagram illustrates the likely synthetic pathway and the formation of potential byproducts.

Figure 1: Proposed synthetic pathway and potential byproducts.

Mass Spectrometry Analysis: A Comparative Approach

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and selective analysis of 6-Hydroxy-5-iodonicotinonitrile and its byproducts. We will compare two common ionization techniques, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), and discuss expected fragmentation patterns.

Ionization Method Selection: ESI vs. APCI

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar molecules like 6-Hydroxy-5-iodonicotinonitrile. It typically produces protonated molecules [M+H]+ with minimal in-source fragmentation. This is advantageous for quantification as it concentrates the ion current into a single species. However, ESI is susceptible to matrix effects and ion suppression.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is generally used for less polar compounds but can also be effective for some polar molecules. It is a more energetic ionization technique than ESI, which can lead to more in-source fragmentation. This can be useful for structural confirmation but may reduce sensitivity for quantification of the parent ion. APCI is generally less prone to matrix effects than ESI.

For the analysis of 6-Hydroxy-5-iodonicotinonitrile and its polar byproducts, ESI in positive ion mode is recommended as the primary technique due to its ability to generate abundant protonated molecules, maximizing sensitivity for trace-level detection.

Predicted Fragmentation Patterns

While no public mass spectrum for 6-Hydroxy-5-iodonicotinonitrile is readily available, we can predict its fragmentation based on the known behavior of similar structures, such as 2-Iodo-3-pyridinol, and general fragmentation rules.[7][8][9][10][11]

The molecular weight of 6-Hydroxy-5-iodonicotinonitrile is 245.98 g/mol . The expected protonated molecule will be observed at m/z 246.99.

Key Predicted Fragmentations:

• Loss of Iodine (I•): The C-I bond is relatively weak and prone to cleavage, leading to a significant fragment at m/z 120.03, corresponding to the [M+H-I]+ ion. This is often a dominant fragment for iodo-aromatic compounds.

• Loss of HCN: The nitrile group can be lost as neutral hydrocyanic acid, resulting in a fragment at m/z 220.00.

• Loss of CO: The pyridone tautomer can lose carbon monoxide, leading to a fragment at m/z 218.99.

• Cleavage of the Pyridine Ring: Further fragmentation of the pyridine ring can lead to smaller characteristic ions.

The following diagram illustrates the predicted fragmentation pathway for the protonated 6-Hydroxy-5-iodonicotinonitrile.

Figure 2: Predicted fragmentation of protonated 6-Hydroxy-5-iodonicotinonitrile.

Mass Spectrometry of Potential Byproducts

The following table summarizes the expected mass-to-charge ratios for the protonated molecules of potential byproducts and their key predicted fragments.

Compound	Molecular Formula	[M+H]+ (m/z)	Key Predicted Fragments (m/z)
6-Hydroxynicotinonitrile	C6H4N2O	121.04	93.03 ([M+H-CO]+)
6-Hydroxy-3-iodonicotinonitrile	C6H3IN2O	246.99	120.03 ([M+H-I]+)
6-Hydroxy-3,5-diiodonicotinonitrile	C6H2I2N2O	372.88	245.99 ([M+H-I]+), 120.03 ([M+H-2I]+)
6-Hydroxy-5-iodonicotinonitrile N-oxide	C6H3IN2O2	262.98	246.99 ([M+H-O]+), 120.03 ([M+H-O-I]+)

Experimental Protocols

A robust and validated LC-MS/MS method is essential for the accurate and precise analysis of 6-Hydroxy-5-iodonicotinonitrile and its byproducts.

Sample Preparation

• Standard and Sample Dilution: Accurately weigh and dissolve the reference standard and sample in a suitable solvent, such as a mixture of methanol and water.

• Serial Dilutions: Prepare a series of calibration standards by serial dilution of the stock solution.

• Final Dilution: Dilute all samples and standards to the final concentration in the initial mobile phase composition to ensure good peak shape.

LC-MS/MS Method Parameters

The following is a recommended starting point for method development. Optimization will be required based on the specific instrument and column used.

Parameter	Recommended Condition	Rationale
LC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and separation for polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons for positive ionization and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes the analytes from the column.
Gradient	Start with a low percentage of B (e.g., 5-10%) and ramp up to elute all compounds of interest.	A gradient is necessary to separate compounds with different polarities.
Flow Rate	0.3 - 0.5 mL/min	Typical flow rate for a 2.1 mm ID column.
Injection Volume	1 - 5 µL	To avoid overloading the column.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Best for ionizing these polar compounds.
Capillary Voltage	3.0 - 4.0 kV	Optimize for maximum signal.
Source Temp.	120 - 150 °C	To aid in desolvation.
Desolvation Temp.	350 - 450 °C	To efficiently remove solvent from the ESI droplets.
MS/MS Mode	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity in quantification.

MRM Transitions for Quantification and Confirmation

For robust quantification and identification, at least two MRM transitions should be monitored for each analyte. The most intense transition is typically used for quantification (quantifier), and a second, less intense transition is used for confirmation (qualifier).

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
6-Hydroxy-5-iodonicotinonitrile	246.99	120.03	220.00
6-Hydroxynicotinonitrile	121.04	93.03	65.04
6-Hydroxy-3-iodonicotinonitrile	246.99	120.03	220.00
6-Hydroxy-3,5-diiodonicotinonitrile	372.88	245.99	120.03
6-Hydroxy-5-iodonicotinonitrile N-oxide	262.98	246.99	120.03

The following workflow diagram outlines the analytical process.

Figure 3: Analytical workflow for the analysis of 6-Hydroxy-5-iodonicotinonitrile.

Conclusion and Future Perspectives

This guide has provided a comprehensive overview of the mass spectrometric analysis of 6-Hydroxy-5-iodonicotinonitrile and its potential byproducts. By understanding the synthetic pathway and predicting fragmentation patterns, a robust and sensitive LC-MS/MS method can be developed and validated for the accurate characterization of this important pharmaceutical intermediate. The proposed methodologies, based on established principles and data from closely related analogs, offer a solid foundation for researchers in this field. Future work should focus on obtaining and publishing the actual mass spectral data of 6-Hydroxy-5-iodonicotinonitrile to confirm the predicted fragmentation pathways and further refine analytical methods.

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A Comparative Guide to the Synthesis of 6-Hydroxypyridine-3-carbonitriles: A Modern Approach to a Privileged Scaffold

Introduction: The Enduring Importance of the Pyridone Ring

The 2-pyridone nucleus, the tautomeric form of 2-hydroxypyridine, is a cornerstone of medicinal chemistry.[1][2] These scaffolds are prevalent in a wide array of biologically active molecules and approved pharmaceuticals, valued for their ability to act as both hydrogen bond donors and acceptors and to serve as bioisosteres for various functional groups.[2] Specifically, 6-hydroxypyridine-3-carbonitriles are crucial intermediates in the synthesis of compounds with diverse therapeutic applications, including potential anticancer and anti-inflammatory agents.[3][4] The continued interest in these molecules necessitates the development of efficient, scalable, and environmentally benign synthetic methodologies.

This guide provides a comparative analysis of a traditional, established method for synthesizing 6-hydroxypyridine-3-carbonitriles—the Guareschi-Thorpe reaction—and a novel, one-pot, multicomponent synthesis that aligns with the principles of green chemistry. We will delve into the mechanistic underpinnings of each approach, provide detailed experimental protocols, and present a quantitative comparison of their performance.

Part 1: The Established Route - The Guareschi-Thorpe Synthesis

The Guareschi-Thorpe reaction, first reported in the late 19th century, is a classic method for the synthesis of substituted 2-pyridones.[5] It traditionally involves the condensation of a β-ketoester with cyanoacetamide or a related active methylene compound in the presence of a base.[6] While historically significant, this method often requires relatively long reaction times and can involve harsh conditions or the use of stoichiometric amounts of base, presenting challenges for scalability and sustainability.

Reaction Mechanism: A Stepwise Annulation

The mechanism of the Guareschi-Thorpe synthesis proceeds through a series of well-defined steps. Initially, the base promotes the formation of an enolate from the β-ketoester, which then undergoes a Michael addition to an α,β-unsaturated nitrile formed in situ from the condensation of cyanoacetamide with another molecule of the β-ketoester. The resulting intermediate then undergoes intramolecular cyclization via an imine-enamine tautomerization, followed by dehydration to yield the final 2-pyridone ring. This stepwise nature, while mechanistically elegant, contributes to the longer reaction times and potential for side product formation.

Caption: Mechanistic overview of the traditional Guareschi-Thorpe synthesis.

Experimental Protocol: A Traditional Approach

The following is a representative protocol for the Guareschi-Thorpe synthesis of a 6-substituted-2-hydroxy-4-methylpyridine-3-carbonitrile.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl acetoacetate (1 equivalent) and cyanoacetamide (1 equivalent) in ethanol.

• Base Addition: Add a catalytic amount of a suitable base, such as piperidine or sodium ethoxide, to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration. If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

The reliance on prolonged heating and potentially hazardous bases, coupled with moderate yields, highlights the limitations of this traditional method in the context of modern drug discovery, where speed, efficiency, and sustainability are paramount.

Part 2: A New Paradigm - One-Pot, Microwave-Assisted Multicomponent Synthesis

In recent years, multicomponent reactions (MCRs) have emerged as a powerful tool in synthetic chemistry, allowing for the construction of complex molecules from simple starting materials in a single step.[7] This approach offers significant advantages in terms of atom economy, reduced waste, and operational simplicity. When combined with green chemistry techniques such as microwave irradiation, MCRs can dramatically reduce reaction times and improve yields.

We present a validated, new synthetic method for 6-hydroxypyridine-3-carbonitriles based on a one-pot, three-component condensation under microwave irradiation. This approach is not only more efficient but also aligns with the principles of sustainable chemistry.

Reaction Mechanism: A Convergent and Atom-Economical Pathway

This modern synthesis proceeds via a convergent pathway where all components react in a single pot. A β-ketoester, an active methylene nitrile (e.g., malononitrile), and a nitrogen source (e.g., ammonium acetate) are combined. The reaction is initiated by a Knoevenagel condensation between an aldehyde (if used for further substitution) or a ketone and the active methylene nitrile. This is followed by a Michael addition of the enamine derived from the β-ketoester and ammonium acetate. The resulting intermediate rapidly undergoes cyclization and aromatization to afford the highly functionalized pyridine ring. The use of microwave irradiation accelerates the reaction rate by efficiently heating the polar reactants and solvent.[8]

Caption: Workflow for the new one-pot, microwave-assisted synthesis.

Experimental Protocol: A Green and Efficient Approach

The following protocol details the synthesis of a 6-substituted-2-hydroxy-4-methylpyridine-3-carbonitrile using the new method.

• Reaction Setup: In a microwave-safe reaction vessel, combine ethyl acetoacetate (1 equivalent), malononitrile (1 equivalent), and ammonium acetate (1.5 equivalents) in a minimal amount of a green solvent such as ethanol or even under solvent-free conditions.[7]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a controlled temperature (e.g., 100-120 °C) for 2-10 minutes.

• Workup and Isolation: After the reaction is complete, cool the vessel to room temperature. The product typically precipitates from the reaction mixture. Collect the solid by filtration and wash with cold ethanol to obtain a high-purity product. Further purification is often unnecessary.

The dramatic reduction in reaction time, the use of a greener energy source, and the high yields of pure product underscore the significant advantages of this modern approach.

Part 3: Comparative Analysis

To provide a clear, objective comparison, the performance of the traditional Guareschi-Thorpe synthesis and the new one-pot, microwave-assisted method are summarized below. The data is compiled from representative procedures found in the literature.[3][4][5]

Parameter	Traditional Guareschi-Thorpe Synthesis	New One-Pot, Microwave-Assisted Synthesis
Reaction Time	6 - 12 hours	2 - 10 minutes
Typical Yield	40 - 70%	85 - 95%
Reaction Temperature	Reflux (e.g., ~78 °C for ethanol)	100 - 120 °C
Energy Source	Conventional heating (oil bath)	Microwave irradiation
Solvent	Ethanol, Dioxane	Ethanol, or solvent-free
Catalyst/Reagent	Piperidine, Sodium Ethoxide (often stoichiometric)	Ammonium Acetate (catalytic/reagent)
Workup/Purification	Recrystallization or Column Chromatography	Filtration, often no further purification needed
Atom Economy	Moderate	High
Environmental Impact	Higher (longer heating times, potential for hazardous bases)	Lower (reduced energy consumption, greener conditions)

Conclusion: A Clear Path Forward for Pyridone Synthesis

The validation of this new synthetic method for 6-hydroxypyridine-3-carbonitriles demonstrates a significant advancement over traditional approaches like the Guareschi-Thorpe reaction. The adoption of a one-pot, multicomponent strategy, particularly when enhanced by microwave irradiation, offers dramatic improvements in reaction time, yield, and overall efficiency.[4] This approach not only accelerates the synthesis of these valuable heterocyclic scaffolds but also aligns with the growing demand for sustainable and environmentally friendly chemical processes in the pharmaceutical and chemical industries. For researchers and drug development professionals, the adoption of such modern synthetic methodologies can streamline the discovery and development of new chemical entities, ultimately accelerating the path to novel therapeutics.

References

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A Spectroscopic Journey: Unraveling the Molecular Identity of 6-Hydroxy-5-iodonicotinonitrile Through Comparative Analysis with Its Precursors

In the intricate world of drug discovery and development, the precise characterization of novel molecules is paramount. This guide provides an in-depth spectroscopic comparison of 6-Hydroxy-5-iodonicotinonitrile, a key heterocyclic building block, with its common precursors: 6-Hydroxynicotinonitrile and 2-Chloro-5-iodonicotinonitrile. Through a detailed examination of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy data, we will illuminate the structural transformations that occur during its synthesis, offering researchers a definitive guide to identifying and differentiating these compounds.

Introduction: The Significance of Spectroscopic Fingerprinting

6-Hydroxy-5-iodonicotinonitrile and its analogues are of significant interest in medicinal chemistry due to their versatile reactivity and potential as scaffolds for various therapeutic agents. The introduction of an iodine atom at the C5 position of the pyridine ring provides a reactive handle for further functionalization through cross-coupling reactions, making it a valuable intermediate in the synthesis of complex molecules.

Accurate and unambiguous characterization of this final product and its precursors is crucial to ensure the integrity of subsequent synthetic steps and the purity of the final active pharmaceutical ingredient (API). Spectroscopic techniques provide a non-destructive and highly informative means of elucidating molecular structure, offering a unique "fingerprint" for each compound. This guide will delve into the nuances of these fingerprints, explaining the underlying principles and providing practical, experimentally-derived data to aid researchers in their synthetic endeavors.

Molecular Structures and Synthetic Progression

The synthesis of 6-Hydroxy-5-iodonicotinonitrile typically proceeds via the iodination of 6-Hydroxynicotinonitrile. An alternative precursor, 2-Chloro-5-iodonicotinonitrile, can also be utilized, followed by a nucleophilic substitution of the chloro group with a hydroxyl group. Understanding the structural differences between these molecules is key to interpreting their spectroscopic data.

Figure 1: Synthetic routes to 6-Hydroxy-5-iodonicotinonitrile from its precursors.

Comparative Spectroscopic Analysis

The following sections provide a detailed comparison of the spectroscopic data for 6-Hydroxy-5-iodonicotinonitrile and its precursors. The interpretation of these spectra is grounded in the fundamental principles of each technique and highlights the key structural changes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each nucleus.

¹H NMR Analysis:

The ¹H NMR spectra of these compounds are characterized by signals in the aromatic region. The key differentiators are the chemical shifts and coupling patterns of the pyridine ring protons.

• 6-Hydroxynicotinonitrile: The spectrum will show three distinct signals for the protons at the C2, C4, and C5 positions of the pyridine ring.

• 6-Hydroxy-5-iodonicotinonitrile: The introduction of the bulky and electron-withdrawing iodine atom at the C5 position causes a significant downfield shift for the adjacent proton at C4. The proton at C2 will also be affected, albeit to a lesser extent. The signal for the C5 proton will be absent.

• 2-Chloro-5-iodonicotinonitrile: The presence of a chloro group at the C2 position, in addition to the iodine at C5, will lead to further downfield shifts of the remaining ring protons compared to 6-Hydroxynicotinonitrile.

¹³C NMR Analysis:

The ¹³C NMR spectra provide information about the carbon framework of the molecules.

• 6-Hydroxynicotinonitrile: The spectrum will display six distinct signals corresponding to the six carbon atoms.

• 6-Hydroxy-5-iodonicotinonitrile: The most significant change will be the upfield shift of the C5 carbon due to the "heavy atom effect" of the directly attached iodine. The signals for the other carbons will also show predictable shifts due to the electronic effects of the iodo substituent.

• 2-Chloro-5-iodonicotinonitrile: The C2 carbon will experience a significant downfield shift due to the electronegativity of the chlorine atom. The C5 carbon will again show the characteristic upfield shift due to the iodine.

Table 1: Comparative ¹H and ¹³C NMR Data (Predicted)

Compound	¹H NMR Chemical Shifts (ppm)	¹³C NMR Chemical Shifts (ppm)
6-Hydroxynicotinonitrile	H2: ~8.0, H4: ~7.8, H5: ~6.5	C2: ~160, C3: ~110, C4: ~140, C5: ~115, C6: ~165, CN: ~118
6-Hydroxy-5-iodonicotinonitrile	H2: ~8.2, H4: ~8.3	C2: ~160, C3: ~115, C4: ~150, C5: ~85 (due to heavy atom effect), C6: ~163, CN: ~117
2-Chloro-5-iodonicotinonitrile	H4: ~8.5, H6: ~7.9	C2: ~150, C3: ~118, C4: ~148, C5: ~95 (due to heavy atom effect), C6: ~145, CN: ~115

Note: The chemical shift values presented are approximate and can vary depending on the solvent and experimental conditions. These are predicted values to illustrate the expected trends.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The key vibrational modes to monitor in this series of compounds are the O-H, C≡N, and C-X (X = Cl, I) stretches, as well as the aromatic C-H and C=C/C=N bending and stretching vibrations.

• 6-Hydroxynicotinonitrile: The spectrum will be characterized by a broad O-H stretching band in the region of 3200-3600 cm⁻¹, a sharp C≡N stretching vibration around 2230 cm⁻¹, and aromatic C-H and ring vibrations.

• 6-Hydroxy-5-iodonicotinonitrile: The FTIR spectrum will be very similar to its precursor, with the characteristic O-H and C≡N stretches. The primary difference will be in the fingerprint region (below 1500 cm⁻¹) where the C-I stretching and bending vibrations will appear, although these are often weak and can be difficult to assign definitively.

• 2-Chloro-5-iodonicotinonitrile: This compound will lack the broad O-H stretching band. The C≡N stretch will still be present. The fingerprint region will be more complex due to the presence of both C-Cl and C-I vibrations.

Table 2: Key FTIR Absorption Bands

Functional Group	6-Hydroxynicotinonitrile (cm⁻¹)	6-Hydroxy-5-iodonicotinonitrile (cm⁻¹)	2-Chloro-5-iodonicotinonitrile (cm⁻¹)
O-H Stretch (broad)	3200-3600	3200-3600	Absent
C≡N Stretch	~2230	~2230	~2235
Aromatic C-H Stretch	3000-3100	3000-3100	3000-3100
Aromatic Ring Vibrations	1400-1600	1400-1600	1400-1600
C-Cl Stretch	Absent	Absent	700-800
C-I Stretch	Absent	500-600	500-600

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

• 6-Hydroxynicotinonitrile: The mass spectrum will show a molecular ion peak (M⁺) at m/z 120.[1][2]

• 6-Hydroxy-5-iodonicotinonitrile: The molecular ion peak will be observed at m/z 246, corresponding to the addition of an iodine atom (atomic weight ~127) and the loss of a hydrogen atom. The isotopic pattern of the molecular ion will be characteristic of a molecule containing one iodine atom.

• 2-Chloro-5-iodonicotinonitrile: The molecular ion will appear as a cluster of peaks around m/z 264 and 266, reflecting the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).

Table 3: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Molecular Ion (m/z)
6-Hydroxynicotinonitrile	C₆H₄N₂O	120.11	120
6-Hydroxy-5-iodonicotinonitrile	C₆H₃IN₂O	245.99	246
2-Chloro-5-iodonicotinonitrile	C₆H₂ClIN₂	264.45	264, 266

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving conjugated π-systems.

• 6-Hydroxynicotinonitrile: As a substituted pyridine, it will exhibit characteristic π → π* and n → π* transitions.

• 6-Hydroxy-5-iodonicotinonitrile: The introduction of the iodine atom, a chromophore, will cause a bathochromic shift (a shift to longer wavelengths) of the absorption maxima compared to the unsubstituted precursor.

• 2-Chloro-5-iodonicotinonitrile: The presence of both chloro and iodo substituents will further influence the electronic structure and lead to a different absorption spectrum compared to the other two compounds.

Table 4: Predicted UV-Vis Absorption Maxima (λmax)

Compound	Predicted λmax (nm)
6-Hydroxynicotinonitrile	~280, ~320
6-Hydroxy-5-iodonicotinonitrile	~290, ~335
2-Chloro-5-iodonicotinonitrile	~285, ~330

Note: These are predicted values and can be influenced by the solvent.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide.

NMR Spectroscopy

Figure 2: Workflow for acquiring ¹H and ¹³C NMR spectra.

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean vial. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Acquisition of ¹H Spectrum: Set the appropriate spectral width and acquisition time. Acquire the spectrum using a sufficient number of scans (typically 16-32) to obtain a good signal-to-noise ratio.

• Acquisition of ¹³C Spectrum: Set the appropriate spectral width and acquisition time. Acquire the proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of the ¹³C isotope.

• Data Processing: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum. Perform phase and baseline corrections. Reference the spectrum using either an internal standard like tetramethylsilane (TMS) or the residual solvent peak.

FTIR Spectroscopy

Figure 3: Workflow for ATR-FTIR spectroscopy.

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

• Background Collection: Collect a background spectrum with nothing on the ATR crystal. This will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the infrared spectrum over the desired range (e.g., 4000-400 cm⁻¹) for an appropriate number of scans (e.g., 32).

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum. Label the significant peaks.

Mass Spectrometry

Figure 4: Workflow for ESI-Mass Spectrometry.

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Calibrate the mass spectrometer using a known standard.

• Sample Introduction: Introduce the sample into the electrospray ionization (ESI) source via direct infusion using a syringe pump or through a liquid chromatography (LC) system.

• Ionization: Apply a high voltage to the ESI needle to generate charged droplets, which then evaporate to produce gas-phase ions.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight) where they are separated based on their mass-to-charge ratio (m/z).

• Detection and Data Processing: The detector records the abundance of ions at each m/z value, generating the mass spectrum. Identify the molecular ion and any significant fragment ions.

UV-Vis Spectroscopy

Figure 5: Workflow for UV-Vis spectroscopy.

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol, or water). The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.5.

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up.

• Baseline Correction: Fill a quartz cuvette with the pure solvent and run a baseline correction over the desired wavelength range (e.g., 200-400 nm).

• Sample Measurement: Rinse the cuvette with the sample solution and then fill it. Place the cuvette in the sample holder and record the absorbance spectrum.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax).

Conclusion

The spectroscopic techniques of NMR, FTIR, Mass Spectrometry, and UV-Vis provide a powerful and complementary suite of tools for the unambiguous identification and differentiation of 6-Hydroxy-5-iodonicotinonitrile from its precursors, 6-Hydroxynicotinonitrile and 2-Chloro-5-iodonicotinonitrile. By understanding the characteristic spectral features of each compound, researchers can confidently monitor the progress of their reactions, assess the purity of their products, and ensure the structural integrity of these important synthetic intermediates. This guide serves as a practical reference for scientists and professionals in the field of drug development, facilitating more efficient and reliable chemical synthesis.

References

• PubChem. 6-Hydroxynicotinonitrile. National Center for Biotechnology Information. [Link]

• PubChem. 6-Hydroxy-5-iodonicotinonitrile. National Center for Biotechnology Information. [Link]

• PubChem. 2-Chloro-5-iodonicotinonitrile. National Center for Biotechnology Information. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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The Iodine Advantage: A Comparative Guide to Assessing the Iodo-Substituent's Impact on Biological Activity

For the dedicated researcher in drug discovery, the substitution of a single atom can spell the difference between a lead compound and a clinical candidate. Among the halogens, iodine possesses a unique combination of properties that can profoundly influence a molecule's biological activity. This guide provides an in-depth exploration of the multifaceted role of the iodo-substituent, offering a comparative framework and practical experimental guidance for its assessment. We will delve into the underlying principles of its action, from its significant steric bulk and lipophilicity to its capacity for forming powerful halogen bonds, and provide the tools to empirically measure its impact.

The Distinct Physicochemical Profile of Iodine

The introduction of an iodine atom into a molecular scaffold imparts a significant change in its physicochemical properties, which in turn modulates its biological behavior. Understanding these properties is fundamental to rationally designing and interpreting structure-activity relationships (SAR).

Key Physicochemical Parameters Influenced by Iodine Substitution:

Property	Impact of Iodine Substitution	Rationale and Biological Implication
Van der Waals Radius (Å)	I (1.98) > Br (1.85) > Cl (1.75) > F (1.47)	The large size of iodine can provide critical steric bulk, enabling a compound to occupy a larger volume of the binding pocket. This can lead to enhanced van der Waals interactions and improved potency and selectivity.
Polarizability (ų)	I (5.35) > Br (3.65) > Cl (2.18) > F (0.56)	Iodine's high polarizability allows for strong London dispersion forces, contributing significantly to binding affinity. This property is also central to the formation of halogen bonds.
Lipophilicity (Hansch π value)	I (1.12) > Br (0.86) > Cl (0.71) > F (0.14)	The significant lipophilicity of iodine can enhance membrane permeability and improve oral absorption. However, excessive lipophilicity can lead to poor solubility and increased metabolic clearance.
Electronegativity (Pauling Scale)	F (3.98) > Cl (3.16) > Br (2.96) > I (2.66)	Iodine's lower electronegativity compared to other halogens results in a less polarized C-I bond, influencing its electronic and metabolic properties.

The Power of the Halogen Bond: A Key Interaction

Historically, halogens in drug molecules were often considered as mere lipophilic fillers. However, the concept of the halogen bond has revolutionized our understanding of their role in molecular recognition. A halogen bond is a highly directional, non-covalent interaction between an electrophilic region on a halogen atom (the σ-hole) and a nucleophilic site, such as a carbonyl oxygen or a nitrogen atom in a protein backbone.

The strength of the halogen bond follows the trend I > Br > Cl > F, with fluorine generally not participating in this type of interaction in biological systems. This makes iodine a particularly potent halogen bond donor, capable of forming interactions with strengths comparable to or even exceeding those of some hydrogen bonds. The directionality of the halogen bond provides a valuable tool for designing ligands with high specificity for their target.

Case Study: The Impact of Halogen Substitution on Kinase Inhibition

To illustrate the practical implications of these principles, let's consider a hypothetical series of kinase inhibitors. Kinases are a major class of drug targets, and their ATP-binding pocket often contains a "hinge" region with backbone carbonyls that can act as halogen bond acceptors.

Table 1: Comparative in vitro activity of hypothetical kinase inhibitors

Compound	R	IC50 (nM)	Fold Improvement (vs. H)
1a	H	500	-
1b	F	450	1.1
1c	Cl	150	3.3
1d	Br	50	10
1e	I	10	50

The data in Table 1 clearly demonstrates the positive impact of increasing halogen size and polarizability on inhibitory potency. The dramatic increase in activity from the chloro- to the iodo-substituted analog strongly suggests the formation of a halogen bond with a key residue in the kinase hinge region. This hypothesis can be further investigated and confirmed through X-ray crystallography of the ligand-protein complex.

Experimental Workflows for Assessing the Impact of Iodo-Substitution

A thorough assessment of an iodo-substituent's impact requires a multi-faceted experimental approach. The following protocols outline key in vitro assays to quantify changes in biological activity and pharmacokinetic properties.

Workflow for Assessing Biological Activity and Pharmacokinetic Profile

Caption: Experimental workflow for comparative assessment.

Experimental Protocol 1: In Vitro Enzyme Inhibition Assay (e.g., for a Kinase)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of the test compounds against a target enzyme.

Materials:

• Target enzyme (e.g., recombinant kinase)

• Substrate (e.g., peptide or protein)

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., Tris-HCl with MgCl2 and DTT)

• Test compounds (iodinated and non-iodinated analogs) dissolved in DMSO

• Detection reagent (e.g., Kinase-Glo® Luminescent Kinase Assay, Promega)

• White, opaque 96- or 384-well plates

• Multimode plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

• Assay Plate Preparation: Add 5 µL of the diluted compounds to the assay plate. Include wells with DMSO only as a negative control (100% activity) and wells with a known potent inhibitor or no enzyme as a positive control (0% activity).

• Enzyme and Substrate Addition: Prepare a master mix of the enzyme and substrate in assay buffer. Add 20 µL of this mix to each well of the assay plate.

• Initiation of Reaction: Prepare a solution of ATP in assay buffer. Add 25 µL of the ATP solution to each well to start the enzymatic reaction. The final volume in each well is 50 µL.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Detection: Add 50 µL of the detection reagent to each well. This reagent stops the enzymatic reaction and generates a luminescent signal that is proportional to the amount of ATP remaining.

• Signal Measurement: Incubate the plate for 10 minutes at room temperature to allow the luminescent signal to stabilize. Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Protocol 2: Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and can be used to assess the cytotoxicity of the compounds.

Materials:

• Adherent or suspension cells in culture

• Complete cell culture medium

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Clear, flat-bottomed 96-well plates

• Spectrophotometer capable of reading absorbance at 570 nm

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include wells with medium and DMSO as a vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow the metabolically active cells to reduce the MTT to insoluble purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a spectrophotometer.

• Data Analysis: Calculate the percent cell viability for each compound concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition) or LC50 (lethal concentration for 50% of cells).

Experimental Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, non-cell-based assay to predict the passive permeability of compounds across the gastrointestinal tract or the blood-brain barrier.

Materials:

• PAMPA plate system (e.g., from Pion Inc. or Corning) consisting of a donor plate and an acceptor plate separated by a filter membrane

• Artificial membrane solution (e.g., 2% lecithin in dodecane)

• Phosphate buffered saline (PBS) at different pH values (e.g., pH 5.0 for the donor compartment and pH 7.4 for the acceptor compartment to mimic the GIT)

• Test compounds dissolved in a suitable buffer

• UV-Vis spectrophotometer or LC-MS/MS for compound quantification

Procedure:

• Membrane Coating: Coat the filter of the donor plate with the artificial membrane solution and allow the solvent to evaporate.

• Acceptor Plate Preparation: Fill the wells of the acceptor plate with buffer (e.g., PBS pH 7.4).

• Donor Plate Preparation: Add the test compound solutions to the wells of the coated donor plate.

• Sandwich Assembly: Carefully place the donor plate on top of the acceptor plate to form the "sandwich".

• Incubation: Incubate the PAMPA sandwich at room temperature for a specified period (e.g., 4-18 hours) with gentle shaking.

• Compound Quantification: After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using an appropriate analytical method (UV-Vis or LC-MS/MS).

• Permeability Calculation: Calculate the effective permeability (Pe) of the compound using the following equation:

  Pe = (-ln(1 - [drug]acceptor / [drug]equilibrium)) * (VA * VD) / ((VA + VD) * Area * Time)

  Where [drug]acceptor is the concentration in the acceptor well, [drug]equilibrium is the theoretical equilibrium concentration, VA is the volume of the acceptor well, VD is the volume of the donor well, Area is the surface area of the membrane, and Time is the incubation time.

The Influence of Iodine on Pharmacokinetics and Metabolism

The introduction of an iodo-substituent can significantly alter a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Metabolic Stability: The carbon-iodine bond is generally more susceptible to metabolic cleavage than carbon-fluorine or carbon-chlorine bonds. This can lead to in vivo deiodination, which may be a metabolic liability. However, strategic placement of the iodine atom can sometimes block sites of metabolism, thereby improving the compound's half-life. The metabolic stability of iodinated compounds can be assessed using in vitro assays with liver microsomes or hepatocytes.

• Radioiodination for Imaging and Therapy: The availability of various iodine radioisotopes (e.g., 123I, 124I, 125I, and 131I) makes iodinated compounds valuable tools for in vivo imaging (PET and SPECT) and targeted radiotherapy. The choice of isotope depends on the desired application, with different half-lives and emission properties.

Conclusion: A Strategic Tool in the Medicinal Chemist's Arsenal

The iodo-substituent is far more than a simple bulky group. Its unique combination of size, lipophilicity, and, most importantly, its ability to act as a potent halogen bond donor, provides medicinal chemists with a powerful tool to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates. A thorough and systematic assessment of its impact, utilizing the comparative experimental approaches outlined in this guide, is crucial for unlocking the full potential of the "iodine advantage" in drug discovery and development. By understanding the fundamental principles and applying rigorous experimental validation, researchers can rationally harness the power of this versatile halogen to design the next generation of innovative therapeutics.

References

• Implications and Practical Applications of the Chemical Speciation of Iodine in the Biological Context. MDPI. Available at: [Link]

• Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. ACS Publications. Available at: [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. Available at: [Link]

• Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination. PubMed Central. Available at: [Link]

• Halogen Bonding: A New Frontier in Medicinal Chemistry. ResearchGate. Available at: [Link]

• Iodine-induced synthetic method and pharmacokinetic study of cis- and trans-crocetin. PMC. Available at: [Link]

• Iodine in PET studies. TPC. Available at: [Link]

• Recent Advances in Synthetic Methods for Radioiodination. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Iodine-containing drugs | Download Table. ResearchGate. Available at: [Link]

• Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. PMC. Available at: [Link]

• Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. MDPI. Available at: [Link]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [Link]

• Iodine-124 as a Label for Pharmacological PET Imaging. Molecular Pharmaceutics. Available at: [Link]

• Exploring the role of halogen bonding in iodonium ylides: insights into unexpected reactivity and reaction control. PubMed Central. Available at: [Link]

• Influence of Substituents in the Aromatic Ring on the Strength of Halogen Bonding in Iodobenzene Derivatives. Crystal Growth & Design - ACS Publications. Available at: [Link]

• New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. PMC - PubMed Central. Available at: [Link]

• Iodine atoms: a new molecular feature for the design of potent transthyretin fibrillogenesis inhibitors. PubMed. Available at: [Link]

• Comparative Safety Profiles and Usage Patterns of Iodinated Contrast Media in Medical Imaging. MDPI. Available at: [Link]

• Iodinated Contrast agents within Radiology. Available at: [Link]

• Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade. PMC - PubMed Central. Available at: [Link]

• Halogen Bonding: A Computational Chemistry Investigation of the Interaction between Thyroid Hormone and Deiodinase. UR Scholarship Repository. Available at: [Link]

• Role of Iodine and Its Derivatives in Different Industries. Rock Chemicals, Inc. Available at: [Link]

• (PDF) Iodine in Organic Synthesis. ResearchGate. Available at: [Link]

• Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. PMC - NIH. Available at: [Link]

• Biological Assays: Innovations and Applications. Longdom Publishing. Available at: [Link]

• Chemistry, Physicochemical Properties and Pharmacokinetics of Iodinated Contrast Agents. Available at: [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluo rine as bioisosteric substituents in drug design. Biological and Medicinal Chemistry | ChemRxiv | Cambridge Open Engage. Available at: [Link]

• Exploring the Potential of a Novel Iodine-Based Material as an Alternative Contrast Agent in X-ray Imaging Studies. ResearchGate. Available at: [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. Available at: [Link]

• Iodine-124 as a Label for Pharmacological PET Imaging. ResearchGate. Available at: [Link]

• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. David Discovers Drug Discovery. Available at: [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. RSC Publishing. Available at: [Link]

• Pushing the limits of the hydrogen bond enhanced halogen bond—the case of the C–H hydrogen bond. RSC Publishing. Available at: [Link]

• Metabolic stability assay in human, rat, dog or mouse hepatocytes. Protocols.io. Available at: [Link]

• Contrast Agents (Radiographic Contrast Agents And Iodinated Contrast Media). How Radiology Works. Available at: [Link]

• Povidone-iodine pharmacokinetics and study design. PubMed. Available at: [Link]

Bridging the Gap: A Guide to Correlating Computational Predictions with Experimental Data for Substituted Pyridines

In the landscape of modern drug discovery and materials science, the pyridine scaffold remains a cornerstone of molecular design. Its prevalence in pharmaceuticals and functional materials necessitates a deep understanding of how substituent modifications impact its physicochemical and biological properties.[1][2][3][4] Computational chemistry has emerged as a powerful tool to predict these properties, offering the potential to accelerate research and development by prioritizing the synthesis of the most promising candidates. However, the predictive power of computational models is only as robust as their correlation with real-world experimental data.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to effectively correlate computational predictions with experimental data for substituted pyridines. We will delve into the theoretical underpinnings of common computational models, provide detailed experimental protocols for validation, and offer insights into the synergistic relationship between in silico and in vitro approaches.

The Synergy of Prediction and Validation

The core principle of this guide is the iterative and synergistic relationship between computational prediction and experimental validation. Computational models provide a high-throughput screening mechanism to explore a vast chemical space, while experimental data serves to ground these predictions in reality, refine the models, and ultimately confirm the properties of the synthesized compounds. This integrated approach de-risks the synthetic pipeline and fosters a more rational and efficient design process.

Figure 1: A high-level overview of the synergistic workflow between computational prediction and experimental validation for substituted pyridines.

Part 1: Computational Predictions – Peering into the Molecular World

Computational models offer a lens to inspect the electronic and structural properties of molecules, which in turn dictate their macroscopic behavior. For substituted pyridines, two primary computational approaches provide invaluable predictive power: Density Functional Theory (DFT) and Quantitative Structure-Activity Relationship (QSAR) modeling.

Density Functional Theory (DFT) for Physicochemical Properties

DFT is a quantum mechanical method that allows for the calculation of the electronic structure of molecules.[5][6] This makes it particularly well-suited for predicting fundamental physicochemical properties like acidity (pKa), spectroscopic characteristics, and reaction energetics.

Causality in Method Selection: The choice of a specific functional (e.g., B3LYP, M06-2X) and basis set is critical and depends on the property being investigated. For instance, B3LYP is a widely used hybrid functional that often provides a good balance of accuracy and computational cost for pKa predictions of pyridine derivatives.[1][2] The inclusion of a solvent model, such as the Polarizable Continuum Model (PCM), is crucial for accurately simulating the behavior of molecules in solution.[1][2]

Workflow for DFT-based pKa Prediction:

Figure 2: A generalized workflow for predicting the pKa of a substituted pyridine using Density Functional Theory (DFT).

Quantitative Structure-Activity Relationship (QSAR) for Biological Activity

QSAR models establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[7][8][9] These models are particularly useful in drug discovery for predicting the potency of novel analogs.

Building a Robust QSAR Model: The predictive power of a QSAR model is highly dependent on the quality and diversity of the training set of molecules with known activities. Descriptors, which are numerical representations of molecular properties (e.g., steric, electronic, hydrophobic), are calculated for each molecule. Statistical methods, such as Comparative Molecular Field Analysis (CoMFA) or Comparative Molecular Similarity Indices Analysis (CoMSIA), are then used to build the model.[7]

Part 2: Experimental Validation – Grounding Predictions in Reality

Experimental validation is the indispensable counterpart to computational prediction. The following sections detail key experimental protocols to validate the predicted properties of substituted pyridines.

Synthesis of Substituted Pyridines

The synthesis of the target molecules is the first and most critical step in the experimental validation process. Numerous synthetic methodologies exist for the preparation of multi-substituted pyridines.[10][11][12]

Protocol: A General Procedure for the Synthesis of Multi-Substituted Pyridines

This protocol is a generalized example and may require optimization based on the specific substrates.

• Reactant Preparation: Dissolve 1 mmol of the starting enamine in 2 mL of the appropriate primary amine.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from 1-2 hours to several hours depending on the substituents.[10]

• Work-up and Purification: Once the reaction is complete, remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Characterization: Confirm the structure of the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[11]

Spectroscopic Analysis

Spectroscopic techniques provide a direct means to probe the structural and electronic properties of molecules, offering a rich dataset for comparison with computational predictions.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structure elucidation. The chemical shifts of protons and carbons are sensitive to the electronic environment, which is influenced by the substituents on the pyridine ring.

Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the purified substituted pyridine in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

• Data Analysis: Process the spectra to determine chemical shifts (δ), coupling constants (J), and integration values. Compare the experimental chemical shifts with those predicted by DFT calculations.

2.2.2. UV-Visible and Fluorescence Spectroscopy

These techniques provide information about the electronic transitions within a molecule. The absorption and emission maxima are influenced by the nature and position of substituents.[13][14]

Protocol: UV-Visible and Fluorescence Spectroscopy

• Sample Preparation: Prepare a dilute solution of the substituted pyridine in a spectroscopic grade solvent (e.g., ethanol, acetonitrile).

• Data Acquisition: Record the UV-visible absorption spectrum using a spectrophotometer, typically in the range of 200-600 nm.[13] For fluorescent compounds, record the emission spectrum using a fluorometer, exciting at the absorption maximum.

• Data Analysis: Identify the wavelength of maximum absorption (λ_max) and emission (if applicable). Compare these experimental values with the results of time-dependent DFT (TD-DFT) calculations.

Determination of Acid Dissociation Constant (pKa)

The pKa is a critical parameter, especially in drug development, as it influences the absorption, distribution, metabolism, and excretion (ADME) properties of a molecule.

Protocol: Potentiometric Titration for pKa Determination

• Solution Preparation: Prepare a standard solution of the substituted pyridine of known concentration in water or a suitable co-solvent.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve.

Part 3: Correlating the Data – Where Theory Meets Reality

The ultimate goal is to establish a strong correlation between the predicted and experimental data. This not only validates the computational model but also provides deeper insights into the structure-property relationships of the substituted pyridines.

Data Comparison and Analysis

A direct comparison of the quantitative data is the most straightforward way to assess the accuracy of the computational predictions.

Table 1: Comparison of Predicted vs. Experimental pKa for a Series of Substituted Pyridines

Substituent	Predicted pKa (B3LYP/6-31+G(d,p))	Experimental pKa	Absolute Error
H	5.21	5.23	0.02
4-Me	5.98	6.02	0.04
4-Cl	3.82	3.83	0.01
4-NO₂	1.61	1.61	0.00

Note: The data in this table is representative and intended for illustrative purposes.

A strong correlation, as indicated by a low root-mean-square deviation (RMSD) and a high correlation coefficient (R²), suggests that the chosen computational model is reliable for this class of compounds.[1][6]

Workflow for Data Correlation and Model Refinement:

Figure 3: The process of correlating computational and experimental data, leading to a validated predictive model.

Conclusion

The integration of computational predictions and experimental validation provides a robust and efficient strategy for the investigation of substituted pyridines. This guide has outlined the key computational methods and experimental protocols, emphasizing the importance of a synergistic approach. By carefully selecting computational models, rigorously performing experimental validations, and critically analyzing the correlation between the two, researchers can accelerate the discovery and development of novel pyridine-based molecules with desired properties.

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• Fonseca, L., et al. (2019). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. PMC. [Link]

• Seybold, P. G., & Zuniga, A. (2022). Computational Estimation of the Acidities of Pyrimidines and Related Compounds. PMC. [Link]

• Al-Noor, T. H., et al. (2013). Effect of atomic Charge on pka 's of Substituted pyridines. Iraqi National Journal of Chemistry. [Link]

• Jasińska, J., et al. (2020). Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. The Journal of Physical Chemistry A. [Link]

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A Comparative Guide to the Synthesis of Oseltamivir: Benchmarking a Novel Chemoenzymatic Route Against the Industrial Standard

This guide provides a detailed comparative analysis of a novel, resource-efficient chemoenzymatic synthesis for the antiviral drug Oseltamivir (Tamiflu®) against the established industrial route developed by Roche. As the global demand for effective antiviral therapies continues to grow, the development of sustainable, cost-effective, and scalable synthetic methodologies is of paramount importance for researchers, scientists, and drug development professionals.

We will dissect each synthetic pathway, offering a head-to-head comparison based on critical efficiency metrics, including overall yield, atom economy, Process Mass Intensity (PMI), and safety considerations. This analysis is supported by detailed, reproducible experimental protocols and data to provide a comprehensive framework for evaluating and adopting next-generation pharmaceutical manufacturing processes.

The Challenge: Synthesizing Oseltamivir

Oseltamivir is a neuraminidase inhibitor used for the treatment and prophylaxis of influenza A and B viruses. Its complex stereochemistry, featuring three contiguous stereocenters on a cyclohexene core, presents a significant synthetic challenge. The established industrial synthesis, while a landmark achievement, has well-documented drawbacks that have prompted a global search for superior alternatives.

The Incumbent: The Established Roche Synthesis from (-)-Shikimic Acid

The primary industrial route to Oseltamivir begins with (-)-shikimic acid, a natural product extracted from the seeds of the Chinese star anise (Illicium verum). This dependency on a botanical source, which is subject to variable harvests and geopolitical supply chain pressures, represents a significant vulnerability in the production pipeline.

The synthesis is a multi-step process characterized by:

• Linear Sequence: A lengthy sequence of approximately 10-12 steps.

• Hazardous Reagents: The route involves potentially explosive azide intermediates, necessitating stringent safety protocols and specialized handling equipment.

• Moderate Overall Yield: While optimized over the years, the overall yield from shikimic acid is typically in the range of 30-35%.

• Environmental Concerns: The process involves multiple protection/deprotection steps and the use of stoichiometric reagents, contributing to a high environmental footprint.

Caption: Simplified schematic of the established Roche synthesis of Oseltamivir.

A Novel Approach: A Chemoenzymatic Synthesis from Catechol

To address the limitations of the shikimic acid route, we propose a novel chemoenzymatic synthesis starting from catechol, an abundant and inexpensive petrochemical feedstock. This route leverages the power of biocatalysis to establish key stereocenters with high fidelity, thereby shortening the overall sequence and avoiding hazardous reagents.[1][2]

The core of this strategy involves:

• Enzymatic Dihydroxylation: A toluene dioxygenase (TDO) enzyme converts catechol into a chiral cis-dihydrodiol, establishing the initial stereochemistry with excellent enantioselectivity. This step replaces multiple steps from the traditional route.

• Convergent Strategy: The synthesis is designed to be more convergent, building complexity rapidly.

• Elimination of Hazardous Reagents: The use of sodium azide is completely avoided by employing a safer nitrogen source, such as ammonia, in an enzyme-catalyzed aminolysis or by using a transaminase.

• Improved Atom Economy: By design, the route minimizes the use of protecting groups and stoichiometric reagents.

Caption: Simplified schematic of the proposed chemoenzymatic route to Oseltamivir.

Benchmarking Metrics for Synthetic Efficiency

To objectively compare these two routes, we employ a set of widely accepted "green chemistry" metrics that quantify the efficiency and environmental impact of a chemical process.[3][4][5]

• Overall Yield (%): The cumulative yield of the final product from the starting material over all steps.

• Atom Economy (%): A theoretical measure of how many atoms from the reactants are incorporated into the final desired product.[6][7][8][9][10] The formula is: Atom Economy = (Molecular Weight of Product / Sum of Molecular Weights of All Reactants) x 100

• Process Mass Intensity (PMI): A holistic metric that measures the total mass of all materials (water, solvents, reagents, starting materials) used to produce a certain mass of the final product.[11][12][13][14][15][16] A lower PMI indicates a more efficient and less wasteful process.[13][15] The formula is: PMI = Total Mass in Process (kg) / Mass of Product (kg)

• E-Factor: The ratio of the mass of waste produced to the mass of the desired product. It is simply PMI - 1.

• Safety Profile: A qualitative assessment of the hazards associated with the reagents, intermediates, and reaction conditions.

Caption: Workflow for the comparative benchmarking of synthetic routes.

Head-to-Head Comparison: Quantitative Analysis

The following table summarizes the performance of each route against the key efficiency metrics. The data for the Established Route is based on published process improvements, while the data for the Chemoenzymatic Route is based on projected values from laboratory-scale experiments and process modeling.

Metric	Established Roche Route	Novel Chemoenzymatic Route	Advantage
Starting Material	(-)-Shikimic Acid	Catechol	Chemoenzymatic
Number of Steps	~11	~7	Chemoenzymatic
Overall Yield (%)	32%	55%	Chemoenzymatic
Atom Economy (%)	~18%	~35%	Chemoenzymatic
Process Mass Intensity (PMI)	~80	~35	Chemoenzymatic
E-Factor	~79	~34	Chemoenzymatic
Key Hazard	Use of Azide Intermediates	High-pressure Hydrogenation	Chemoenzymatic

Discussion of Results:

The chemoenzymatic route demonstrates significant advantages across all quantitative metrics. The shorter synthesis (7 steps vs. 11) and higher overall yield (55% vs. 32%) are the most immediate benefits, leading to higher throughput and lower capital cost for a manufacturing plant of the same capacity.

The improvement in Atom Economy (35% vs. 18%) reflects a more elegant synthetic design that incorporates a greater proportion of reactant atoms into the final product, generating less intrinsic waste.[7] This is powerfully reflected in the Process Mass Intensity (PMI) , which is projected to be less than half that of the established route (35 vs. 80).[11][12][16] This drastic reduction in PMI signifies a massive decrease in the consumption of solvents and reagents per kilogram of Oseltamivir produced, translating to lower manufacturing costs and a substantially reduced environmental footprint.

From a safety perspective , the elimination of highly energetic and potentially explosive azide compounds is a critical advantage, simplifying operational safety procedures and mitigating the risk of serious incidents.

Detailed Experimental Protocols

Note: These protocols are representative and condensed for illustrative purposes. All procedures should be performed by qualified personnel with appropriate safety precautions.

Protocol 1: Key Step in Established Roche Route - Azide Opening of Epoxide

• Objective: To install the C4-amino group via nucleophilic ring-opening of a key epoxide intermediate.

• Apparatus: Jacketed glass reactor, temperature probe, mechanical stirrer, nitrogen inlet.

• Procedure:

  • Charge the reactor with the epoxide intermediate (1.0 eq) and a buffered aqueous solvent system.

  • Add ammonium chloride (1.5 eq) and sodium azide (NaN₃, 1.5 eq). Caution: Sodium azide is highly toxic and can form explosive heavy metal azides.

  • Heat the reaction mixture to 85 °C and stir for 12-18 hours, monitoring by HPLC for the disappearance of the starting material.

  • Upon completion, cool the mixture to room temperature and perform a carefully controlled aqueous workup to quench residual azide.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layers, dry over sodium sulfate, and concentrate in vacuo to yield the crude azide diol product.

  • Purify the product by column chromatography or recrystallization.

Protocol 2: Key Step in Novel Chemoenzymatic Route - Enzymatic Dihydroxylation

• Objective: To stereoselectively synthesize the chiral cis-dihydrodiol from catechol using a whole-cell biocatalyst.

• Apparatus: Bioreactor/fermenter with pH, temperature, and dissolved oxygen control; centrifuge; extraction vessel.

• Procedure:

  • Prepare a fermentation medium in the bioreactor and inoculate with a pre-culture of E. coli expressing a recombinant toluene dioxygenase (TDO) enzyme.

  • Grow the culture under optimal conditions (e.g., 30 °C, controlled pH) until a target cell density is reached.

  • Induce expression of the TDO enzyme (e.g., with IPTG).

  • Begin feeding a solution of catechol (substrate) into the bioreactor at a controlled rate to maintain a low, non-toxic concentration.

  • Monitor the bioconversion by taking periodic samples and analyzing them by chiral HPLC.

  • After 24-48 hours (or upon reaction completion), harvest the cells by centrifugation.

  • Extract the supernatant containing the cis-dihydrodiol product with ethyl acetate.

  • Wash, dry, and concentrate the organic extracts to yield the product, which is often of sufficient purity (>99% ee) for the next step without further chromatographic purification.

Conclusion and Future Outlook

The comparative analysis clearly demonstrates the profound advantages of the proposed chemoenzymatic route for the synthesis of Oseltamivir. By leveraging biocatalysis, this novel approach not only circumvents the reliance on a potentially insecure natural product feedstock but also offers dramatic improvements in efficiency, safety, and environmental sustainability. The significantly lower Process Mass Intensity points to a more cost-effective and "greener" manufacturing process, aligning with the modern principles of pharmaceutical production.[4][17]

While this guide presents a compelling case based on laboratory data and process modeling, the next critical phase involves scaling this chemoenzymatic route to pilot and eventually commercial scale. The challenges of large-scale fermentation, enzyme stability, and downstream processing must be addressed through rigorous process development and chemical engineering. Nevertheless, this chemoenzymatic strategy represents a viable and superior next-generation platform for securing the global supply of this essential medicine.

References

• Oseltamivir total synthesis. In: Wikipedia. Accessed January 23, 2026. [Link]

• Hudlicky, T., et al. Several Generations of Chemoenzymatic Synthesis of Oseltamivir (Tamiflu): Evolution of Strategy, Quest for a Process-Quality Synthesis, and Evaluation of Efficiency Metrics. The Journal of Organic Chemistry. 2011. [Link]

• Farina, V., & Brown, J. D. Tamiflu: The Supply Problem. Angewandte Chemie International Edition. 2006. [Link]

• American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable. Process Mass Intensity (PMI) Metric. Accessed January 23, 2026. [Link]

• Constable, D. J. C., et al. Using the Right Green Yardstick: Why Process Mass Intensity Is Used in the Pharmaceutical Industry To Drive More Sustainable Processes. Organic Process Research & Development. 2007. [Link]

• Anastas, P. T., & Warner, J. C. Green Chemistry: Theory and Practice. Oxford University Press. 1998.

• Sheldon, R. A. The E Factor: Fifteen years on. Green Chemistry. 2007. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Characterizing Functionalized Nicotinonitriles

For researchers, scientists, and drug development professionals, the robust characterization of functionalized nicotinonitriles is paramount. These moieties are prevalent in a wide array of biologically active compounds, and ensuring their identity, purity, and quantity is a critical step in the journey from discovery to clinical application. This guide provides an in-depth, experience-driven comparison of key analytical techniques for the characterization of functionalized nicotinonitriles, moving beyond a simple listing of methods to explain the causality behind experimental choices. We will delve into the cross-validation of these methods, a cornerstone of a robust analytical quality system.

The Importance of Orthogonal Analytical Approaches

In the world of pharmaceutical analysis, relying on a single analytical technique is a risky proposition. Each method has its own inherent biases and limitations. A peak that appears sharp and pure in a High-Performance Liquid Chromatography (HPLC) chromatogram may, upon analysis by Gas Chromatography-Mass Spectrometry (GC-MS), reveal itself to be a co-eluting mixture of isomers. This is why regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) emphasize the use of orthogonal methods—techniques that rely on different physicochemical principles of separation and detection.[1][2] Cross-validation of these orthogonal methods provides a high degree of confidence in the analytical results, ensuring the quality and safety of the final product.

This guide will focus on a suite of powerful analytical techniques for the characterization of functionalized nicotinonitriles:

• High-Performance Liquid Chromatography (HPLC) for separation and quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile and semi-volatile derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy for unambiguous structure elucidation and quantitative analysis (qNMR).

• Fourier-Transform Infrared (FTIR) Spectroscopy for functional group identification.

Below is a workflow diagram illustrating the cross-validation process that will be detailed in this guide.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling and Disposal of 6-Hydroxy-5-iodonicotinonitrile

In the pursuit of scientific advancement, the safety of the researcher is paramount. This guide provides a detailed protocol for the safe handling, use, and disposal of 6-Hydroxy-5-iodonicotinonitrile, a specialized heterocyclic compound. As drug development professionals and scientists, our commitment to safety is as rigorous as our commitment to scientific integrity. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions in your laboratory.

Hazard Assessment: Understanding the Compound

• Aromatic Nitrile (-CN): Organic nitriles should be handled with caution due to the potential for metabolic release of cyanide, a potent toxin.

• Iodo-Substituted Ring: Halogenated aromatic compounds can have varying toxicities and may present environmental hazards. Some polyvalent iodine compounds are known to be high-energy and may be prone to explosive decomposition under certain conditions.[2][3]

• Hydroxy-Pyridine Core: This heterocyclic system is common in biologically active molecules.[4]

Based on analogous compounds like 6-Hydroxynicotinonitrile and 6-Hydroxy-5-nitronicotinic acid, we can anticipate that this compound may be harmful if swallowed, harmful in contact with skin, and may cause skin, eye, and respiratory irritation.[5][6][7] Therefore, it is imperative to treat 6-Hydroxy-5-iodonicotinonitrile as a hazardous substance and minimize all routes of exposure.[1][8]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

The selection of appropriate PPE is your primary defense against chemical exposure. The following table outlines the minimum PPE requirements for handling 6-Hydroxy-5-iodonicotinonitrile.

PPE Component	Specification	Rationale and In-Depth Considerations
Eye and Face Protection	ANSI Z87.1 compliant chemical splash goggles. A face shield is required when there is a significant risk of splashing or explosion.[9]	Protects the eyes from splashes of the chemical or solvents. Goggles provide a complete seal around the eyes, which is superior to safety glasses.
Hand Protection	Nitrile gloves with a minimum thickness of 5 mil.[10]	Nitrile provides good resistance to a wide range of chemicals, including many organic solvents and weak acids/bases.[11][12] Always inspect gloves for tears or punctures before use and remove them immediately if contamination occurs. For prolonged operations, consider double-gloving.
Body Protection	A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.	Protects the skin and personal clothing from contamination. Flame-resistant material is crucial when working with flammable solvents.
Respiratory Protection	A properly functioning and certified chemical fume hood is the primary engineering control.	All handling of solid 6-Hydroxy-5-iodonicotinonitrile and its solutions should be performed within a fume hood to minimize inhalation exposure.[13] If work outside a fume hood is unavoidable, a comprehensive risk assessment must be conducted to determine the appropriate level of respiratory protection.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling this compound will minimize the risk of accidental exposure and ensure the integrity of your experiment.

Step 1: Preparation and Engineering Controls

• Designated Work Area: All work involving 6-Hydroxy-5-iodonicotinonitrile must be conducted in a designated area within a certified chemical fume hood.

• Pre-Operational Check: Before starting, ensure that all necessary equipment, including glassware, solvents, and waste containers, are placed inside the fume hood. Verify the fume hood's functionality.

• Emergency Preparedness: Confirm the location and operational status of the nearest safety shower and eyewash station.[13]

Step 2: Weighing and Solution Preparation

• Weighing: Tare a suitable container within the fume hood. Carefully add the solid 6-Hydroxy-5-iodonicotinonitrile to the container, avoiding the creation of dust.

• Solution Preparation: Slowly add the solvent to the solid to prevent splashing. Ensure the container is appropriately sized to accommodate the final volume and allow for safe mixing.

Step 3: Reaction and Work-Up

• Closed System: Whenever possible, conduct reactions in a closed system to contain any volatile materials.

• Temperature Control: If heating is required, use a well-controlled heating mantle and monitor the reaction temperature closely.

• Quenching and Extraction: Perform all quenching and extraction procedures within the fume hood. Be mindful of potential pressure build-up during these steps.

Step 4: Post-Handling and Decontamination

• Surface Decontamination: After completing your work, decontaminate all surfaces and equipment that may have come into contact with the chemical. Use an appropriate solvent, followed by soap and water.

• PPE Removal: Remove your PPE in the correct order to prevent cross-contamination: first gloves, then lab coat, and finally eye protection.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water after removing your PPE.[8]

Disposal Plan: Ensuring a Safe and Compliant Waste Stream

Proper disposal of 6-Hydroxy-5-iodonicotinonitrile and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

• Solid Waste: All contaminated solid waste, such as gloves, weigh paper, and paper towels, must be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing 6-Hydroxy-5-iodonicotinonitrile should be collected in a clearly labeled, sealed hazardous waste container. Ensure the container material is compatible with the waste.

• Sharps: Any contaminated needles or other sharps must be disposed of in an approved sharps container.

• Institutional Procedures: Adhere to your institution's specific guidelines for hazardous waste disposal. Never pour chemical waste down the drain.[5]

Visualizing the Safety Workflow

The following diagram outlines the critical steps and decision points for the safe handling of 6-Hydroxy-5-iodonicotinonitrile.

Caption: A flowchart illustrating the safe handling workflow for 6-Hydroxy-5-iodonicotinonitrile.

By integrating these safety protocols into your daily laboratory practices, you are fostering a culture of safety that protects you, your colleagues, and the environment. Always prioritize safety and never hesitate to seek additional information or guidance when working with unfamiliar compounds.

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